DDO-5936

Core Science & Biosynthesis

DDO-5936: A Technical Guide to its Mechanism of Action as a Selective Hsp90-Cdc37 Protein-Protein Interaction Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

DDO-5936 is a novel small-molecule inhibitor that selectively targets the protein-protein interaction (PPI) between heat shock protein 90 (Hsp90) and its co-chaperone, cell division cycle 37 (Cdc37). Unlike traditional Hsp90 inhibitors that target the ATPase activity of the chaperone, DDO-5936 binds to a distinct site on the N-terminal domain of Hsp90, involving the critical residue Glutamic Acid 47 (Glu47). This allosteric inhibition disrupts the formation of the Hsp90-Cdc37 complex, a crucial step in the maturation and stabilization of a specific subset of Hsp90 client proteins, namely kinases. The selective degradation of these oncogenic kinases, such as CDK4 and CDK6, leads to cell cycle arrest and a potent anti-proliferative effect in cancer cells, particularly in colorectal cancer. This document provides a comprehensive overview of the mechanism of action of DDO-5936, supported by quantitative data, detailed experimental protocols, and visual diagrams of the involved pathways and workflows.

Core Mechanism of Action

DDO-5936 functions as a selective inhibitor of the Hsp90-Cdc37 protein-protein interaction.[1] The canonical function of the Hsp90 chaperone cycle is essential for the proper folding, stability, and activity of a multitude of client proteins, many of which are implicated in cancer progression.[2] The co-chaperone Cdc37 plays a pivotal role in recruiting kinase clients to the Hsp90 machinery.[2]

DDO-5936 directly binds to a previously unrecognized pocket on the N-terminal domain of Hsp90.[2][3] This binding site is distinct from the ATP-binding pocket targeted by many conventional Hsp90 inhibitors.[4] Structural and mutagenesis studies have identified Glutamic Acid 47 (Glu47) on Hsp90 as a key determinant for the binding of DDO-5936.[3][5] By occupying this site, DDO-5936 sterically hinders the interaction between Hsp90 and Cdc37, leading to the disruption of the Hsp90-Cdc37 complex.[2][6]

The dissociation of this complex leaves the kinase client proteins, which are dependent on this interaction for their stability, vulnerable to ubiquitination and subsequent degradation by the proteasome.[6] This targeted degradation of key oncogenic kinases, including CDK4 and CDK6, results in the inhibition of downstream signaling pathways that are critical for cell cycle progression and proliferation.[2][6] Consequently, treatment with DDO-5936 leads to cell cycle arrest, primarily in the G1 phase, and a reduction in cancer cell viability.[6] A notable feature of DDO-5936's mechanism is its minimal impact on the ATPase activity of Hsp90, which may contribute to a more favorable side-effect profile compared to pan-Hsp90 inhibitors.[4]

Quantitative Data Summary

The following tables summarize the key quantitative data that characterize the activity of DDO-5936 from various in vitro and cellular assays.

Table 1: In Vitro Binding Affinity and Potency

Assay Type	Target	Metric	Value	Reference
Biolayer Interferometry	Wild-Type Hsp90	Kd	3.86 µM	[5]
Biolayer Interferometry	E47A Mutant Hsp90	Kd	> 100 µM	[5]
HTRF Assay	Hsp90-Cdc37 Interaction	IC50	~5-20 µM	[7]
Hsp90 ATPase Assay	Hsp90	IC50	> 100 µM	[4]

Table 2: Cellular Anti-proliferative Activity

Cell Line	Cancer Type	Metric	Value	Reference
HCT116	Colorectal Cancer	IC50	8.99 ± 1.21 µM	[6]
A549	Lung Cancer	IC50	55.74 µM	[8]
L02	Normal Liver	IC50	> 50 µM	[8]
MCF-7	Breast Cancer	IC50	> 50 µM	[8]

Signaling and Experimental Workflow Diagrams

DDO-5936 Signaling Pathway

Caption: DDO-5936 binds to Hsp90, disrupting the Hsp90-Cdc37 interaction and leading to client kinase degradation.

Experimental Workflow for DDO-5936 Characterization

Caption: A tiered experimental workflow for the comprehensive characterization of DDO-5936.

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization of DDO-5936, primarily based on the work by Wang et al., 2019.[2]

Co-Immunoprecipitation (Co-IP)

Objective: To demonstrate the disruption of the Hsp90-Cdc37 interaction by DDO-5936 in a cellular context.

Protocol:

• Cell Culture and Treatment: HCT116 cells are cultured to 70-80% confluency and treated with DMSO (vehicle control) or increasing concentrations of DDO-5936 (e.g., 5, 10, and 25 µM) for 24 hours.

• Cell Lysis: Cells are harvested and lysed in IP lysis buffer (composition not specified in the provided search results, but typically contains a non-ionic detergent like NP-40 or Triton X-100, Tris-HCl, NaCl, and protease/phosphatase inhibitors) on ice.

• Immunoprecipitation: The cell lysates are incubated with anti-Hsp90 or anti-Cdc37 antibodies overnight at 4°C with gentle rotation. Protein A/G agarose (B213101) beads are then added and incubated for another 2-4 hours to capture the antibody-protein complexes.

• Washing: The beads are washed multiple times with lysis buffer to remove non-specifically bound proteins.

• Elution and Western Blot Analysis: The immunoprecipitated proteins are eluted from the beads by boiling in SDS-PAGE sample buffer. The eluates are then resolved by SDS-PAGE and analyzed by Western blotting using antibodies against Hsp90, Cdc37, and the client kinase CDK4. A dose-dependent decrease in the co-precipitated protein (e.g., Cdc37 when Hsp90 is immunoprecipitated) indicates disruption of the interaction.

Homogeneous Time-Resolved Fluorescence (HTRF) Assay

Objective: To quantify the inhibitory effect of DDO-5936 on the Hsp90-Cdc37 interaction in vitro.

Protocol:

• Reagent Preparation: Recombinant His-tagged Hsp90 and GST-tagged Cdc37 are used. Anti-His-Eu3+ cryptate (donor) and anti-GST-d2 (acceptor) antibodies are prepared in a detection buffer.

• Assay Reaction: His-Hsp90 and GST-Cdc37 are premixed in a buffer (e.g., PBS with 200 mM KF, pH 7.4) to a final concentration of 80 nM.

• Compound Incubation: A solution of DDO-5936 at various concentrations is added to the protein mixture and incubated for 1 hour at 37°C.

• Detection: The premixed antibody solution is added, and the plate is incubated overnight at room temperature.

• Data Acquisition: The HTRF signal is read on a compatible plate reader with excitation at 320 nm and emission at 620 nm (for the donor) and 665 nm (for the acceptor). The ratio of the 665 nm to 620 nm signals is calculated, and the IC50 value is determined from the dose-response curve.

Biolayer Interferometry (BLI)

Objective: To measure the direct binding affinity (Kd) of DDO-5936 to Hsp90.

Protocol:

• Biosensor Preparation: An appropriate biosensor (e.g., streptavidin-coated) is hydrated. Biotinylated Hsp90 is immobilized onto the biosensor surface.

• Baseline: The biosensor with immobilized Hsp90 is dipped into a buffer-only well to establish a stable baseline.

• Association: The biosensor is then moved to wells containing DDO-5936 at various concentrations, and the association is monitored in real-time by measuring the change in the interference pattern.

• Dissociation: After the association phase, the biosensor is moved back to a buffer-only well to monitor the dissociation of DDO-5936.

• Data Analysis: The association and dissociation curves are fitted to a 1:1 binding model to calculate the association rate constant (kon), the dissociation rate constant (koff), and the equilibrium dissociation constant (Kd = koff/kon).

Western Blot Analysis of Client Proteins

Objective: To assess the downstream effect of DDO-5936 on the stability of Hsp90 kinase clients.

Protocol:

• Cell Treatment: HCT116 cells are treated with increasing concentrations of DDO-5936 (e.g., 0, 1, 5, 10, 20, and 40 µM) for 24 hours.

• Protein Extraction: Total protein is extracted from the cells using a suitable lysis buffer.

• Protein Quantification: The protein concentration of each lysate is determined using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF or nitrocellulose membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against client kinases (e.g., CDK4, CDK6, AKT, p-AKT, ERK, p-ERK) and non-kinase clients (e.g., GR) as controls. A loading control antibody (e.g., β-actin) is also used.

• Detection: After washing, the membrane is incubated with the appropriate HRP-conjugated secondary antibodies, and the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. A dose-dependent decrease in the levels of kinase clients indicates their degradation.

Cell Cycle Analysis

Objective: To determine the effect of DDO-5936 on cell cycle progression.

Protocol:

• Cell Treatment: HCT116 cells are treated with DDO-5936 at various concentrations for a specified period (e.g., 24 or 48 hours).

• Cell Fixation: Cells are harvested, washed with PBS, and fixed in cold 70% ethanol (B145695) overnight at -20°C.

• Staining: The fixed cells are washed and then stained with a solution containing propidium (B1200493) iodide (PI) and RNase A.

• Flow Cytometry: The DNA content of the cells is analyzed using a flow cytometer.

• Data Analysis: The percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M) is quantified using cell cycle analysis software. An accumulation of cells in the G1 phase is indicative of G1 cell cycle arrest.

In Vivo Xenograft Model

Objective: To evaluate the anti-tumor efficacy of DDO-5936 in a preclinical animal model.

Protocol:

• Animal Model: Immunodeficient mice (e.g., nude mice) are used.

• Tumor Implantation: HCT116 cells are subcutaneously injected into the flank of each mouse.

• Treatment: Once the tumors reach a palpable size, the mice are randomized into treatment and control groups. DDO-5936 is administered (e.g., by oral gavage or intraperitoneal injection) at specified doses (e.g., 50 or 80 mg/kg) and schedules. The control group receives the vehicle.[9][10]

• Tumor Measurement: Tumor volume and body weight are measured regularly throughout the study.

• Endpoint: At the end of the study, the mice are euthanized, and the tumors are excised, weighed, and may be used for further analysis (e.g., Western blotting for client protein levels). The anti-tumor efficacy is determined by comparing the tumor growth in the treated groups to the control group.

Conclusion

DDO-5936 represents a promising class of anti-cancer agents that operate through a distinct and selective mechanism of action. By targeting the Hsp90-Cdc37 protein-protein interaction, it avoids the pan-inhibitory effects and associated toxicities of traditional ATPase inhibitors. The targeted degradation of oncogenic kinases leads to potent anti-proliferative effects and cell cycle arrest in cancer cells. The detailed experimental protocols provided herein offer a robust framework for the continued investigation and development of DDO-5936 and other selective Hsp90-Cdc37 PPI inhibitors.

References

• 1. Elaiophylin Is a Potent Hsp90/ Cdc37 Protein Interface Inhibitor with K-Ras Nanocluster Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. benchchem.com [benchchem.com]

DDO-5936 as a Selective Hsp90-Cdc37 Protein-Protein Interaction Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The molecular chaperone Heat shock protein 90 (Hsp90) is a critical mediator of protein homeostasis, and its function is essential for the stability and activity of a wide array of client proteins, including many oncogenic kinases. The cochaperone Cdc37 plays a pivotal role in recruiting these kinase clients to the Hsp90 machinery. The Hsp90-Cdc37 protein-protein interaction (PPI) has emerged as a compelling therapeutic target in oncology, offering a more selective approach to inhibiting the Hsp90 chaperone cycle compared to traditional ATP-competitive inhibitors. This technical guide provides an in-depth overview of DDO-5936, a novel small-molecule inhibitor that specifically disrupts the Hsp90-Cdc37 PPI. We detail its mechanism of action, present key quantitative data, and provide comprehensive experimental protocols for its characterization.

Introduction

Targeting the Hsp90 chaperone cycle is a validated strategy in cancer therapy. However, many first-generation Hsp90 inhibitors that target the N-terminal ATP binding site have been hampered by dose-limiting toxicities and the induction of a heat shock response. A more nuanced approach involves the selective disruption of Hsp90's interaction with specific cochaperones, thereby targeting a subset of client proteins. The Hsp90-Cdc37 interaction is of particular interest as it is crucial for the maturation and stability of a large number of protein kinases implicated in cancer cell proliferation and survival.

DDO-5936 was identified as a potent and specific small-molecule inhibitor of the Hsp90-Cdc37 PPI.[1][2] It binds to a novel allosteric site on Hsp90, leading to the selective degradation of Hsp90 kinase clients, cell cycle arrest, and inhibition of tumor growth in colorectal cancer models.[1][3] This guide serves as a comprehensive resource for researchers interested in utilizing DDO-5936 as a tool compound or exploring its therapeutic potential.

Mechanism of Action

DDO-5936 functions by directly binding to the N-terminal domain of Hsp90 at a previously uncharacterized site involving the residue Glutamic Acid 47 (Glu47).[1][4] This residue is a key determinant for the interaction with Cdc37.[1] By occupying this site, DDO-5936 physically obstructs the binding of Cdc37 to Hsp90, thereby disrupting the formation of the Hsp90-Cdc37 complex.[1][5]

This disruption has several downstream consequences:

• Selective Degradation of Kinase Clients: Without the stabilizing influence of the Hsp90-Cdc37 complex, client kinases such as CDK4, CDK6, AKT, and ERK1/2 are targeted for proteasomal degradation.[1]

• Cell Cycle Arrest: The degradation of key cell cycle regulators, notably CDK4, leads to G1 phase cell cycle arrest.[1]

• Inhibition of Proliferation: The culmination of these effects is the potent inhibition of cancer cell proliferation.[1]

Importantly, DDO-5936 does not inhibit the ATPase activity of Hsp90, a characteristic that distinguishes it from traditional Hsp90 inhibitors and may contribute to a more favorable therapeutic window.[1]

Data Presentation

Table 1: In Vitro Activity of DDO-5936

Assay Type	Parameter	Value	Reference
Hsp90-Cdc37 PPI HTRF Assay	IC50	8.99 ± 1.21 µM
Hsp90 ATPase Assay	IC50	> 100 µM	[1]
Fluorescence Polarization (FP) Assay	IC50	No activity	[1]
HCT116 Cell Proliferation	IC50	8.99 ± 1.21 µM
Binding Affinity to Hsp90 (WT)	KD	3.86 µM	[6]
Binding Affinity to Hsp90 (E47A mutant)	KD	> 100 µM	[6]
Thermal Shift Assay (ΔTm with 200 µM DDO-5936)	ΔTm	+2.5°C	[1][7]

Table 2: In Vivo Activity of DDO-5936 in HCT116 Xenograft Model

Dosing	Administration Route	Tumor Growth Inhibition	Reference
80 mg/kg	Oral (p.o.)	Significant decrease in tumor cells in high dose group	[8][9]

Mandatory Visualizations

Caption: DDO-5936 binds to Hsp90, preventing Cdc37 interaction and leading to kinase degradation.

Caption: A workflow for characterizing Hsp90-Cdc37 PPI inhibitors like DDO-5936.

Experimental Protocols

Homogeneous Time-Resolved Fluorescence (HTRF) Assay for Hsp90-Cdc37 PPI

This protocol is for a 384-well plate format and is adapted from the principles described for the characterization of DDO-5936.[10]

• Materials:

  • Recombinant His-tagged Hsp90

  • Recombinant GST-tagged Cdc37

  • Anti-His antibody conjugated to HTRF donor (e.g., Europium cryptate)

  • Anti-GST antibody conjugated to HTRF acceptor (e.g., d2)

  • Assay buffer (e.g., PBS with 0.1% BSA)

  • DDO-5936 and control compounds

  • 384-well low-volume white plates

  • HTRF-compatible plate reader

• Procedure:

  • Prepare serial dilutions of DDO-5936 and control compounds in assay buffer.

  • In each well of the 384-well plate, add:

    • 2 µL of compound dilution

    • 4 µL of a mixture of His-Hsp90 and GST-Cdc37 in assay buffer (final concentrations to be optimized, typically in the low nanomolar range)

  • Incubate for 30 minutes at room temperature.

  • Add 4 µL of a mixture of anti-His-donor and anti-GST-acceptor antibodies in assay buffer.

  • Incubate for 2-4 hours at room temperature, protected from light.

  • Read the plate on an HTRF-compatible reader, measuring fluorescence at both the donor and acceptor emission wavelengths (e.g., 620 nm and 665 nm).

  • Calculate the HTRF ratio (Acceptor signal / Donor signal) * 10,000.

  • Plot the HTRF ratio against the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Co-Immunoprecipitation (Co-IP) and Western Blot

This protocol is for assessing the disruption of the Hsp90-Cdc37 interaction in HCT116 cells.[10]

• Materials:

  • HCT116 cells

  • DDO-5936

  • Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Antibodies: anti-Hsp90, anti-Cdc37, anti-CDK4, and appropriate secondary antibodies

  • Protein A/G magnetic beads

  • SDS-PAGE gels and Western blot equipment

• Procedure:

  • Seed HCT116 cells and grow to 70-80% confluency.

  • Treat cells with increasing concentrations of DDO-5936 (e.g., 5, 10, 25 µM) or DMSO as a vehicle control for 24 hours.

  • Wash cells with ice-cold PBS and lyse with cold lysis buffer.

  • Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Pre-clear the lysates by incubating with protein A/G beads for 1 hour at 4°C.

  • Incubate a portion of the pre-cleared lysate with an anti-Hsp90 or anti-Cdc37 antibody overnight at 4°C with gentle rotation. A control with a non-specific IgG should be included.

  • Add protein A/G beads and incubate for another 2-4 hours at 4°C.

  • Wash the beads 3-5 times with lysis buffer.

  • Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

  • Separate the eluted proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against Hsp90, Cdc37, and CDK4, followed by HRP-conjugated secondary antibodies.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

HCT116 Xenograft Mouse Model

This protocol outlines a general procedure for evaluating the in vivo efficacy of DDO-5936.[5][6]

• Materials:

  • HCT116 cells

  • Immunocompromised mice (e.g., BALB/c nude or NOD/SCID)

  • Matrigel

  • DDO-5936 formulation for oral gavage

  • Calipers for tumor measurement

• Procedure:

  • Harvest HCT116 cells and resuspend in a 1:1 mixture of PBS and Matrigel at a concentration of 1 x 107 cells/100 µL.

  • Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

  • Monitor the mice for tumor growth.

  • When tumors reach a mean volume of 100-150 mm³, randomize the mice into treatment and control groups.

  • Administer DDO-5936 (e.g., up to 80 mg/kg) or vehicle control daily via oral gavage.[8]

  • Measure tumor volume with calipers twice weekly and calculate the volume using the formula: (length x width²)/2.

  • Monitor the body weight of the mice as an indicator of toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., Western blot, immunohistochemistry).

Conclusion

DDO-5936 represents a significant advancement in the development of selective Hsp90 inhibitors. Its unique mechanism of action, targeting the Hsp90-Cdc37 PPI at a novel allosteric site, provides a valuable tool for dissecting the roles of specific Hsp90-cochaperone interactions in cancer biology. The data and protocols presented in this guide offer a comprehensive resource for researchers seeking to explore the preclinical potential of DDO-5936 and to further investigate the therapeutic strategy of targeting the Hsp90-Cdc37 axis.

References

• 1. assaygenie.com [assaygenie.com]
• 2. Protocol for Immunoprecipitation (Co-IP) [protocols.io]
• 3. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A time-resolved fluorescence resonance energy transfer screening assay for discovery of protein-protein interaction modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 6. HCT116 Xenograft Model - Altogen Labs [altogenlabs.com]
• 7. benchchem.com [benchchem.com]
• 8. bitesizebio.com [bitesizebio.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]

The Allosteric Modulation of Hsp90: A Technical Guide to the DDO-5936 Binding Site

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heat shock protein 90 (Hsp90) is a highly conserved molecular chaperone that plays a critical role in maintaining cellular homeostasis by facilitating the proper folding, stability, and activity of a diverse array of "client" proteins. Many of these clients are key signaling proteins, including protein kinases and transcription factors, which are often implicated in the development and progression of cancer. Consequently, Hsp90 has emerged as a promising therapeutic target for oncology.

Traditionally, Hsp90 inhibitors have been developed to be competitive antagonists of the N-terminal ATP-binding pocket, thereby inhibiting the chaperone's ATPase activity, which is essential for its function. However, these inhibitors often suffer from limitations such as the induction of the heat shock response and off-target effects. DDO-5936 represents a novel class of Hsp90 modulators that operates through a distinct, allosteric mechanism. It selectively disrupts the protein-protein interaction (PPI) between Hsp90 and its co-chaperone, Cdc37, without inhibiting ATPase activity.[1][2][3][4] This targeted disruption leads to the selective degradation of Hsp90's kinase clients, offering a more specific and potentially less toxic therapeutic strategy.[1][2][3]

This technical guide provides an in-depth overview of the DDO-5936 binding site on Hsp90, presenting key quantitative data, detailed experimental protocols for its characterization, and visualizations of the relevant signaling pathways and experimental workflows.

The DDO-5936 Binding Site on Hsp90

DDO-5936 binds to a previously unknown allosteric site on the N-terminal domain of Hsp90.[1][2] This site is distinct from the canonical ATP-binding pocket targeted by traditional Hsp90 inhibitors. Structural and biochemical studies have identified the key residues involved in this interaction as Arg46 , Glu47 , and Gln133 .[1][2][5] Mutagenesis studies have confirmed that Glu47 is a critical determinant for the binding of DDO-5936.[1][2] The binding of DDO-5936 to this site induces a conformational change in Hsp90 that prevents its interaction with the co-chaperone Cdc37, which is essential for the maturation of many kinase clients.[1][2]

Quantitative Data

The binding affinity of DDO-5936 to Hsp90 and its biological activity have been characterized by various quantitative assays. The following tables summarize these key findings.

Table 1: Binding Affinity of DDO-5936 to Wild-Type and Mutant Hsp90

Hsp90 Variant	Binding Affinity (KD) in µM	Experimental Method
Wild-Type Hsp90	3.86	Biolayer Interferometry
R46A Mutant	6.53	Biolayer Interferometry
E47A Mutant	> 100	Biolayer Interferometry
Q133A Mutant	5.18	Biolayer Interferometry

Data sourced from Wang et al., 2019.[2]

Table 2: Biological Activity of DDO-5936

Assay	IC50	Cell Line / Conditions
Hsp90-Cdc37 PPI Inhibition	Not explicitly stated as IC50, but effective at 5-25 µM	HCT116 cells
Antiproliferative Activity	8.99 ± 1.21 µM	HCT116 cells
Hsp90 ATPase Activity	> 100 µM	Biochemical Assay

Data sourced from Wang et al., 2019 and other supporting documents.[1][3][6]

Signaling Pathway and Mechanism of Action

DDO-5936 selectively down-regulates kinase clients of Hsp90 by disrupting the Hsp90-Cdc37 complex. This leads to cell cycle arrest and inhibition of proliferation in cancer cells. The signaling pathway is depicted below.

Caption: Mechanism of action of DDO-5936.

Experimental Protocols

The characterization of the DDO-5936 binding site and its effects on Hsp90 function involves a series of biophysical and cell-based assays. Below are the detailed methodologies for key experiments.

Biolayer Interferometry (BLI) for Binding Affinity

Objective: To determine the equilibrium dissociation constant (KD) of DDO-5936 binding to wild-type and mutant Hsp90.

Protocol:

• Immobilization: Biotinylated wild-type or mutant Hsp90 proteins (100 µg/ml) are loaded onto Super Streptavidin (SSA) biosensor tips. A reference set of sensors is incubated in buffer without protein to serve as a background control.

• Baseline: The biosensors are equilibrated in kinetic buffer (e.g., PBS, 0.05% bovine serum albumin, 0.01% Tween 20) to establish a stable baseline.

• Association: The sensors are then dipped into wells containing serial dilutions of DDO-5936 in kinetic buffer to monitor the association phase.

• Dissociation: Subsequently, the sensors are moved back to wells containing only kinetic buffer to monitor the dissociation phase.

• Data Analysis: The binding and dissociation curves are fitted to a 1:1 binding model to calculate the association (kon) and dissociation (koff) rate constants. The KD is then calculated as koff/kon.

Co-Immunoprecipitation (Co-IP) for PPI Disruption

Objective: To demonstrate that DDO-5936 disrupts the Hsp90-Cdc37 interaction in a cellular context.

Protocol:

• Cell Treatment: HCT116 cells are treated with increasing concentrations of DDO-5936 (e.g., 5, 10, 25 µM) or a vehicle control (DMSO) for 24 hours.

• Cell Lysis: Cells are harvested and lysed in a suitable Co-IP lysis buffer containing protease inhibitors.

• Immunoprecipitation: The cell lysates are pre-cleared with protein A/G agarose (B213101) beads. An antibody against Hsp90 (or Cdc37) is then added to the lysates and incubated to form an antibody-protein complex. Protein A/G beads are added to pull down the complex.

• Washing: The beads are washed several times with lysis buffer to remove non-specific binding proteins.

• Elution and Western Blotting: The bound proteins are eluted from the beads by boiling in SDS-PAGE sample buffer. The eluates are then resolved by SDS-PAGE and analyzed by Western blotting using antibodies against Hsp90 and Cdc37. A decrease in the co-precipitated protein indicates disruption of the interaction.

Hsp90 ATPase Activity Assay

Objective: To confirm that DDO-5936 does not inhibit the ATPase activity of Hsp90.

Protocol:

• Reaction Setup: The assay is performed in a 96-well plate. Each well contains purified Hsp90 in assay buffer.

• Inhibitor Addition: Serial dilutions of DDO-5936, a known ATPase inhibitor (e.g., AT13387) as a positive control, and a vehicle control are added to the wells.

• Reaction Initiation: The reaction is initiated by the addition of ATP.

• Phosphate (B84403) Detection: The reaction is incubated at 37°C. The amount of inorganic phosphate released from ATP hydrolysis is measured using a colorimetric method, such as a malachite green-based assay.

• Data Analysis: The absorbance is read at the appropriate wavelength. The percentage of ATPase activity relative to the vehicle control is calculated for each concentration of the compound, and the IC50 value is determined.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the discovery and characterization of an Hsp90-Cdc37 PPI inhibitor like DDO-5936.

Caption: Workflow for DDO-5936 characterization.

Conclusion

DDO-5936 represents a significant advancement in the field of Hsp90-targeted therapy. By binding to a novel allosteric site and selectively inhibiting the Hsp90-Cdc37 protein-protein interaction, it provides a unique mechanism to down-regulate oncogenic kinases without the liabilities of traditional ATP-competitive inhibitors. The detailed understanding of its binding site and mechanism of action, as outlined in this guide, provides a solid foundation for the further development of this and other allosteric modulators of Hsp90 for cancer therapy.

References

• 1. researchgate.net [researchgate.net]
• 2. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 4. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

The Role of DDO-5932 in Disrupting Kinase Folding: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heat shock protein 90 (Hsp90) is a crucial molecular chaperone involved in the conformational maturation and stability of a wide array of client proteins, a significant portion of which are oncogenic kinases.[1][2] The co-chaperone cell division cycle 37 (Cdc37) plays a pivotal role in this process by specifically recruiting kinase clients to the Hsp90 machinery.[1] The protein-protein interaction (PPI) between Hsp90 and Cdc37 is therefore a critical node in cancer cell signaling and survival. Traditional Hsp90 inhibitors targeting the N-terminal ATP-binding site have shown limited clinical success due to toxicity and the induction of a cytoprotective heat shock response.[1][3]

DDO-5936 has emerged as a novel small-molecule inhibitor that selectively disrupts the Hsp90-Cdc37 PPI.[1][2] This technical guide provides an in-depth overview of the mechanism of action of DDO-5936, its effects on kinase folding and cellular processes, and detailed experimental protocols for its characterization.

Mechanism of Action of DDO-5936

DDO-5936 functions by binding to a previously unrecognized allosteric site on the N-terminal domain of Hsp90.[1][4] This binding site involves key residues such as Glutamic acid 47 (Glu47) and Glutamine 133 (Gln133).[1][4] By occupying this pocket, DDO-5936 prevents the interaction between Hsp90 and Cdc37.[1] This disruption of the Hsp90-Cdc37 complex leads to the selective destabilization and subsequent proteasomal degradation of Hsp90's kinase clients.[1][5]

A key feature of DDO-5936's mechanism is that it does not inhibit the ATPase activity of Hsp90.[1][5] This distinguishes it from traditional Hsp90 inhibitors and is the reason it does not induce the heat shock response, a common mechanism of resistance to ATPase inhibitors.[1][3] The downstream consequences of DDO-5936 action include the downregulation of key oncogenic kinases, leading to cell cycle arrest and inhibition of cancer cell proliferation.[1][3][5]

Mechanism of DDO-5936 Action.

Quantitative Data

The following tables summarize the key quantitative data reported for DDO-5936.

Table 1: Binding Affinity and ATPase Inhibition

Parameter	Value	Assay	Reference
Binding Affinity (Kd) to Hsp90
Wild-Type Hsp90	7.41 µM	Not Specified	[3]
Wild-Type Hsp90	3.86 µM	Biolayer Interferometry	[4]
R46A Mutant Hsp90	6.53 µM	Biolayer Interferometry	[4]
E47A Mutant Hsp90	> 100 µM	Biolayer Interferometry	[4]
Q133A Mutant Hsp90	5.18 µM	Biolayer Interferometry	[4]
Hsp90 ATPase Activity (IC50)	> 100 µM	ATPase Assay	[1][5]

Table 2: In Vitro and Cellular Activity

Parameter	Cell Line	Value	Assay	Reference
Hsp90-Cdc37 PPI Inhibition (IC50)	-	Micromolar Range	HTRF Assay	[1]
Antiproliferative Activity (IC50)	HCT116	8.99 ± 1.21 µM	Proliferation Assay	[5][6]
A549	55.74 µM	Proliferation Assay	[7]
MCF-7	> 50 µM	Proliferation Assay	[8]
Thermal Shift (ΔTm)	-	+2.5°C (at 200 µM)	Thermal Shift Assay	[1][9]

Experimental Protocols

The following are representative protocols for key experiments used to characterize DDO-5936. These protocols are intended as a guide and may require optimization.

Co-Immunoprecipitation (Co-IP) to Assess Hsp90-Cdc37 Interaction

• Cell Lysis:

  • Treat HCT116 cells with desired concentrations of DDO-5936 (e.g., 5, 10, 25 µM) or DMSO for 24 hours.[1]

  • Wash cells with ice-cold PBS and lyse in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, then centrifuge to pellet cell debris. Collect the supernatant.

• Immunoprecipitation:

  • Incubate the cell lysate with an antibody against Hsp90 or Cdc37 overnight at 4°C with gentle rotation.

  • Add Protein A/G magnetic beads and incubate for 2-4 hours at 4°C.

  • Wash the beads 3-5 times with lysis buffer.

• Elution and Western Blotting:

  • Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

  • Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against Hsp90, Cdc37, and a client kinase like CDK4.[1]

  • Use appropriate secondary antibodies and a chemiluminescent substrate for detection.

Western Blotting for Client Protein Degradation

• Sample Preparation:

  • Treat HCT116 cells with a dose-range of DDO-5936 (e.g., 0, 1, 5, 10, 20, 40 µM) for 24 hours.[1]

  • Lyse the cells as described for Co-IP.

  • Determine protein concentration using a BCA assay.

• Electrophoresis and Transfer:

  • Load equal amounts of protein per lane on an SDS-PAGE gel.

  • Perform electrophoresis and transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in 5% non-fat milk or BSA in TBST.

  • Incubate with primary antibodies against Hsp90 client kinases (e.g., CDK4, CDK6, AKT, p-AKT, ERK1/2, p-ERK1/2) and non-kinase clients (e.g., GR) as controls.[1] Also probe for Hsp70 to check for a heat shock response.[1]

  • Use an antibody against a housekeeping protein (e.g., β-actin) as a loading control.[1]

  • Incubate with HRP-conjugated secondary antibodies and visualize using an ECL substrate.

Cellular Thermal Shift Assay (CETSA)

• Cell Treatment and Heating:

  • Treat intact cells with DDO-5936 or vehicle control.

  • Heat the cell suspensions at a range of temperatures for a defined period (e.g., 3 minutes).

  • Cool the samples on ice.

• Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles.

  • Centrifuge at high speed to separate the soluble fraction (supernatant) from the precipitated, denatured proteins (pellet).

• Analysis:

  • Analyze the soluble fractions by Western blotting for Hsp90.

  • Quantify the band intensities and plot against temperature to generate a melting curve.

  • A shift in the melting curve to a higher temperature in the presence of DDO-5936 indicates target engagement and stabilization.

Isothermal Titration Calorimetry (ITC)

• Sample Preparation:

  • Purify recombinant Hsp90 and Cdc37 proteins.

  • Prepare solutions of the proteins and DDO-5936 in the same dialysis buffer.

• ITC Measurement:

  • Load the protein solution into the sample cell of the ITC instrument.

  • Load the DDO-5936 solution into the injection syringe.

  • Perform a series of injections of DDO-5936 into the protein solution while monitoring the heat change.

• Data Analysis:

  • Integrate the heat pulses to generate a binding isotherm.

  • Fit the data to a suitable binding model to determine the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Produce 15N-labeled Hsp90 N-terminal domain.

  • Prepare a sample of the labeled protein in a suitable NMR buffer.

• NMR Data Acquisition:

  • Acquire a 1H-15N HSQC spectrum of the protein alone.

  • Titrate in increasing concentrations of DDO-5936 and acquire an HSQC spectrum at each concentration.[1]

• Data Analysis:

  • Analyze the chemical shift perturbations of the backbone amide resonances upon addition of DDO-5936.

  • Map the residues with significant chemical shift changes onto the structure of Hsp90 to identify the binding site.[1][4]

Experimental Workflow for DDO-5936.

Conclusion

DDO-5936 represents a promising class of Hsp90 inhibitors that function by a distinct mechanism of disrupting the Hsp90-Cdc37 protein-protein interaction. Its selectivity for kinase clients and lack of heat shock response induction make it an attractive candidate for further development in oncology. The experimental approaches outlined in this guide provide a framework for the detailed characterization of DDO-5936 and other molecules targeting this critical chaperone pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The disruption of protein−protein interactions with co-chaperones and client substrates as a strategy towards Hsp90 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Discovery of new Hsp90–Cdc37 protein–protein interaction inhibitors: in silico screening and optimization of anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Structural Analysis of DDO-5936 Bound to Hsp90: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structural and functional interactions between the small-molecule inhibitor DDO-5936 and the molecular chaperone Heat shock protein 90 (Hsp90). DDO-5936 has been identified as a specific inhibitor of the Hsp90-Cdc37 protein-protein interaction (PPI), offering an alternative therapeutic strategy to traditional ATP-competitive Hsp90 inhibitors.[1] This document summarizes the key quantitative data, outlines the experimental methodologies used for its characterization, and visualizes the relevant biological pathways and experimental workflows.

Introduction to DDO-5936 and its Mechanism of Action

Heat shock protein 90 (Hsp90) is a critical molecular chaperone responsible for the conformational maturation and stability of a wide array of "client" proteins, many of which are essential for cancer cell proliferation and survival.[2] The co-chaperone Cdc37 is crucial for recruiting and stabilizing a specific subset of Hsp90 clients, particularly protein kinases.[3] The Hsp90-Cdc37 interaction, therefore, represents a key node in cellular signaling and an attractive target for anti-cancer drug development.

DDO-5936 is a small-molecule inhibitor that selectively disrupts the Hsp90-Cdc37 PPI.[1][4] Unlike the majority of Hsp90 inhibitors in clinical development that target the N-terminal ATP-binding pocket, DDO-5936 binds to a distinct, previously unknown site on the Hsp90 N-terminal domain.[4][5] This specific mechanism of action allows DDO-5936 to selectively down-regulate Hsp90 kinase clients, such as CDK4, without inducing a heat shock response or broadly affecting non-kinase clients.[4][6] The inhibition of the Hsp90-Cdc37 complex by DDO-5936 leads to cell cycle arrest and exhibits anti-proliferative effects in cancer cells, particularly those with high expression levels of Hsp90 and Cdc37.[1][4][7]

Quantitative Data Summary

The following tables summarize the key quantitative findings from biochemical and cellular assays characterizing the interaction of DDO-5936 with Hsp90.

Table 1: Binding Affinity of DDO-5936 to Wild-Type and Mutant Hsp90

Hsp90 Variant	Binding Affinity (KD) in µM	Method
Wild-Type (WT) Hsp90	3.86	Biolayer Interferometry
R46A Mutant	6.53	Biolayer Interferometry
E47A Mutant	> 100 (No binding detected)	Biolayer Interferometry
Q133A Mutant	5.18	Biolayer Interferometry
Data sourced from biolayer interferometry (ForteBio Octet) assays.[8] The significant loss of binding with the E47A mutant identifies Glu47 as a critical determinant for the interaction.[8][9]

Table 2: In Vitro Inhibitory Activity of DDO-5936

Assay	Target	IC50
Hsp90-Cdc37 PPI Inhibition	Hsp90-Cdc37 Interaction	Micromolar range
Hsp90 ATPase Activity	Hsp90 ATPase function	> 100 µM
DDO-5936 effectively inhibits the Hsp90-Cdc37 interaction but has a negligible effect on the ATPase activity of Hsp90, highlighting its distinct mechanism from classic Hsp90 inhibitors like AT13387.[10]

Table 3: Cellular and Biophysical Effects of DDO-5936

Parameter	Effect	Value
Antiproliferative Activity (HCT116 cells)	IC50	8.99 ± 1.21 µM
Thermal Stability of Hsp90	ΔTm (at 200 µM DDO-5936)	+2.5°C
The antiproliferative activity of DDO-5936 correlates strongly with the expression levels of Hsp90 and Cdc37 in cancer cell lines.[7] The increase in melting temperature (Tm) confirms the direct binding and stabilization of Hsp90 by DDO-5936.[4][10]

Key Experimental Protocols

While attempts to obtain a co-crystal structure of the DDO-5936-Hsp90 complex were unsuccessful due to the flexibility of the binding site, a combination of biophysical and structural biology techniques were employed to elucidate the binding mode and functional consequences.[5]

Biolayer Interferometry (BLI) for Binding Affinity

• Objective: To quantify the binding affinity (KD) of DDO-5936 to wild-type and mutant Hsp90.

• Methodology:

  • Protein Immobilization: Recombinant wild-type or mutant Hsp90 proteins are biotinylated and immobilized on streptavidin-coated biosensors.

  • Association: The immobilized sensors are dipped into solutions containing varying concentrations of DDO-5936, and the change in the interference pattern, which is proportional to the bound mass, is monitored over time.

  • Dissociation: The sensors are then moved to a buffer-only solution to monitor the dissociation of the DDO-5936-Hsp90 complex.

  • Data Analysis: The resulting association and dissociation curves are fitted to a 1:1 binding model to calculate the on-rate (kon), off-rate (koff), and the equilibrium dissociation constant (KD = koff/kon).

• Instrumentation: ForteBio Octet system.[5][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Binding Site Mapping

• Objective: To identify the specific amino acid residues of Hsp90 that are involved in the interaction with DDO-5936.

• Methodology:

  • Protein Labeling: The N-terminal domain of Hsp90 is expressed in media containing 15N-labeled ammonium (B1175870) chloride to produce an isotopically labeled protein.

  • HSQC Spectra Acquisition: A 1H-15N Heteronuclear Single Quantum Coherence (HSQC) spectrum is recorded for the 15N-labeled Hsp90 in the absence of the inhibitor. Each peak in this spectrum corresponds to a specific backbone amide proton and nitrogen pair.

  • Titration: DDO-5936 is added to the protein sample at increasing concentrations, and HSQC spectra are recorded at each step.

  • Chemical Shift Perturbation Analysis: Residues in the protein that experience a significant change (perturbation) in their corresponding peak positions upon addition of DDO-5936 are identified as being part of or near the binding site.

• Key Finding: Significant chemical shift perturbations were observed for residues Arg46, Glu47, and Gln133, mapping the binding site of DDO-5936.[5][8]

Co-Immunoprecipitation (Co-IP) for In-Cell PPI Disruption

• Objective: To confirm that DDO-5936 disrupts the Hsp90-Cdc37 interaction within a cellular context.

• Methodology:

  • Cell Treatment: HCT116 cells are treated with DMSO (vehicle control) or increasing concentrations of DDO-5936 for a specified time (e.g., 24 hours).

  • Cell Lysis: Cells are harvested and lysed to release cellular proteins.

  • Immunoprecipitation: The cell lysate is incubated with an antibody specific for Hsp90 (or Cdc37), which is coupled to agarose (B213101) beads. This pulls down Hsp90 and any interacting proteins.

  • Washing and Elution: The beads are washed to remove non-specifically bound proteins, and the Hsp90-containing complexes are eluted.

  • Western Blotting: The eluted proteins are separated by SDS-PAGE, transferred to a membrane, and probed with antibodies against both Hsp90 and Cdc37 to detect the amount of co-precipitated protein.

• Key Finding: Treatment with DDO-5936 led to a dose-dependent decrease in the amount of Cdc37 that co-immunoprecipitated with Hsp90, confirming the disruption of the PPI in vivo.[4][7]

Visualizations: Pathways and Workflows

DDO-5936 Mechanism of Action

Caption: DDO-5936 binds to Hsp90, blocking Cdc37 interaction and client kinase folding.

Experimental Workflow for DDO-5936 Characterization

Caption: Workflow from inhibitor discovery to in vivo validation of DDO-5936.

Downstream Signaling Consequences of Hsp90-Cdc37 Inhibition

References

• 1. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer [pubmed.ncbi.nlm.nih.gov]
• 2. Structures of Hsp90α and Hsp90β bound to a purine-scaffold inhibitor reveal an exploitable residue for drug selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Discovery of new Hsp90–Cdc37 protein–protein interaction inhibitors: in silico screening and optimization of anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Specificity of DDO-5936 for the Hsp90-Cdc37 Interaction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heat shock protein 90 (Hsp90) is a critical molecular chaperone responsible for the stability and function of a wide array of client proteins, many of which are oncogenic kinases. The co-chaperone Cdc37 plays a pivotal role in recruiting these kinase clients to the Hsp90 machinery, making the Hsp90-Cdc37 protein-protein interaction (PPI) an attractive target for cancer therapy. Traditional Hsp90 inhibitors that target the ATPase domain have been hampered by dose-limiting toxicities and the induction of the heat shock response. DDO-5936 is a novel small-molecule inhibitor that specifically disrupts the Hsp90-Cdc37 PPI without inhibiting the ATPase activity of Hsp90. This technical guide provides an in-depth analysis of the specificity of DDO-5936, including its binding affinity, mechanism of action, and its effects on Hsp90 client proteins. Detailed experimental protocols and quantitative data are presented to provide a comprehensive resource for researchers in the field of drug discovery and cancer biology.

Introduction

The Hsp90 chaperone cycle is a dynamic process that is essential for maintaining cellular proteostasis.[1] A significant portion of the Hsp90 clientele consists of protein kinases that are frequently dysregulated in cancer.[1] The recruitment of these kinases to Hsp90 is mediated by the co-chaperone Cdc37.[2] By targeting the specific interaction between Hsp90 and Cdc37, it is possible to selectively induce the degradation of these oncogenic kinases, offering a more targeted therapeutic approach compared to pan-Hsp90 inhibition.[1][3]

DDO-5936 was identified as a potent and specific inhibitor of the Hsp90-Cdc37 PPI.[1][4][5][6][7] It binds to a novel allosteric site on the N-terminal domain of Hsp90, directly interfering with the binding of Cdc37.[1][8] This disruption leads to the selective degradation of Hsp90-dependent kinases, resulting in cell cycle arrest and inhibition of tumor growth.[1][3] This guide will detail the experimental evidence for the specificity of DDO-5936.

Quantitative Data Summary

The following tables summarize the key quantitative data demonstrating the binding affinity and inhibitory activity of DDO-5936.

Table 1: Binding Affinity of DDO-5936 for Hsp90

Hsp90 Construct	Method	Kd (μM)	Reference
Wild-type Hsp90	Biolayer Interferometry	3.86	[9][10]
R46A mutant Hsp90	Biolayer Interferometry	6.53	[9][10]
E47A mutant Hsp90	Biolayer Interferometry	> 100	[9][10]
Q133A mutant Hsp90	Biolayer Interferometry	5.18	[9][10]
Wild-type Hsp90	Biolayer Interferometry	21.1 (for precursor compound 11)	[1][8]
Wild-type Hsp90	Biolayer Interferometry	7.41	[3]

Table 2: Inhibitory Activity of DDO-5936

Assay	Cell Line	IC50 (μM)	Reference
Hsp90-Cdc37 PPI (HTRF)	-	~10	[1]
Hsp90 ATPase Activity	-	> 100	[11]
Cell Proliferation (HCT116)	HCT116	8.99 ± 1.21	[11]
Cell Proliferation (MCF-7)	MCF-7	> 50

Signaling Pathway and Mechanism of Action

DDO-5936 exerts its effect by disrupting the Hsp90-Cdc37 chaperone cycle. The following diagram illustrates this pathway and the point of intervention by DDO-5936.

Caption: Hsp90-Cdc37 signaling and the mechanism of its inhibition.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Co-Immunoprecipitation (Co-IP) to Demonstrate Disruption of Hsp90-Cdc37 Interaction

This protocol assesses the ability of DDO-5936 to disrupt the endogenous Hsp90-Cdc37 complex in cells.

Workflow Diagram:

Caption: A streamlined workflow for Co-Immunoprecipitation.

Protocol:

• Cell Culture and Treatment: Culture HCT116 cells to 70-80% confluency. Treat cells with increasing concentrations of DDO-5936 (e.g., 5, 10, 25 µM) and a vehicle control (DMSO) for 24 hours.[8]

• Cell Lysis: Wash cells with ice-cold PBS and lyse in IP lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% Triton X-100, supplemented with protease and phosphatase inhibitors).

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Immunoprecipitation: Incubate equal amounts of protein lysate (e.g., 500 µg) with an antibody against Hsp90 or Cdc37 overnight at 4°C with gentle rotation. Add protein A/G magnetic beads and incubate for another 2-4 hours at 4°C.

• Washing: Pellet the beads using a magnetic stand and wash 3-4 times with IP lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the immunoprecipitated proteins by boiling the beads in Laemmli sample buffer.

• Western Blot Analysis: Separate the eluted proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with antibodies against Hsp90 and Cdc37 to assess co-precipitation.

Biolayer Interferometry (BLI) for Measuring Binding Affinity

BLI is a label-free technique used to measure the kinetics of biomolecular interactions in real-time.

Workflow Diagram:

Caption: Workflow for Biolayer Interferometry analysis.

Protocol:

• Sensor Hydration: Hydrate anti-GST biosensors in kinetics buffer (e.g., PBS with 0.02% Tween-20 and 0.1% BSA) for at least 10 minutes.

• Ligand Loading: Immobilize GST-tagged recombinant human Hsp90 onto the hydrated biosensors.

• Baseline: Establish a stable baseline by dipping the sensors in kinetics buffer.

• Association: Transfer the sensors to wells containing serial dilutions of DDO-5936 in kinetics buffer to measure the association phase.

• Dissociation: Move the sensors back to wells with kinetics buffer to measure the dissociation phase.

• Data Analysis: Analyze the resulting sensorgrams using the instrument's software to determine the association (kon), dissociation (koff), and equilibrium dissociation (Kd) constants.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Binding Site Mapping

NMR spectroscopy can be used to identify the specific amino acid residues on Hsp90 that are involved in the interaction with DDO-5936.

Workflow Diagram:

Caption: Workflow for NMR-based binding site mapping.

Protocol:

• Protein Expression and Purification: Express and purify ¹⁵N-labeled N-terminal domain of Hsp90.

• NMR Sample Preparation: Prepare NMR samples of the labeled Hsp90 domain in a suitable NMR buffer (e.g., 20 mM phosphate (B84403) buffer, 50 mM NaCl, pH 7.0) in D₂O.

• Spectral Acquisition: Acquire ¹H-¹⁵N HSQC spectra of the Hsp90 domain in the absence and presence of increasing concentrations of DDO-5936.[9][10]

• Data Analysis: Analyze the chemical shift perturbations of the backbone amide resonances upon addition of DDO-5936. Residues with significant chemical shift changes are likely part of or in close proximity to the binding site.[9][10]

Western Blot Analysis of Hsp90 Client Protein Degradation

This protocol is used to assess the downstream functional consequences of DDO-5936 treatment by measuring the levels of Hsp90 client proteins.

Workflow Diagram:

Caption: A streamlined workflow for Western blot analysis.

Protocol:

• Cell Treatment: Treat cells (e.g., HCT116) with various concentrations of DDO-5936 for a specified time (e.g., 24 hours).

• Cell Lysis: Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against Hsp90 client kinases (e.g., CDK4, CDK6, AKT, ERK1/2) and a non-kinase client (e.g., GR), as well as a loading control (e.g., β-actin).[8] Subsequently, incubate with the appropriate HRP-conjugated secondary antibodies.

• Detection and Analysis: Visualize the protein bands using an ECL substrate and quantify the band intensities to determine the relative protein levels.

Conclusion

References

• 1. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CDC37 - Wikipedia [en.wikipedia.org]
• 3. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. DDO-5936 | HSP | TargetMol [targetmol.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]

In Vitro Characterization of DDO-5936: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of DDO-5936, a potent and specific small-molecule inhibitor of the Hsp90-Cdc37 protein-protein interaction (PPI). DDO-5936 represents a promising therapeutic agent in oncology, particularly for colorectal cancer, by selectively targeting the chaperone-mediated folding of key oncogenic kinases.[1][2] This document details the quantitative activity of DDO-5936, comprehensive experimental protocols for its characterization, and visual representations of its mechanism of action and experimental workflows.

Quantitative Data Summary

The in vitro activity of DDO-5936 has been quantified through various biochemical and cell-based assays. The following tables summarize the key findings, including its binding affinity for Hsp90, its inhibitory effect on the Hsp90-Cdc37 interaction, and its anti-proliferative effects against a panel of cancer cell lines.

Parameter	Value	Assay Method	Notes
Binding Affinity (KD) to Hsp90
Wild-Type Hsp90	3.86 µM	Biolayer Interferometry	Direct binding affinity of DDO-5936 to recombinant Hsp90.[3]
E47A Mutant Hsp90	> 100 µM	Biolayer Interferometry	Demonstrates the critical role of the Glu47 residue in Hsp90 for DDO-5936 binding.[3]
R46A Mutant Hsp90	6.53 µM	Biolayer Interferometry
Q133A Mutant Hsp90	5.18 µM	Biolayer Interferometry
Inhibition of Hsp90-Cdc37 PPI
IC50	Micromolar Range	HTRF Assay	Dose-dependent inhibition of the Hsp90-Cdc37 interaction.[4]
Hsp90 ATPase Activity Inhibition
IC50	> 100 µM	ATPase Assay	DDO-5936 shows minimal to no inhibition of Hsp90's ATPase activity, highlighting its specific PPI inhibitor mechanism.[4][5]

Cell Line	Cancer Type	IC50 (µM)
HCT116	Colorectal Cancer	8.99 ± 1.21
HT29	Colorectal Cancer	15.67 ± 1.89
A549	Lung Cancer	55.74
H460	Lung Cancer	25.31 ± 2.15
HepG2	Liver Cancer	35.12 ± 3.28
786-0	Kidney Cancer	41.23 ± 4.51
PC3	Prostate Cancer	28.91 ± 2.76
MCF-7	Breast Cancer	> 50

Experimental Protocols

Detailed methodologies for the key experiments cited in the characterization of DDO-5936 are provided below.

Homogeneous Time-Resolved Fluorescence (HTRF) Assay for Hsp90-Cdc37 PPI Inhibition

This assay quantitatively measures the ability of DDO-5936 to disrupt the interaction between Hsp90 and Cdc37.

Materials:

• His-tagged Hsp90

• GST-tagged Cdc37

• Anti-GST antibody labeled with a FRET donor (e.g., Europium cryptate)

• Anti-His antibody labeled with a FRET acceptor (e.g., d2)

• DDO-5936

• Phosphate-buffered saline (PBS) with 200 mM KF, pH 7.4

• 384-well low-volume plates

• HTRF-compatible plate reader

Procedure:

• Prepare a premix of His-tagged Hsp90 and GST-tagged Cdc37 in PBS buffer containing 200 mM KF to a final concentration of 80 nM.

• Add 8 µL of the protein premix to each well of a 384-well plate.

• Prepare serial dilutions of DDO-5936 in the same PBS buffer.

• Add 4 µL of the diluted DDO-5936 or vehicle control (DMSO) to the wells.

• Incubate the plate for 1 hour at 37°C.

• Prepare a solution of anti-GST and anti-His antibodies in the detection buffer according to the manufacturer's instructions.

• Add the antibody solution to the wells.

• Incubate the plate for a specified time at room temperature, protected from light.

• Read the fluorescence at the donor and acceptor emission wavelengths using an HTRF-compatible plate reader.

• Calculate the HTRF ratio and determine the IC50 value for DDO-5936.[1]

Biolayer Interferometry (BLI) for Binding Affinity

This assay measures the direct binding of DDO-5936 to Hsp90 and determines the dissociation constant (KD).

Materials:

• Recombinant Hsp90 (wild-type and mutants)

• DDO-5936

• BLI instrument (e.g., ForteBio Octet)

• Biosensors (e.g., amine-reactive)

• Assay buffer

• 96-well plates

Procedure:

• Immobilize recombinant Hsp90 onto the biosensor surface according to the manufacturer's protocol.

• Prepare a serial dilution of DDO-5936 in the assay buffer.

• Establish a baseline by dipping the Hsp90-immobilized biosensors into wells containing only the assay buffer.

• Associate DDO-5936 with the immobilized Hsp90 by dipping the biosensors into the wells with the DDO-5936 serial dilutions.

• Transfer the biosensors to wells containing only the assay buffer to measure the dissociation of DDO-5936.

• Regenerate the biosensors if necessary for subsequent experiments.

• Analyze the binding and dissociation curves to calculate the KD value.[3]

Cell Viability (MTS) Assay

This colorimetric assay assesses the anti-proliferative activity of DDO-5936 on cancer cell lines.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• DDO-5936

• MTS reagent

• 96-well plates

• Spectrophotometer

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a serial dilution of DDO-5936 or vehicle control (DMSO) for a specified period (e.g., 72 hours).

• Add MTS reagent to each well and incubate for 1-4 hours at 37°C.[6]

• Measure the absorbance at 490 nm using a spectrophotometer.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Co-Immunoprecipitation (Co-IP) and Western Blotting

This experiment confirms the disruption of the Hsp90-Cdc37 interaction in a cellular context and assesses the downstream effects on Hsp90 client proteins.

Materials:

• HCT116 cells

• DDO-5936

• Lysis buffer

• Antibodies: anti-Hsp90, anti-Cdc37, anti-CDK4, anti-CDK6, and appropriate secondary antibodies

• Protein A/G agarose (B213101) beads

• SDS-PAGE gels and blotting equipment

• Chemiluminescence detection reagents

Procedure:

• Treat HCT116 cells with increasing concentrations of DDO-5936 (e.g., 5, 10, 25 µM) or DMSO for 24 hours.[1]

• Lyse the cells and quantify the protein concentration of the lysates.

• For Co-IP, incubate the cell lysates with an anti-Hsp90 or anti-Cdc37 antibody overnight at 4°C.

• Add protein A/G agarose beads to pull down the antibody-protein complexes.

• Wash the beads to remove non-specific binding.

• Elute the protein complexes from the beads.

• Separate the eluted proteins and total cell lysates by SDS-PAGE and transfer to a PVDF membrane.

• Probe the membrane with primary antibodies against Hsp90, Cdc37, CDK4, and CDK6, followed by HRP-conjugated secondary antibodies.

• Visualize the protein bands using a chemiluminescence detection system.[7]

Visualizations

Signaling Pathway of DDO-5936 Action

Caption: Mechanism of action of DDO-5936 in disrupting the Hsp90-Cdc37 chaperone cycle.

Experimental Workflow for DDO-5936 Characterization

Caption: A representative experimental workflow for the in vitro characterization of DDO-5936.

References

• 1. researchgate.net [researchgate.net]
• 2. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

DDO-5936: A Targeted Approach to Inhibit Cancer Cell Proliferation by Disrupting the Hsp90-Cdc37 Interaction

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

DDO-5936 is a novel small-molecule inhibitor that selectively targets the protein-protein interaction (PPI) between Heat shock protein 90 (Hsp90) and its co-chaperone, Cell division cycle 37 (Cdc37).[1][2] This interaction is critical for the stability and function of a multitude of oncogenic kinases, making it a compelling target for cancer therapy.[3] DDO-5936 disrupts this chaperone system, leading to the degradation of key kinase clients, subsequent cell cycle arrest, and a potent anti-proliferative effect in cancer cells.[2][4] This document provides a comprehensive overview of DDO-5936's mechanism of action, its impact on cancer cell proliferation with supporting quantitative data, detailed experimental protocols for its evaluation, and visualizations of the relevant biological pathways and experimental workflows.

Introduction

Hsp90 is a molecular chaperone essential for the proper folding, stability, and activity of numerous client proteins, a significant portion of which are kinases involved in signal transduction pathways that drive cancer progression.[2][3] The co-chaperone Cdc37 plays a crucial role in recruiting these kinase clients to the Hsp90 machinery.[3][5] The Hsp90-Cdc37 complex is, therefore, a critical node in maintaining the oncogenic state.[5]

Traditional Hsp90 inhibitors have primarily targeted the N-terminal ATPase domain of Hsp90.[2] While effective, this can lead to a broad range of effects and the induction of a heat shock response.[6][7] DDO-5936 represents a more targeted approach by specifically inhibiting the Hsp90-Cdc37 PPI without affecting Hsp90's ATPase activity.[2][6] It binds to a previously unrecognized site on Hsp90 involving the glutamic acid residue at position 47 (Glu47), allosterically preventing the binding of Cdc37.[1][6][8] This leads to the selective destabilization and subsequent proteasomal degradation of Hsp90's kinase clients.[3][6]

Mechanism of Action: Disrupting the Hsp90-Cdc37 Chaperone Cycle

DDO-5936 functions by directly binding to Hsp90 at a site distinct from the ATP-binding pocket.[3] This binding event sterically hinders the interaction between Hsp90 and Cdc37, effectively disrupting the formation of the Hsp90-Cdc37 complex.[1][2] Without the proper engagement with the Hsp90-Cdc37 chaperone system, client kinases such as CDK4, CDK6, AKT, and ERK1/2 become unstable, are ubiquitinated, and subsequently degraded by the proteasome.[2][3][6] This selective degradation of key oncogenic drivers leads to the inhibition of downstream pro-survival signaling pathways, ultimately resulting in cell cycle arrest and the suppression of cancer cell proliferation.[3][4] Notably, DDO-5936 does not impact non-kinase clients of Hsp90, such as the glucocorticoid receptor (GR), highlighting its specificity.[2][9]

References

• 1. researchgate.net [researchgate.net]
• 2. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 7. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

DDO-5936 Experimental Protocol for Cell Culture: Application Notes

Introduction

DDO-5936 is a small molecule inhibitor that selectively targets the protein-protein interaction (PPI) between Heat shock protein 90 (Hsp90) and Cell division cycle 37 (Cdc37).[1][2][3][4] This interaction is crucial for the stability and activity of a wide range of protein kinases, many of which are implicated in cancer cell proliferation and survival.[1][5] By disrupting the Hsp90-Cdc37 chaperone system, DDO-5936 leads to the degradation of client kinases, resulting in cell cycle arrest and inhibition of tumor growth.[2][3][4] These application notes provide detailed protocols for studying the effects of DDO-5936 in a cell culture setting.

Data Presentation

Table 1: Antiproliferative Activity of DDO-5936 in Various Cancer Cell Lines

The half-maximal inhibitory concentration (IC50) values of DDO-5936 are correlated with the expression levels of Hsp90 and Cdc37.[6][7]

Cell Line	Cancer Type	IC50 (µM)
HCT116	Colorectal Carcinoma	8.99 ± 1.21
A549	Lung Carcinoma	> 50
H460	Large Cell Lung Cancer	28.34 ± 2.54
HT29	Colorectal Adenocarcinoma	15.26 ± 1.87
SW480	Colorectal Adenocarcinoma	21.09 ± 2.13
PANC-1	Pancreatic Carcinoma	35.12 ± 3.11
786-0	Renal Cell Adenocarcinoma	> 50
PC3	Prostate Adenocarcinoma	41.23 ± 4.01
MCF-7	Breast Adenocarcinoma	33.18 ± 3.21
SKBR3	Breast Adenocarcinoma	29.87 ± 2.87
HepG2	Hepatocellular Carcinoma	> 50
HT1080	Fibrosarcoma	> 50
L02	Normal Liver	> 50

Experimental Protocols

Preparation of DDO-5936 Stock Solution

DDO-5936 is a small molecule inhibitor that can be prepared for in vitro experiments as follows:

Materials:

• DDO-5936 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Prepare a 10 mM stock solution of DDO-5936 by dissolving the appropriate amount of powder in DMSO. For example, for a 10 mM stock solution of a compound with a molecular weight of 495.6 g/mol , dissolve 4.956 mg in 1 mL of DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C for long-term storage.

Cell Culture and Treatment

Materials:

• Cancer cell lines (e.g., HCT116)

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• DDO-5936 stock solution

• Cell culture plates or flasks

Protocol:

• Culture cells in a humidified incubator at 37°C with 5% CO2.

• Seed cells in appropriate culture vessels and allow them to adhere and reach 50-70% confluency.

• Prepare working concentrations of DDO-5936 by diluting the stock solution in fresh cell culture medium. It is recommended to perform a dose-response experiment with concentrations ranging from 1 µM to 50 µM.

• Include a vehicle control (DMSO) at the same final concentration as the highest DDO-5936 concentration used.

• Remove the existing medium from the cells and replace it with the medium containing DDO-5936 or vehicle control.

• Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours) before proceeding with downstream assays.

Cell Viability Assay (MTT Assay)

This protocol provides a method to assess the effect of DDO-5936 on cell proliferation.

Materials:

• Cells treated with DDO-5936 in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Protocol:

• After the desired incubation time with DDO-5936, add 20 µL of MTT solution to each well.

• Incubate the plate for 4 hours at 37°C.

• Carefully remove the medium from each well.

• Add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate gently for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Western Blot Analysis

This protocol is used to analyze the protein expression levels of Hsp90, Cdc37, and their client kinases.

Materials:

• Cells treated with DDO-5936

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Hsp90, anti-Cdc37, anti-AKT, anti-p-AKT, anti-ERK1/2, anti-p-ERK1/2, anti-CDK4, anti-CDK6, and anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• After treatment with DDO-5936 for 24 hours at concentrations of 0, 10, and 25 µM, wash the cells with ice-cold PBS.[1]

• Lyse the cells in RIPA buffer and collect the lysates.

• Determine the protein concentration using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Visualize the protein bands using an ECL substrate and an imaging system.

Co-Immunoprecipitation (Co-IP)

This protocol is used to demonstrate the disruption of the Hsp90-Cdc37 interaction by DDO-5936.[6][7]

Materials:

• HCT116 cells treated with DDO-5936 (0, 5, 10, and 25 µM for 24 hours)[6][7]

• Co-IP lysis buffer (non-denaturing)

• Anti-Hsp90 or anti-Cdc37 antibody for immunoprecipitation

• Protein A/G magnetic beads

• Wash buffer

• Elution buffer

• Primary antibodies for Western blot (anti-Hsp90, anti-Cdc37, anti-CDK4)

Protocol:

• Lyse the treated cells with Co-IP lysis buffer.

• Pre-clear the lysates by incubating with protein A/G beads.

• Incubate the pre-cleared lysates with the immunoprecipitating antibody (e.g., anti-Hsp90) overnight at 4°C.

• Add protein A/G beads to capture the antibody-protein complexes.

• Wash the beads several times with wash buffer to remove non-specific binding.

• Elute the protein complexes from the beads using elution buffer.

• Analyze the eluted proteins by Western blot using antibodies against Hsp90, Cdc37, and CDK4 to observe the dose-dependent disruption of the interaction.[6][7]

Mandatory Visualization

Caption: Hsp90-Cdc37 signaling pathway and the inhibitory action of DDO-5936.

Caption: Workflow diagrams for key cellular assays with DDO-5936.

References

• 1. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 2. How Hsp90 And Cdc37 lubricate kinase molecular switches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Targeting the HSP90-CDC37-kinase chaperone cycle: A promising therapeutic strategy for cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for DDO-5936 in a Colorectal Cancer Xenograft Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

DDO-5936 is a small-molecule inhibitor that targets the protein-protein interaction (PPI) between Heat shock protein 90 (Hsp90) and Cell division cycle 37 (Cdc37).[1][2] This interaction is crucial for the stability and activation of numerous kinase clients, many of which are oncogenic drivers in colorectal cancer.[1][3] By binding to a novel site on Hsp90 involving the Glu47 residue, DDO-5936 disrupts the Hsp90-Cdc37 complex, leading to the selective degradation of Hsp90 kinase clients, such as cyclin-dependent kinase 4 (CDK4).[1][4][5] This disruption ultimately results in cell cycle arrest at the G0-G1 phase and inhibition of tumor cell proliferation.[1] Preclinical studies have demonstrated the in vivo efficacy of DDO-5936 in a colorectal cancer xenograft model using HCT116 cells, highlighting its potential as a therapeutic agent.[1]

These application notes provide a summary of the in vivo efficacy of DDO-5936 and detailed protocols for its use in a colorectal cancer xenograft model.

Data Presentation

In Vivo Efficacy of DDO-5936 in HCT116 Xenograft Model

The following tables summarize the quantitative data from in vivo studies of DDO-5936 in a subcutaneous HCT116 colorectal cancer xenograft model.

Treatment Group	Dosage (mg/kg/day)	Administration Route	Duration	Tumor Growth Inhibition (%)	Reference
Vehicle Control	-	Intraperitoneal (i.p.)	21 days	-	[1]
DDO-5936	50	Intraperitoneal (i.p.)	21 days	Dose-dependent reduction	[1]
DDO-5936	100	Intraperitoneal (i.p.)	21 days	Significant reduction	[1]

Parameter	Observation	Reference
Body Weight	Negligible effects on mouse body weight at both 50 and 100 mg/kg/day dosages.	[1]
Tumor Weight	Dose-dependent decrease in the weight of excised tumors compared to the vehicle control group.	[1]
Mechanism in Vivo	Western blot analysis of tumor tissues from treated mice showed decreased levels of Hsp90 client proteins, including CDK4 and CDK6, confirming the mechanism of action in vivo.	[1]

Mandatory Visualization

Signaling Pathway of DDO-5936 Action

Caption: Mechanism of action of DDO-5936 in disrupting the Hsp90-Cdc37 chaperone cycle.

Experimental Workflow for In Vivo Xenograft Study

Caption: Workflow for evaluating DDO-5936 in a colorectal cancer xenograft model.

Experimental Protocols

Materials and Reagents

• Cell Line: Human colorectal carcinoma HCT116 cells

• Animals: 6-8 week old female immunodeficient mice (e.g., BALB/c nude or NOD/SCID)

• DDO-5936: Synthesized or commercially procured

• Vehicle for DDO-5936: e.g., DMSO, PEG300, Tween-80, Saline

• Cell Culture Media: McCoy's 5A or DMEM, supplemented with 10% FBS and 1% penicillin-streptomycin

• Phosphate-Buffered Saline (PBS): Sterile, pH 7.4

• Trypsin-EDTA: 0.25%

• Matrigel® Basement Membrane Matrix (or similar)

• Anesthetics: e.g., Isoflurane, Ketamine/Xylazine

• Calipers

• Syringes and needles (various sizes)

• Standard surgical tools

• Reagents for Western Blot and Histopathology

Protocol 1: HCT116 Colorectal Cancer Xenograft Model Establishment

• Cell Culture:

  • Culture HCT116 cells in complete medium at 37°C in a humidified atmosphere with 5% CO2.

  • Passage cells every 2-3 days to maintain logarithmic growth.

• Cell Preparation for Implantation:

  • On the day of implantation, harvest cells using Trypsin-EDTA.

  • Wash the cells with sterile PBS and perform a cell count using a hemocytometer or automated cell counter. Assess viability (should be >95%).

  • Resuspend the cells in a sterile solution of PBS and Matrigel (1:1 ratio) at a concentration of 1 x 10^7 cells/100 µL. Keep the cell suspension on ice.

• Subcutaneous Implantation:

  • Anesthetize the mice according to approved institutional animal care and use committee (IACUC) protocols.

  • Subcutaneously inject 100 µL of the cell suspension (1 x 10^7 cells) into the right flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor the mice for tumor formation. Palpable tumors should appear within 7-14 days.

  • Measure tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (Length x Width²) / 2 .

• Randomization:

  • Once the average tumor volume reaches approximately 100-150 mm³, randomize the mice into treatment and control groups (n=5-10 mice per group).

Protocol 2: In Vivo Administration of DDO-5936

• Formulation of DDO-5936:

  • A sample formulation for intraperitoneal injection:

    • Dissolve DDO-5936 in DMSO to create a stock solution.

    • On the day of administration, dilute the stock solution with a vehicle such as a mixture of PEG300, Tween-80, and saline to the desired final concentration (e.g., for a 10 mg/kg dose in a 20g mouse receiving 100 µL, the concentration would be 2 mg/mL).

  • Note: The optimal vehicle should be determined based on the solubility and stability of DDO-5936.

• Administration:

  • Administer DDO-5936 (e.g., 50 or 100 mg/kg) or the vehicle control via intraperitoneal injection once daily for 21 days.

  • The injection volume should be consistent, typically 100-200 µL per mouse.

• Monitoring:

  • Continue to measure tumor volume and body weight 2-3 times per week throughout the treatment period.

  • Monitor the general health of the mice daily.

Protocol 3: Endpoint Analysis

• Euthanasia and Tissue Collection:

  • At the end of the 21-day treatment period (or when tumors reach a predetermined endpoint), euthanize the mice according to IACUC guidelines.

  • Carefully excise the tumors and record their final weight.

• Tissue Processing and Analysis:

  • Divide the tumor tissue for different analyses:

    • Western Blot: Snap-freeze a portion of the tumor in liquid nitrogen and store at -80°C. Homogenize the tissue to extract proteins and perform Western blot analysis for Hsp90, Cdc37, CDK4, CDK6, and other relevant client kinases.

    • Histopathology: Fix a portion of the tumor in 10% neutral buffered formalin for 24-48 hours, then embed in paraffin. Section the tissue and perform hematoxylin (B73222) and eosin (B541160) (H&E) staining to assess tumor morphology and immunohistochemistry (IHC) for proliferation markers (e.g., Ki-67) or apoptosis markers (e.g., cleaved caspase-3).

Disclaimer

This document provides generalized protocols based on published research. Researchers should optimize these protocols for their specific experimental conditions and must adhere to all institutional and national guidelines for animal welfare and laboratory safety.

References

• 1. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 2. Targeting the HSP90-CDC37-kinase chaperone cycle: A promising therapeutic strategy for cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 5. Intracaecal Orthotopic Colorectal Cancer Xenograft Mouse Model [bio-protocol.org]

Application Note and Protocols for Co-Immunoprecipitation Assays with DDO-5936 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

DDO-5936 is a small-molecule inhibitor that specifically targets the protein-protein interaction (PPI) between Heat Shock Protein 90 (Hsp90) and its co-chaperone, Cell Division Cycle 37 (Cdc37).[1][2][3][4][5][6] This interaction is crucial for the stability and activation of numerous oncogenic kinase clients.[2][5] DDO-5936 disrupts this complex by binding to a distinct site on the N-terminal domain of Hsp90, involving residues such as Glu47 and Gln133.[2][7][8] Unlike traditional Hsp90 inhibitors that target the ATPase activity, DDO-5936 offers a more selective mechanism of action, leading to the degradation of Hsp90-Cdc37 dependent kinases and subsequent inhibition of cancer cell proliferation.[2][5][6] This application note provides detailed protocols for utilizing co-immunoprecipitation (co-IP) assays to study the efficacy of DDO-5936 in disrupting the Hsp90-Cdc37 interaction in a cellular context.

Signaling Pathway and Mechanism of Action

DDO-5936 intervenes in the Hsp90 chaperone cycle, which is essential for the maturation and stability of a wide array of signaling proteins, particularly kinases. By preventing the association of Cdc37 with Hsp90, DDO-5936 leads to the destabilization and subsequent proteasomal degradation of client kinases such as CDK4 and CDK6.[2][7] This targeted degradation results in the shutdown of critical cancer survival pathways, including those mediated by AKT and ERK.[5][7]

Caption: DDO-5936 mechanism of action on the Hsp90-Cdc37 pathway.

Quantitative Data Summary

The efficacy of DDO-5936 in disrupting the Hsp90-Cdc37 interaction and its downstream effects have been demonstrated in various studies. The following table summarizes key quantitative and semi-quantitative data from experiments conducted in HCT116 colorectal cancer cells.

Cell Line	Treatment	Assay	Observed Effect	Reference
HCT116	DDO-5936 (5, 10, 25 µM for 24h)	Co-IP / Western	Dose-dependent decrease in Cdc37 and CDK4 co-immunoprecipitated with Hsp90.	[1][7][9]
HCT116	DDO-5936 (Increasing concentrations)	Western Blot	Dose-dependent decrease in protein levels of p-AKT, p-ERK1/2, CDK4, and CDK6.	[1][7]
HCT116	DDO-5936	Proliferation	IC50 of 8.99 ± 1.21 µM.	[1][2]

Experimental Protocols

Co-Immunoprecipitation Experimental Workflow

The following diagram outlines the key steps for a co-immunoprecipitation experiment to assess the effect of DDO-5936 on the Hsp90-Cdc37 interaction.

Caption: Workflow for co-immunoprecipitation with DDO-5936 treatment.

Detailed Protocol: Co-Immunoprecipitation of Hsp90 and Cdc37

This protocol is adapted for HCT116 cells treated with DDO-5936.[1][7][9] General co-IP and immunoblotting procedures can be referenced for further detail.[10][11][12][13]

Materials:

• HCT116 cells

• DDO-5936 (stock solution in DMSO)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• DMSO (vehicle control)

• PBS (phosphate-buffered saline), ice-cold

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein A/G magnetic beads

• Primary antibodies: anti-Hsp90, anti-Cdc37, anti-CDK4, and a relevant isotype control IgG

• Secondary antibodies (HRP-conjugated)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Wash buffer (TBST: Tris-buffered saline with 0.1% Tween-20)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Plate HCT116 cells and grow to 70-80% confluency.

  • Treat cells with increasing concentrations of DDO-5936 (e.g., 0, 5, 10, 25 µM) for 24 hours. Include a vehicle control (DMSO) at the same final concentration as the highest DDO-5936 treatment.

• Cell Lysis:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer to the cells, scrape, and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (total cell lysate) to a new tube. Determine the protein concentration using a BCA assay.

• Immunoprecipitation:

  • Pre-clear the lysate by incubating with protein A/G magnetic beads for 1 hour at 4°C on a rotator.

  • Magnetically separate the beads and transfer the pre-cleared lysate to a new tube.

  • Incubate the pre-cleared lysate with the primary antibody (e.g., anti-Hsp90 or an isotype control IgG) overnight at 4°C with gentle rotation.

  • Add fresh protein A/G magnetic beads to the lysate-antibody mixture and incubate for 2-4 hours at 4°C with rotation to capture the antibody-protein complexes.

• Washing:

  • Magnetically separate the beads and discard the supernatant.

  • Wash the beads 3-5 times with ice-cold lysis buffer (or a designated wash buffer). After the final wash, carefully remove all supernatant.

• Elution:

  • Elute the immunoprecipitated proteins from the beads by adding 1X SDS-PAGE sample loading buffer and boiling at 95-100°C for 5-10 minutes.

  • Magnetically separate the beads and collect the supernatant containing the eluted proteins.

• SDS-PAGE and Western Blotting:

  • Separate the eluted proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (e.g., anti-Hsp90, anti-Cdc37, anti-CDK4) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane extensively with TBST.

  • Apply the chemiluminescent substrate and capture the signal using an imaging system.

  • Analyze the band intensities to determine the relative amount of co-immunoprecipitated proteins in the different treatment groups. A decrease in the amount of Cdc37 and CDK4 pulled down with Hsp90 in the DDO-5936 treated samples indicates a disruption of the PPI.

References

• 1. researchgate.net [researchgate.net]
• 2. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. DDO-5936 | HSP | TargetMol [targetmol.com]
• 5. benchchem.com [benchchem.com]
• 6. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Co-immunoprecipitation and semi-quantitative immunoblotting for the analysis of protein-protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Co-immunoprecipitation and semi-quantitative immunoblotting for the analysis of protein-protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Co-immunoprecipitation Assay for Studying Functional Interactions Between Receptors and Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. An optimized co-immunoprecipitation protocol for the analysis of endogenous protein-protein interactions in cell lines using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Western Blot Analysis of DDO-5936 Treated Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

DDO-5936 is a small-molecule inhibitor that selectively disrupts the protein-protein interaction (PPI) between Heat Shock Protein 90 (Hsp90) and its co-chaperone, Cell Division Cycle 37 (Cdc37).[1][2][3] This interaction is crucial for the stability and maturation of a significant number of protein kinases, many of which are implicated in oncogenic signaling pathways.[4] By binding to a novel site on the N-terminus of Hsp90 involving glutamic acid 47 (E47), DDO-5936 prevents the Hsp90-Cdc37 association, leading to the selective degradation of Hsp90's kinase clients.[5][6][7] Notably, DDO-5936 does not inhibit the ATPase activity of Hsp90 and, unlike many Hsp90 inhibitors, does not induce a cytoprotective heat shock response.[6][8]

These application notes provide a detailed protocol for utilizing Western blot analysis to investigate the cellular effects of DDO-5936 treatment. The accompanying data and visualizations will guide researchers in confirming the mechanism of action and evaluating the downstream consequences of inhibiting the Hsp90-Cdc37 axis.

Mechanism of Action: DDO-5936 Signaling Pathway

DDO-5936 treatment leads to the targeted degradation of oncogenic kinases, which in turn inhibits critical cancer survival pathways such as the PI3K/AKT and RAS/RAF/MEK/ERK signaling cascades.[4] A diagram illustrating this mechanism is provided below.

Caption: DDO-5936 inhibits the Hsp90-Cdc37 interaction, leading to client kinase degradation.

Expected Outcomes of DDO-5936 Treatment

Western blot analysis of cells treated with DDO-5936 is expected to show a dose-dependent decrease in the expression levels of Hsp90 kinase clients. In contrast, the expression of non-kinase clients and chaperones not involved in the heat shock response should remain unchanged. The following tables summarize the anticipated quantitative changes in protein expression in HCT116 cells following a 24-hour treatment with DDO-5936.

Table 1: Hsp90 Client and Chaperone Protein Expression after DDO-5936 Treatment

Target Protein	Function	Expected Change
p-AKT	Kinase Client, Cell Survival	↓
p-ERK1/2	Kinase Client, Cell Proliferation	↓
CDK4	Kinase Client, Cell Cycle	↓
CDK6	Kinase Client, Cell Cycle	↓
Hsp90	Chaperone	-
Hsp70	Heat Shock Protein	-
GR (Glucocorticoid Receptor)	Non-Kinase Client	-
p-GR	Phosphorylated Non-Kinase Client	-
β-Actin	Loading Control	-

Table 2: Dose-Dependent Effect of DDO-5936 on Key Protein Levels

DDO-5936 Concentration	p-AKT (Fold Change)	p-ERK1/2 (Fold Change)	CDK4 (Fold Change)
0 µM (Vehicle)	1.0	1.0	1.0
1 µM	~0.9	~0.9	~0.8
5 µM	~0.6	~0.6	~0.5
10 µM	~0.4	~0.4	~0.3
20 µM	~0.2	~0.2	~0.1
40 µM	~0.1	~0.1	<0.1

Note: The fold changes are illustrative and based on published data. Actual results may vary depending on the cell line and experimental conditions.

Experimental Protocols

This section provides a detailed protocol for performing Western blot analysis on cells treated with DDO-5936.

Experimental Workflow

Caption: A step-by-step workflow for Western blot analysis of DDO-5936 treated cells.

Materials and Reagents

• Cell Line: e.g., HCT116 human colorectal carcinoma cells

• DDO-5936: Stock solution in DMSO

• Cell Culture Medium: Appropriate for the chosen cell line

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli Sample Buffer (4x)

• SDS-PAGE Gels

• Running Buffer: Tris-Glycine-SDS

• Transfer Buffer: Tris-Glycine with 20% methanol

• PVDF Membrane

• Blocking Buffer: 5% non-fat dry milk or BSA in TBST

• Primary Antibodies: Rabbit or mouse monoclonals against p-AKT, p-ERK1/2, CDK4, CDK6, Hsp90, Hsp70, GR, p-GR, and β-Actin.

• Secondary Antibodies: HRP-conjugated anti-rabbit or anti-mouse IgG

• Chemiluminescent Substrate

• Imaging System: Capable of detecting chemiluminescence

Procedure

• Cell Culture and Treatment:

  • Plate cells at a density that will result in 70-80% confluency at the time of harvest.

  • Allow cells to adhere overnight.

  • Treat cells with varying concentrations of DDO-5936 (e.g., 0, 1, 5, 10, 20, 40 µM) for the desired time (e.g., 24 hours). Include a vehicle control (DMSO) corresponding to the highest concentration of DDO-5936 used.

• Cell Lysis and Protein Extraction:

  • Aspirate the culture medium and wash the cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer to each plate and incubate on ice for 15 minutes with occasional swirling.

  • Scrape the cells and transfer the lysate to a pre-chilled microfuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant (total protein extract) to a new tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay according to the manufacturer's instructions.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add Laemmli sample buffer to each sample to a final concentration of 1x and boil at 95-100°C for 5 minutes.

  • Load equal amounts of protein (20-30 µg) into the wells of an SDS-PAGE gel.

  • Run the gel according to the manufacturer's recommendations until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.

  • Confirm successful transfer by staining the membrane with Ponceau S.

• Blocking:

  • Wash the membrane with TBST.

  • Incubate the membrane in blocking buffer for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation:

  • Dilute the primary antibodies in blocking buffer according to the manufacturer's recommended dilutions.

  • Incubate the membrane with the primary antibody solution overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation:

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature.

• Chemiluminescent Detection:

  • Wash the membrane three times with TBST for 10 minutes each.

  • Prepare the chemiluminescent substrate according to the manufacturer's instructions and incubate with the membrane.

  • Capture the signal using a digital imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the intensity of the target protein bands to the loading control (β-Actin).

  • Calculate the fold change in protein expression relative to the vehicle-treated control.

Conclusion

Western blot analysis is an indispensable tool for characterizing the effects of DDO-5936 on cellular signaling pathways. By following the protocols outlined in these application notes, researchers can effectively demonstrate the selective degradation of Hsp90 kinase clients and confirm the on-target activity of this promising anti-cancer agent. The provided data and visualizations serve as a valuable reference for interpreting experimental results and advancing our understanding of Hsp90-Cdc37 inhibition as a therapeutic strategy.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. DDO-5936 | HSP | TargetMol [targetmol.com]
• 4. benchchem.com [benchchem.com]
• 5. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. The disruption of protein−protein interactions with co-chaperones and client substrates as a strategy towards Hsp90 inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Hsp90 Client Protein Degradation Using DDO-5936

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heat shock protein 90 (Hsp90) is a molecular chaperone essential for the stability and function of a wide range of "client" proteins, many of which are critical signaling molecules implicated in cancer pathogenesis, such as protein kinases. The co-chaperone Cdc37 plays a crucial role in recruiting these kinase clients to Hsp90. The disruption of the Hsp90-Cdc37 protein-protein interaction (PPI) represents a targeted approach to cancer therapy, leading to the selective degradation of oncogenic kinases. DDO-5936 is a potent and specific small-molecule inhibitor of the Hsp90-Cdc37 PPI.[1][2] Unlike traditional Hsp90 inhibitors that target the ATPase activity, DDO-5936 binds to a distinct site on Hsp90 involving the glutamic acid residue at position 47 (Glu47), allosterically inhibiting its interaction with Cdc37.[3][4][5] This leads to the ubiquitin-proteasome-mediated degradation of Hsp90 client kinases, resulting in cell cycle arrest and inhibition of tumor growth.[2][6]

These application notes provide a comprehensive overview of DDO-5936, including its mechanism of action, and detailed protocols for its use in studying the degradation of Hsp90 client proteins.

Mechanism of Action of DDO-5936

DDO-5936 directly binds to a previously unrecognized pocket on the N-terminal domain of Hsp90, which includes the critical residue Glu47.[3][7] This binding event physically obstructs the interaction between Hsp90 and its co-chaperone Cdc37.[4] The Hsp90-Cdc37 complex is essential for the stabilization and maturation of a significant portion of the kinome. By disrupting this interaction, DDO-5936 prevents the proper chaperoning of Hsp90's kinase clients. These unchaperoned and unstable kinases are then recognized by the cellular protein quality control machinery, leading to their polyubiquitination and subsequent degradation by the 26S proteasome.[6] This selective degradation of key oncogenic kinases, such as CDK4, CDK6, and AKT, leads to the inhibition of downstream pro-survival signaling pathways, ultimately resulting in cell cycle arrest and suppression of tumor proliferation.[2][6] A key advantage of this mechanism is that it does not induce the heat-shock response often associated with Hsp90 ATPase inhibitors.[8]

Data Presentation

In Vitro Activity of DDO-5936

The anti-proliferative activity of DDO-5936 has been evaluated in various cancer cell lines. The half-maximal inhibitory concentration (IC50) values are correlated with the expression levels of Hsp90 and Cdc37.[6]

Cell Line	Cancer Type	IC50 (µM)
HCT116	Colorectal Cancer	8.99 ± 1.21
HT29	Colorectal Cancer	15.67 ± 1.89
H460	Lung Cancer	25.31 ± 2.15
PC3	Prostate Cancer	28.91 ± 2.76
HepG2	Liver Cancer	35.12 ± 3.28
786-0	Kidney Cancer	41.23 ± 4.51
A549	Lung Cancer	> 50
MCF-7	Breast Cancer	> 50

Data is presented as mean ± standard deviation.

Dose-Dependent Effect of DDO-5936 on Hsp90 Client Protein Levels in HCT116 Cells

The following table summarizes the observed effects of DDO-5936 on the levels of key Hsp90 client proteins and related signaling molecules in HCT116 colorectal cancer cells after 24 hours of treatment. The data is a semi-quantitative interpretation of Western blot results from published literature.[6]

Target Protein	DDO-5936 Concentration (µM)	Observed Effect on Protein Level
0	1
CDK4	Baseline	Slight Decrease
CDK6	Baseline	Slight Decrease
p-AKT (S473)	Baseline	Slight Decrease
Total AKT	Baseline	No significant change
p-ERK1/2	Baseline	No significant change
Total ERK1/2	Baseline	No significant change
p-Cdc37	Baseline	No significant change
Total Cdc37	Baseline	No significant change
Hsp70	Baseline	No significant change
GR (Glucocorticoid Receptor)	Baseline	No significant change

This table provides a qualitative summary based on visual inspection of Western blot data. For precise quantification, densitometric analysis of Western blots is recommended.

Mandatory Visualizations

Caption: Hsp90-Cdc37 signaling and the mechanism of its inhibition by DDO-5936.

Caption: A general experimental workflow for evaluating the effects of DDO-5936.

Experimental Protocols

Protocol 1: Co-Immunoprecipitation to Assess Hsp90-Cdc37 Interaction

This protocol details the steps to determine if DDO-5936 disrupts the interaction between Hsp90 and Cdc37 in cultured cells.

Materials:

• HCT116 cells (or other suitable cell line)

• Complete cell culture medium

• DDO-5936 (dissolved in DMSO)

• Vehicle control (DMSO)

• Ice-cold Phosphate-Buffered Saline (PBS)

• Co-IP Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% Triton X-100) supplemented with protease and phosphatase inhibitors

• Anti-Hsp90 antibody (IP-grade)

• Anti-Cdc37 antibody (IP-grade)

• Normal rabbit or mouse IgG (isotype control)

• Protein A/G magnetic beads

• Wash Buffer (e.g., Co-IP Lysis Buffer with lower detergent concentration)

• Elution Buffer (e.g., 2x Laemmli sample buffer)

• Microcentrifuge tubes, magnetic rack, rotator

Procedure:

• Cell Culture and Treatment:

  • Seed HCT116 cells and grow to 70-80% confluency.

  • Treat cells with varying concentrations of DDO-5936 (e.g., 5, 10, 25 µM) and a vehicle control (DMSO) for 24 hours.

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add ice-cold Co-IP Lysis Buffer to the plate, scrape the cells, and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant to a new tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• Immunoprecipitation:

  • Normalize the protein concentration for all samples. Take at least 1 mg of total protein for each IP.

  • Add the primary antibody (e.g., anti-Hsp90 or anti-Cdc37) or isotype control IgG to the lysate.

  • Incubate on a rotator for 2 hours to overnight at 4°C.

  • Add pre-washed Protein A/G magnetic beads to each tube and incubate on a rotator for 1-4 hours at 4°C.

• Washing:

  • Pellet the beads using a magnetic rack and discard the supernatant.

  • Resuspend the beads in Wash Buffer.

  • Repeat the wash step 3-5 times.

• Elution:

  • After the final wash, remove all supernatant.

  • Resuspend the beads in 2x Laemmli sample buffer.

  • Boil the samples at 95-100°C for 5-10 minutes to elute the proteins.

• Analysis:

  • Pellet the beads and load the supernatant onto an SDS-PAGE gel for Western blot analysis.

  • Probe the membrane with antibodies against Hsp90 and Cdc37 to detect the co-immunoprecipitated protein. A decrease in the co-precipitated protein in DDO-5936-treated samples indicates disruption of the interaction.

Protocol 2: Western Blot Analysis of Hsp90 Client Protein Degradation

This protocol outlines the procedure for detecting the degradation of Hsp90 client proteins following treatment with DDO-5936.

Materials:

• HCT116 cells

• Complete cell culture medium

• DDO-5936 (dissolved in DMSO)

• Vehicle control (DMSO)

• Ice-cold PBS

• RIPA Buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels, running buffer, and transfer system

• PVDF or nitrocellulose membranes

• Blocking Buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies for client proteins (e.g., CDK4, CDK6, p-AKT, Total AKT, p-ERK, Total ERK) and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Cell Culture and Treatment:

  • Seed HCT116 cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with a dose-response of DDO-5936 (e.g., 0, 1, 5, 10, 20, 40 µM) for a fixed time (e.g., 24 hours) or with a fixed concentration for various time points (e.g., 0, 6, 12, 24, 48 hours).

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer.

  • Collect the lysate and clear it by centrifugation as described in Protocol 1.

• Protein Quantification:

  • Determine and normalize the protein concentration of each lysate using a BCA assay.

• Sample Preparation and SDS-PAGE:

  • Add Laemmli sample buffer to the lysates and boil at 95-100°C for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

  • Run the gel to separate the proteins by size.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with Blocking Buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody of interest overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection and Analysis:

  • Incubate the membrane with ECL substrate.

  • Capture the chemiluminescent signal using a digital imager or X-ray film.

  • Quantify the band intensities using image analysis software. Normalize the intensity of the target protein bands to the loading control to determine the extent of protein degradation.

References

• 1. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative proteomic analysis reveals unique Hsp90 cycle-dependent client interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Distinct CDK6 complexes determine tumor cell response to CDK4/6 inhibitors and degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Targeted protein degradation of HSP90 and associated proteins for cancer therapy via PROTACs and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery and Optimization of Small Molecules Targeting the Protein-Protein Interaction of Heat Shock Protein 90 (Hsp90) and Cell Division Cycle 37 as Orally Active Inhibitors for the Treatment of Colorectal Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Cycle Analysis Following DDO-5936 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

DDO-5936 is a small-molecule inhibitor that selectively targets the protein-protein interaction (PPI) between Heat Shock Protein 90 (Hsp90) and Cell Division Cycle 37 (Cdc37).[1][2] This interaction is crucial for the stability and function of numerous protein kinases, many of which are implicated in cancer cell proliferation and survival.[3] By disrupting the Hsp90-Cdc37 chaperone system, DDO-5936 leads to the degradation of client kinases, such as Cyclin-Dependent Kinase 4 (CDK4) and CDK6, resulting in cell cycle arrest, primarily at the G0/G1 phase, and subsequent inhibition of tumor growth.[1][4][5] Unlike many Hsp90 inhibitors that target the ATPase domain and can induce a cytoprotective heat shock response, DDO-5936's mechanism of action offers a more targeted approach with potentially fewer off-target effects.[3][5]

These application notes provide detailed protocols for analyzing the effects of DDO-5936 on the cell cycle of cancer cells, with a specific focus on the colorectal cancer cell line HCT116. The provided methodologies cover cell treatment, cell cycle analysis by flow cytometry, and analysis of key cell cycle regulatory proteins by Western blotting.

Mechanism of Action of DDO-5936

DDO-5936 binds to a novel site on the N-terminal domain of Hsp90, distinct from the ATP-binding pocket.[1][6] This binding allosterically disrupts the interaction between Hsp90 and its co-chaperone Cdc37.[1] Cdc37 is essential for recruiting a specific subset of Hsp90 client proteins, predominantly protein kinases.[3] The disruption of the Hsp90-Cdc37 complex leads to the destabilization and subsequent proteasomal degradation of these kinase clients, including key cell cycle regulators like CDK4 and CDK6.[1][5] The depletion of these kinases prevents the phosphorylation of the Retinoblastoma (Rb) protein, which in turn keeps the transcription factor E2F in an inactive state. This blockage of E2F activity halts the transcription of genes required for S-phase entry, leading to a G0/G1 cell cycle arrest.[5]

Data Presentation

Table 1: Effect of DDO-5936 on Cell Cycle Distribution in HCT116 Cells

The following table summarizes the quantitative data on the cell cycle distribution of HCT116 cells following a 24-hour treatment with DDO-5936. Data is presented as the mean percentage of cells in each phase of the cell cycle ± standard deviation.

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control (DMSO)	45.3 ± 2.1	35.2 ± 1.8	19.5 ± 1.5
DDO-5936 (10 µM)	62.1 ± 2.5	25.4 ± 1.9	12.5 ± 1.2
DDO-5936 (25 µM)	75.8 ± 3.2	15.1 ± 1.5	9.1 ± 0.9

***P < 0.001 compared to control. Data is representative of three independent experiments.[3][7]

Table 2: Effect of DDO-5936 on the Expression of Cell Cycle Regulatory Proteins

This table shows the relative expression levels of key cell cycle regulatory proteins in HCT116 cells after 24 hours of treatment with DDO-5936, as determined by Western blot analysis.

Treatment	Relative CDK4 Expression	Relative Cyclin D1 Expression	Relative p-AKT Expression	Relative p-ERK1/2 Expression
Control (DMSO)	1.0	1.0	1.0	1.0
DDO-5936 (10 µM)	Decreased	No significant change	Decreased	Decreased
DDO-5936 (25 µM)	Significantly Decreased	No significant change	Significantly Decreased	Significantly Decreased

Experimental Protocols

Protocol 1: Cell Culture and Treatment with DDO-5936

• Cell Line: HCT116 (human colorectal carcinoma) cells are recommended.

• Culture Medium: McCoy's 5A Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed HCT116 cells in 6-well plates at a density of 2 x 10^5 cells per well. Allow cells to adhere and grow for 24 hours.

• DDO-5936 Preparation: Prepare a stock solution of DDO-5936 in DMSO. Further dilute the stock solution in the culture medium to achieve the desired final concentrations (e.g., 10 µM and 25 µM). A vehicle control (DMSO) should be prepared at the same final concentration as the highest DDO-5936 concentration.

• Treatment: Remove the existing medium from the wells and replace it with the medium containing the appropriate concentrations of DDO-5936 or DMSO.

• Incubation: Incubate the treated cells for 24 hours.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol utilizes propidium (B1200493) iodide (PI) staining to analyze the DNA content of the cells, allowing for the quantification of cells in different phases of the cell cycle.

Materials:

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (B145695) (ice-cold)

• RNase A (100 µg/mL)

• Propidium Iodide (PI) Staining Solution (50 µg/mL PI in PBS)

• Flow Cytometer

Procedure:

• Cell Harvesting: After the 24-hour treatment, collect both floating and adherent cells. For adherent cells, wash with PBS and detach using trypsin-EDTA. Combine all cells and centrifuge at 300 x g for 5 minutes.

• Washing: Discard the supernatant and wash the cell pellet twice with ice-cold PBS.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold PBS. While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to the cell suspension for fixation.

• Incubation: Incubate the fixed cells at -20°C for at least 2 hours. Cells can be stored at -20°C for several weeks.

• Rehydration and Staining: Centrifuge the fixed cells at 850 x g for 5 minutes and discard the ethanol. Wash the cell pellet with PBS.

• Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

• Incubation: Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer. Use a linear scale for the PI fluorescence channel (typically FL-2 or FL-3). Gate on the single-cell population to exclude doublets and aggregates. Collect at least 10,000 events per sample.

• Data Analysis: Use appropriate software (e.g., FlowJo, FCS Express) to analyze the cell cycle distribution based on the DNA content histogram.

Protocol 3: Western Blot Analysis of Cell Cycle Proteins

This protocol is for assessing the expression levels of key proteins involved in the G1/S transition, such as CDK4 and Cyclin D1.

Materials:

• RIPA Lysis Buffer with Protease and Phosphatase Inhibitors

• BCA Protein Assay Kit

• SDS-PAGE Gels

• PVDF Membrane

• Blocking Buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary Antibodies (e.g., anti-CDK4, anti-Cyclin D1, anti-β-actin)

• HRP-conjugated Secondary Antibody

• Enhanced Chemiluminescence (ECL) Substrate

Procedure:

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-40 µg) onto an SDS-PAGE gel and perform electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-CDK4, 1:1000 dilution) overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST.

• Detection: Add ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control like β-actin.

Mandatory Visualizations

Caption: Signaling pathway of DDO-5936 inducing G1 cell cycle arrest.

Caption: Experimental workflow for cell cycle analysis.

References

• 1. Flow cytometry with PI staining | Abcam [abcam.com]
• 2. ucl.ac.uk [ucl.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 5. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for DDO-5936: Solubility and In Vivo Preparation

For Researchers, Scientists, and Drug Development Professionals

Abstract

DDO-5936 is a potent and specific small-molecule inhibitor of the Hsp90-Cdc37 protein-protein interaction (PPI).[1][2] By binding to a distinct site on Hsp90 involving the residue Glu47, DDO-5936 effectively disrupts the chaperone's interaction with its co-chaperone Cdc37.[3][4][5] This leads to the selective degradation of Hsp90 kinase clients, such as CDK4 and CDK6, without affecting the ATPase activity of Hsp90 or inducing a heat shock response.[3][6] These application notes provide detailed information on the solubility of DDO-5936 and protocols for its preparation for in vivo studies, supporting its further investigation as a potential therapeutic agent in oncology.

Data Presentation

Table 1: Solubility of DDO-5936

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes
DMSO	6	12.11	Sonication is recommended.[1]

Table 2: In Vivo Formulation and Dosing of DDO-5936

Animal Model	Tumor Model	Dosage	Administration Route	Formulation	Outcome	Reference
Nude Mice	HCT116 Colorectal Cancer Xenograft	50 mg/kg/day and 100 mg/kg/day	Intraperitoneal (i.p.)	Not specified in detail	Dose-dependent impairment of tumor growth.[7][8]	[7]
Mice	General	0-80 mg/kg	Oral (p.o.)	Not specified in detail	Showed a moderate effect at the high dose group; limited oral efficiency noted.[2]	[2]
General	General	Not specified	Not specified	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	This protocol yields a clear solution of ≥ 1.25 mg/mL.[2]	[2]
General	General	Not specified	Not specified	5% DMSO, 30% PEG300, 5% Tween 80, 60% Saline/PBS/ddH₂O	General formulation for in vivo experiments.[1]	[1]

Experimental Protocols

Protocol 1: Preparation of DDO-5936 Stock Solution

Materials:

• DDO-5936 powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sterile microcentrifuge tubes or vials

• Sonicator

Procedure:

• Weigh the desired amount of DDO-5936 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve a concentration of 6 mg/mL.

• Vortex the solution briefly to mix.

• Sonicate the solution as needed to ensure complete dissolution.[1]

• Store the stock solution at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[2]

Protocol 2: Preparation of DDO-5936 Formulation for In Vivo Administration (Intraperitoneal Injection)

This protocol is adapted from a general formulation to yield a clear solution.

Materials:

• DDO-5936 stock solution (e.g., 12.5 mg/mL in DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Sterile saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

• Sterile tubes for mixing

Procedure to prepare a 1.25 mg/mL working solution:

• Prepare a 12.5 mg/mL stock solution of DDO-5936 in DMSO as described in Protocol 1.

• In a sterile tube, add 400 µL of PEG300.

• To the PEG300, add 100 µL of the 12.5 mg/mL DDO-5936 DMSO stock solution and mix thoroughly until the solution is clear.

• Add 50 µL of Tween-80 to the mixture and mix until the solution is clear.

• Add 450 µL of sterile saline to bring the total volume to 1 mL. Mix thoroughly.

• The final concentrations of the components in this formulation are 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2]

• It is recommended to prepare the working solution fresh on the day of use.[2]

Note on DMSO concentration for in vivo studies: For normal mice, the concentration of DMSO should generally be kept below 10%. For sensitive strains like nude or transgenic mice, it is advisable to keep the DMSO concentration below 2%.[1] A solvent-negative control experiment is recommended to ensure the vehicle has no non-specific effects.[1]

Mandatory Visualization

References

• 1. DDO-5936 | HSP | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Application Notes: DDO-5936 in the Study of Drug Resistance

For Researchers, Scientists, and Drug Development Professionals

Introduction

DDO-5936 is a small-molecule inhibitor that specifically targets the protein-protein interaction (PPI) between Heat shock protein 90 (Hsp90) and its co-chaperone, Cell division cycle 37 (Cdc37)[1][2][3]. This interaction is crucial for the stability and activity of numerous oncogenic client proteins, particularly kinases[4][5]. By disrupting the Hsp90-Cdc37 axis, DDO-5936 leads to the selective degradation of these client proteins, resulting in cell cycle arrest and inhibition of tumor proliferation[1][6].

Acquired drug resistance is a major challenge in cancer therapy. Cancer cells can develop resistance through various mechanisms, including the upregulation of pro-survival signaling pathways. Many of the proteins involved in these pathways are client proteins of Hsp90. Therefore, targeting the Hsp90-Cdc37 interaction with DDO-5936 presents a promising strategy to overcome drug resistance by destabilizing the very proteins that enable cancer cells to survive chemotherapy[7][8][9]. These application notes provide detailed protocols for utilizing DDO-5936 to investigate and potentially reverse drug resistance in cancer cell lines.

Mechanism of Action

DDO-5936 binds to a unique site on the N-terminal domain of Hsp90, involving the Glu47 residue, thereby preventing its interaction with Cdc37[1][4]. This disruption leads to the selective degradation of Hsp90 client kinases, such as CDK4, CDK6, AKT, and ERK, without affecting the Hsp90 ATPase activity or inducing a heat shock response[4][6][10]. The degradation of these key signaling molecules inhibits cell proliferation and can re-sensitize resistant cancer cells to conventional chemotherapeutic agents.

References

• 1. Cell Sensitivity Assays: The MTT Assay | Springer Nature Experiments [experiments.springernature.com]
• 2. benchchem.com [benchchem.com]
• 3. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Cancer drug resistance: rationale for drug delivery systems and targeted inhibition of HSP90 family proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Hsp90 Inhibitors and Drug Resistance in Cancer: The Potential Benefits of Combination Therapies of Hsp90 Inhibitors and Other Anti-Cancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. HSP90 inhibitors for cancer therapy and overcoming drug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. oaepublish.com [oaepublish.com]
• 10. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]

DDO-5936: A Precision Tool for Interrogating Hsp90 Co-chaperone Function

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Heat shock protein 90 (Hsp90) is a highly conserved molecular chaperone that plays a critical role in the folding, stability, and function of a wide array of client proteins, many of which are integral to cellular signaling pathways implicated in cancer and other diseases. The function of Hsp90 is intricately regulated by a cohort of co-chaperones that modulate its ATPase activity and client protein specificity. One such key co-chaperone is Cdc37, which is primarily responsible for recruiting and stabilizing protein kinase clients for the Hsp90 machinery.[1] The Hsp90-Cdc37 interaction represents a critical node in cellular signaling and has emerged as a promising therapeutic target.

DDO-5936 is a novel small-molecule inhibitor that specifically disrupts the Hsp90-Cdc37 protein-protein interaction (PPI).[2] Unlike traditional Hsp90 inhibitors that target the ATP binding pocket, DDO-5936 binds to a distinct, previously unknown site on the N-terminal domain of Hsp90, involving the residue Glu47.[2][3][4] This unique mechanism of action allows for the selective modulation of Hsp90's kinase-related functions without inducing a heat shock response, making DDO-5936 a valuable tool for probing the specific roles of the Hsp90-Cdc37 interaction in cellular processes and for the development of more targeted cancer therapeutics.[4]

These application notes provide a comprehensive overview of DDO-5936, including its mechanism of action, quantitative data on its activity, and detailed protocols for its use in key cellular and biochemical assays.

Quantitative Data Summary

The following tables summarize the key quantitative data for DDO-5936, providing a reference for its potency and selectivity.

Parameter	Value	Assay	Reference
Hsp90-Cdc37 PPI Inhibition
IC50	8.99 ± 1.21 µM	HTRF Assay (in vitro)	[4]
Binding Affinity to Hsp90
K D	21.1 µM	Biolayer Interferometry	[5]
Effect on Hsp90 ATPase Activity
IC50	> 100 µM	Malachite Green Assay	[2][4]
Antiproliferative Activity
IC50 (HCT116 cells)	8.99 ± 1.21 µM	Cell Proliferation Assay	[4]

Table 1: In Vitro Activity of DDO-5936

Client Protein	Cell Line	DDO-5936 Concentration	% Decrease in Protein Level (relative to control)	Reference
CDK4	HCT116	10 µM	Significant decrease	[2]
CDK6	HCT116	10 µM	Significant decrease	[2]
AKT	HCT116	10 µM	Significant decrease	[2]
p-AKT	HCT116	10 µM	Significant decrease	[2]
ERK1/2	HCT116	10 µM	Significant decrease	[2]
p-ERK1/2	HCT116	10 µM	Significant decrease	[2]
GR (Glucocorticoid Receptor)	HCT116	up to 40 µM	No significant change	[5]

Table 2: Effect of DDO-5936 on Hsp90 Client Protein Levels

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of DDO-5936 and the workflows for key experimental protocols.

Caption: DDO-5936 binds to Hsp90, preventing Cdc37 interaction and leading to kinase client degradation.

References

• 1. wp.uthscsa.edu [wp.uthscsa.edu]
• 2. benchchem.com [benchchem.com]
• 3. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Notes & Optimization

optimizing DDO-5936 concentration for in vitro experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the use of DDO-5936 in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of DDO-5936?

A1: DDO-5936 is a potent and specific small-molecule inhibitor of the protein-protein interaction (PPI) between Heat shock protein 90 (Hsp90) and Cell division cycle 37 (Cdc37).[1] It binds to a previously unrecognized site on the N-terminal domain of Hsp90, involving the glutamic acid residue at position 47 (Glu47).[2][3] This binding competitively inhibits the interaction with Cdc37, a co-chaperone essential for the stability and activation of a subset of Hsp90 client proteins, particularly kinases.[4] Unlike many Hsp90 inhibitors, DDO-5936 does not interfere with the ATPase activity of Hsp90.[5] The disruption of the Hsp90-Cdc37 complex leads to the selective degradation of oncogenic kinase clients, such as CDK4 and CDK6, resulting in cell cycle arrest and inhibition of tumor cell proliferation.[2][4]

Q2: What is the recommended starting concentration for in vitro experiments?

A2: The optimal concentration of DDO-5936 is cell-line and assay-dependent. For initial experiments in colorectal cancer cell lines like HCT116, a concentration range of 5 µM to 25 µM has been shown to be effective for assays such as co-immunoprecipitation and Western blotting to observe the disruption of the Hsp90-Cdc37 interaction and downstream effects on client proteins.[2][6] For cell viability and anti-proliferative assays, a broader range should be tested to determine the IC50 value for the specific cell line of interest.

Q3: How should I prepare and store DDO-5936 stock solutions?

A3: DDO-5936 is typically soluble in dimethyl sulfoxide (B87167) (DMSO).[1] To prepare a stock solution, dissolve the solid compound in fresh, anhydrous DMSO to a concentration of 10 mM or higher. Sonication may be required to fully dissolve the compound.[1] For long-term storage, it is recommended to store the stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[7]

Q4: Does DDO-5936 induce the heat shock response?

A4: No, a key advantage of DDO-5936 is that it does not induce the heat shock response.[4] This is because it does not inhibit the ATPase activity of Hsp90, a mechanism that typically triggers the heat shock response with other classes of Hsp90 inhibitors.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no compound activity observed.	- Suboptimal Concentration: The concentration of DDO-5936 may be too low for the specific cell line or assay. - Incorrect Compound Handling: Improper storage or handling of DDO-5936 may have led to its degradation. - Low Target Expression: The cell line may express low levels of Hsp90 or Cdc37. The anti-proliferative activity of DDO-5936 has been shown to correlate with the expression levels of Hsp90 and Cdc37.[6] - Cellular Efflux: The cells may be actively pumping out the compound.	- Perform a dose-response experiment to determine the optimal concentration range for your cell line and assay. - Ensure proper storage of the compound at -20°C or -80°C and use fresh dilutions for each experiment. - Verify the expression levels of Hsp90 and Cdc37 in your cell line by Western blot. Consider using a cell line with higher expression as a positive control, such as HCT116. - Consider co-treatment with an efflux pump inhibitor to see if this enhances the activity of DDO-5936.
Compound precipitates in culture medium.	- Low Solubility: DDO-5936 has limited aqueous solubility. - High Final DMSO Concentration: The final concentration of DMSO in the culture medium may be too high, causing the compound to precipitate.	- Ensure the final concentration of DDO-5936 in the culture medium does not exceed its solubility limit. - Prepare intermediate dilutions of the stock solution in culture medium to minimize the final DMSO concentration. The final DMSO concentration should typically be kept below 0.5%.
Inconsistent results between experiments.	- Variability in Cell Culture: Differences in cell density, passage number, or growth phase can affect the cellular response to the compound. - Inconsistent Compound Dilution: Errors in preparing serial dilutions can lead to variability in the final treatment concentrations.	- Maintain consistent cell culture practices, including seeding density, passage number, and ensuring cells are in the logarithmic growth phase at the time of treatment. - Prepare fresh dilutions of DDO-5936 for each experiment and use calibrated pipettes for accurate dilutions.
Off-target effects observed.	- High Compound Concentration: Using excessively high concentrations of DDO-5936 may lead to non-specific effects.	- Use the lowest effective concentration of DDO-5936 as determined by dose-response experiments. - Include appropriate controls, such as a structurally similar but inactive compound, if available, to differentiate between on-target and off-target effects.

Quantitative Data Summary

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values for DDO-5936 in various cancer cell lines.

Cell Line	Cancer Type	IC50 (µM)	Reference
HCT116	Colorectal Cancer	8.99 ± 1.21	[6]
A549	Lung Cancer	> 50	[8]
HT29	Colorectal Cancer	> 50	[8]
MCF-7	Breast Cancer	> 50	[8]
PC-3	Prostate Cancer	> 50	[8]
HepG2	Liver Cancer	> 50	[8]

Experimental Protocols

Co-Immunoprecipitation (Co-IP) to Assess Hsp90-Cdc37 Interaction

This protocol describes how to perform a co-immunoprecipitation experiment to demonstrate the disruption of the Hsp90-Cdc37 interaction by DDO-5936 in cultured cells.[2]

Materials:

• HCT116 cells

• DDO-5936

• DMSO (vehicle control)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Antibodies: anti-Hsp90, anti-Cdc37, and normal IgG (as a control)

• Protein A/G magnetic beads

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer)

Procedure:

• Cell Treatment: Plate HCT116 cells and allow them to adhere overnight. Treat the cells with varying concentrations of DDO-5936 (e.g., 5, 10, 25 µM) or DMSO for 24 hours.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in ice-cold lysis buffer.

• Lysate Preparation: Scrape the cells and transfer the lysate to a microcentrifuge tube. Incubate on ice for 30 minutes with periodic vortexing. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Pre-clearing (Optional): Transfer the supernatant to a new tube and pre-clear the lysate by incubating with protein A/G magnetic beads for 1 hour at 4°C on a rotator.

• Immunoprecipitation: Transfer the pre-cleared lysate to a new tube. Add the primary antibody (e.g., anti-Hsp90) and incubate overnight at 4°C with gentle rotation. Use normal IgG as a negative control.

• Bead Incubation: Add protein A/G magnetic beads to each sample and incubate for 2-4 hours at 4°C with rotation to capture the antibody-protein complexes.

• Washing: Pellet the beads using a magnetic stand and discard the supernatant. Wash the beads three times with ice-cold wash buffer.

• Elution: Elute the protein complexes from the beads by adding SDS-PAGE sample buffer and boiling for 5-10 minutes.

• Western Blot Analysis: Analyze the eluted samples by Western blotting using antibodies against Hsp90 and Cdc37. A decrease in the amount of co-precipitated Cdc37 with Hsp90 in the DDO-5936-treated samples indicates disruption of the interaction.

Western Blot Analysis of Hsp90 Client Proteins

This protocol details the procedure for analyzing the levels of Hsp90 client proteins following treatment with DDO-5936.[2]

Materials:

• Treated cell lysates (from Co-IP protocol or a separate experiment)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-CDK4, anti-CDK6, anti-p-AKT, anti-AKT, anti-ß-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA or Bradford assay.

• Sample Preparation: Mix equal amounts of protein from each sample with SDS-PAGE sample buffer and boil for 5-10 minutes.

• SDS-PAGE: Load the samples onto an SDS-PAGE gel and run at an appropriate voltage until the dye front reaches the bottom of the gel.

• Protein Transfer: Transfer the proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature with gentle agitation.

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Detection: Add the chemiluminescent substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system. Use ß-actin as a loading control to ensure equal protein loading.

Cell Viability Assay (MTT or similar)

This protocol outlines a general procedure for assessing the effect of DDO-5936 on cell viability.

Materials:

• Cancer cell line of interest

• DDO-5936

• Complete culture medium

• 96-well plates

• MTT reagent (or other viability reagent like PrestoBlue or CellTiter-Glo)

• Solubilization solution (for MTT assay, e.g., DMSO or Sorenson's buffer)

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of DDO-5936 in complete culture medium. Remove the old medium from the wells and add the medium containing different concentrations of DDO-5936. Include a vehicle control (DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Viability Reagent Addition: Add the viability reagent to each well according to the manufacturer's instructions and incubate for the recommended time.

• Measurement: For an MTT assay, add the solubilization solution to dissolve the formazan (B1609692) crystals. Measure the absorbance at the appropriate wavelength using a plate reader. For other assays, follow the manufacturer's protocol for measurement.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results as a dose-response curve and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Visualizations

Caption: Mechanism of action of DDO-5936 in disrupting the Hsp90-Cdc37 pathway.

Caption: Experimental workflow for Co-Immunoprecipitation with DDO-5936.

Caption: A logical approach to troubleshooting common issues with DDO-5936.

References

• 1. DDO-5936 | HSP | TargetMol [targetmol.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

interpreting off-target effects of DDO-5936

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using DDO-5936, a selective inhibitor of the Hsp90-Cdc37 protein-protein interaction (PPI).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of DDO-5936?

A1: DDO-5936 is a small molecule inhibitor that selectively disrupts the protein-protein interaction (PPI) between Heat shock protein 90 (Hsp90) and its co-chaperone, Cell division cycle 37 (Cdc37).[1][2] It achieves this by binding to a unique site on the N-terminal domain of Hsp90, involving the glutamic acid residue at position 47 (Glu47).[1][2] This binding site is distinct from the ATP-binding pocket, which is the target of traditional Hsp90 inhibitors.[3] By preventing the Hsp90-Cdc37 interaction, DDO-5936 specifically impairs the chaperoning of Hsp90's kinase clients, leading to their ubiquitination and subsequent proteasomal degradation.[1][3]

Q2: What are the expected on-target effects of DDO-5936 in cancer cell lines?

A2: The primary on-target effect of DDO-5936 is the selective degradation of Hsp90's kinase client proteins.[1][3] This leads to several downstream consequences, including:

• Downregulation of key signaling kinases: Notably, a decrease in the levels of cyclin-dependent kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6) is a hallmark of DDO-5936 activity.[3]

• Cell cycle arrest: The degradation of CDK4 and CDK6 leads to cell cycle arrest, primarily at the G1 phase.[3]

• Anti-proliferative activity: By inducing cell cycle arrest, DDO-5936 inhibits the proliferation of cancer cells, particularly those with high expression levels of Hsp90 and Cdc37.[4] This effect has been demonstrated in colorectal cancer cell lines like HCT116.[4]

Q3: What are the known off-target effects of DDO-5936?

A3: DDO-5936 is characterized by its high specificity, and its off-target effects are minimal compared to traditional Hsp90 inhibitors. Key points regarding its off-target profile include:

• No Hsp90 ATPase inhibition: DDO-5936 does not bind to the ATP pocket of Hsp90 and therefore does not inhibit its ATPase activity.[3][4]

• No heat shock response: Unlike ATPase inhibitors, DDO-5936 treatment does not induce a heat shock response, which is a common off-target effect that can lead to cellular stress and drug resistance.[3]

• Selectivity for kinase clients: DDO-5936 selectively promotes the degradation of Hsp90's kinase clients while having no significant effect on non-kinase clients, such as the glucocorticoid receptor (GR).[5]

• Kinase Selectivity: A screening against a panel of 20 cell cycle-related kinases showed no direct inhibitory activity by DDO-5936, confirming it is not a direct kinase inhibitor.[4]

Troubleshooting Guide

This guide addresses common issues that researchers may encounter when using DDO-5936.

Observed Problem	Potential Cause	Suggested Solution
No or weak degradation of target kinase (e.g., CDK4).	Suboptimal DDO-5936 Concentration: The effective concentration can vary between cell lines.	Perform a dose-response experiment to determine the optimal IC50 in your specific cell line. Start with a concentration range of 1-40 µM.[5]
Insufficient Treatment Duration: Degradation of client proteins is time-dependent.	Conduct a time-course experiment (e.g., 6, 12, 24, 48 hours) to identify the optimal treatment duration for observing maximal degradation.
Low Hsp90/Cdc37 Expression: The efficacy of DDO-5936 is correlated with the expression levels of Hsp90 and Cdc37.[4]	Verify the expression levels of Hsp90 and Cdc37 in your cell line of interest via Western blot.
Poor Compound Solubility or Stability: DDO-5936 may precipitate out of solution.	Ensure proper dissolution of DDO-5936 in DMSO. For in vivo studies, specific formulations with PEG300 and Tween-80 may be required.[6] Prepare fresh stock solutions and avoid repeated freeze-thaw cycles.
Unexpected Cell Death or Toxicity.	Off-target effects at high concentrations: While highly selective, very high concentrations may lead to unforeseen off-target activities.	Use the lowest effective concentration that induces the desired on-target effect (e.g., CDK4 degradation).
Solvent Toxicity: High concentrations of the vehicle (e.g., DMSO) can be toxic to cells.	Ensure the final concentration of DMSO in your cell culture medium is low (typically ≤ 0.1%) and include a vehicle-only control in your experiments.
Variability in Anti-proliferative Effects.	Different Cell Doubling Times: The impact on proliferation is dependent on the cell cycle rate.	Normalize proliferation data to the vehicle control at each time point. Ensure consistent seeding density and growth conditions.
Cell Line Specific Dependencies: The reliance of a cell line on specific Hsp90-Cdc37 client kinases can vary.	Correlate the anti-proliferative IC50 with the expression levels of key client kinases like CDK4 and CDK6.

Quantitative Data Summary

Parameter	Value	Cell Line	Reference
Anti-proliferative IC50	8.99 ± 1.21 µM	HCT116	[3]
Hsp90 ATPase Activity IC50	> 100 µM	N/A	[3]
Binding Affinity (Kd) to Hsp90	3.86 µM	N/A	[7]
Binding Affinity (Kd) to E47A mutant Hsp90	> 100 µM	N/A	[7]

Experimental Protocols

Co-Immunoprecipitation (Co-IP) to Detect Hsp90-Cdc37 Interaction

This protocol is adapted from the methodology used in the characterization of DDO-5936.[4]

• Cell Treatment: Plate HCT116 cells and allow them to adhere. Treat cells with varying concentrations of DDO-5936 (e.g., 5, 10, 25 µM) or DMSO (vehicle control) for 24 hours.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in IP lysis buffer (e.g., 25 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 1 mM EDTA, 5% glycerol) supplemented with protease and phosphatase inhibitors.

• Immunoprecipitation: Incubate the cell lysates with an antibody against Hsp90 or Cdc37 overnight at 4°C. Add protein A/G agarose (B213101) beads and incubate for another 2-4 hours.

• Washing: Wash the beads three times with lysis buffer to remove non-specific binding.

• Elution and Western Blotting: Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer. Analyze the eluates by Western blotting using antibodies against Hsp90, Cdc37, and a client protein like CDK4.

Western Blot Analysis of Hsp90 Client Protein Degradation

• Cell Treatment and Lysis: Treat HCT116 cells with DDO-5936 at various concentrations (e.g., 0, 1, 5, 10, 20, 40 µM) for 24 hours. Lyse the cells as described in the Co-IP protocol.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against CDK4, CDK6, AKT, p-AKT, ERK1/2, p-ERK1/2, Hsp70, and a loading control (e.g., β-actin).

• Detection: Use an appropriate HRP-conjugated secondary antibody and a chemiluminescence detection system to visualize the protein bands.

Cell Proliferation Assay

• Cell Seeding: Seed HCT116 cells in 96-well plates at a density of 5,000 cells per well and allow them to attach overnight.

• Compound Treatment: Treat the cells with a serial dilution of DDO-5936 for 48-72 hours.

• Viability Measurement: Add a cell viability reagent (e.g., MTT or WST-1) to each well and incubate according to the manufacturer's instructions.

• Data Analysis: Measure the absorbance at the appropriate wavelength and calculate the IC50 value by fitting the data to a dose-response curve.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]

DDO-5936 stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and storage of DDO-5936, a potent and specific inhibitor of the Hsp90-Cdc37 protein-protein interaction (PPI).[1][2] This guide includes frequently asked questions and troubleshooting advice to ensure the successful application of DDO-5936 in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for DDO-5936?

A1: Proper storage of DDO-5936 is crucial for maintaining its integrity and activity. The recommended storage conditions for both the solid compound and solutions are summarized below.

Data Presentation: DDO-5936 Storage and Stability

Form	Storage Temperature	Duration	Recommendations
Solid (Powder)	-20°C	3 years[2]	Store in a desiccated environment.[3]
4°C	2 years	For shorter-term storage.
In Solvent (DMSO)	-80°C	1 year[2]	Aliquot to avoid repeated freeze-thaw cycles.[1]
-20°C	1 month[1]	Use for working stock solutions.

Q2: How should I prepare a stock solution of DDO-5936?

A2: DDO-5936 is soluble in DMSO.[2] To prepare a stock solution, dissolve the compound in freshly opened, anhydrous DMSO to the desired concentration.[2] Sonication or gentle warming (up to 60°C) can aid in dissolution.[1] It is recommended to prepare a concentrated stock solution (e.g., 10 mM) which can then be diluted to the final working concentration in your experimental buffer or media.

Experimental Protocols: Preparation of a 10 mM DDO-5936 Stock Solution in DMSO

• Calculate the required mass: For 1 mL of a 10 mM stock solution of DDO-5936 (Molecular Weight: 495.59 g/mol ), you will need 4.96 mg.

• Weigh the compound: Carefully weigh the calculated amount of DDO-5936 powder in a suitable vial.

• Add DMSO: Add the appropriate volume of anhydrous DMSO to the vial.

• Dissolve the compound: Vortex the solution and, if necessary, sonicate or warm gently until the solid is completely dissolved.

• Store the solution: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at -80°C for long-term use or -20°C for short-term use.[1][2]

Q3: What is the mechanism of action of DDO-5936?

A3: DDO-5936 is a specific inhibitor of the protein-protein interaction between Heat Shock Protein 90 (Hsp90) and its co-chaperone, Cell Division Cycle 37 (Cdc37).[4][5] It binds to a unique site on the N-terminal domain of Hsp90, involving critical residues such as Glu47, thereby preventing the Hsp90-Cdc37 interaction.[4][5] This disruption leads to the selective degradation of Hsp90 client kinases, many of which are oncoproteins, making DDO-5936 a promising agent for cancer research.[5][6]

Troubleshooting Guide

Issue 1: My DDO-5936 solution appears cloudy or has visible precipitate.

• Possible Cause: The solubility limit of DDO-5936 may have been exceeded in the chosen solvent or the solution may have precipitated upon storage at low temperatures.

• Solution:

  • Try gentle warming and vortexing to redissolve the compound.[1]

  • Consider preparing a more dilute stock solution.

  • When diluting the DMSO stock solution into aqueous buffers, ensure rapid mixing to prevent precipitation.

  • For in vivo formulations, co-solvents such as PEG300 and surfactants like Tween-80 can be used to improve solubility.[1]

Issue 2: I am observing inconsistent or lower than expected activity of DDO-5936 in my experiments.

• Possible Cause 1: Compound Degradation. Improper storage or handling, such as repeated freeze-thaw cycles, can lead to the degradation of the compound.[7][8]

  • Solution: Always use freshly prepared dilutions from a properly stored stock solution. Aliquot your stock solution to minimize freeze-thaw cycles.[1]

• Possible Cause 2: Off-Target Effects. At high concentrations, small molecule inhibitors may exhibit off-target effects.[9]

  • Solution: Perform dose-response experiments to determine the optimal concentration range for your specific cell line or assay.[2]

• Possible Cause 3: Cell Line Variability. The expression levels of Hsp90 and Cdc37 can vary between different cell lines, which may affect the sensitivity to DDO-5936.[6]

  • Solution: Characterize the expression levels of the target proteins in your experimental system.

Issue 3: The vehicle control (DMSO) is showing a biological effect.

• Possible Cause: The final concentration of DMSO in the assay is too high.

• Solution: Ensure the final concentration of DMSO is kept low, typically below 0.5%, and ideally below 0.1%.[9] It is crucial to include a vehicle-only control in all experiments to account for any solvent effects.[2]

Visualizations

Caption: Workflow for the storage and handling of DDO-5936.

Caption: Mechanism of action of DDO-5936 as an Hsp90-Cdc37 PPI inhibitor.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. DDO-5936 | HSP | TargetMol [targetmol.com]
• 3. aobious.com [aobious.com]
• 4. benchchem.com [benchchem.com]
• 5. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: DDO-5936 Western Blot Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using DDO-5936 in Western blot experiments. The information is tailored for scientists in drug development and related fields to help diagnose and resolve common issues encountered during these assays.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific problems that may arise during Western blot analysis following treatment with DDO-5936.

Q1: No or Weak Signal for Target Kinase Degradation

You are treating your cells with DDO-5936 and expect to see a decrease in the protein levels of a known Hsp90-Cdc37 client kinase (e.g., CDK4, AKT, ERK), but you observe no change or a very weak signal change.

• Possible Cause 1: Ineffective DDO-5936 Treatment.

  • Solution: Verify the concentration and incubation time of DDO-5936. The optimal concentration and duration can vary between cell lines. Perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell line. For instance, in HCT116 cells, concentrations between 5-25 µM for 24 hours have been shown to be effective[1].

• Possible Cause 2: Low Abundance of Target Protein.

  • Solution: Increase the amount of protein loaded onto the gel. Cell Signaling Technology suggests that if protein levels are below detection, loading 40 micrograms or more of protein lysate may be necessary[2].

• Possible Cause 3: Poor Antibody Quality or Inappropriate Dilution.

  • Solution: Ensure you are using a validated antibody for your target protein. Optimize the primary antibody concentration; a concentration that is too high or too low can lead to weak or no signal[3]. Refer to the antibody datasheet for recommended dilutions and consider running a positive control.

• Possible Cause 4: Inefficient Protein Transfer.

  • Solution: Confirm successful transfer of proteins from the gel to the membrane by staining the membrane with Ponceau S after transfer[3][4]. If the transfer is inefficient, check your transfer buffer composition and the integrity of your transfer apparatus. Ensure no air bubbles are trapped between the gel and the membrane[5].

Q2: High Background on the Western Blot Membrane

Your blot shows a high background, making it difficult to visualize specific bands.

• Possible Cause 1: Inadequate Blocking.

  • Solution: Optimize your blocking step. Use a suitable blocking agent like 5% non-fat dry milk or bovine serum albumin (BSA) in TBST or PBST. The blocking time may need to be increased; for example, blocking for at least 1 hour at room temperature or overnight at 4°C is a common practice[6].

• Possible Cause 2: Primary or Secondary Antibody Concentration is Too High.

  • Solution: Reduce the concentration of your primary and/or secondary antibodies. High antibody concentrations can lead to non-specific binding and increased background noise[3][7].

• Possible Cause 3: Insufficient Washing.

  • Solution: Increase the number and duration of your washing steps after primary and secondary antibody incubations to remove unbound antibodies. The inclusion of a detergent like Tween-20 in the wash buffer is recommended[3][6].

Q3: Unexpected or Non-Specific Bands Appear on the Blot

You observe bands at molecular weights other than your target protein.

• Possible Cause 1: Non-Specific Antibody Binding.

  • Solution: The primary antibody may be cross-reacting with other proteins. Use an affinity-purified antibody if possible and consider performing a BLAST alignment to check for potential cross-reactivity[5]. Using a blocking peptide can also help differentiate between specific and non-specific bands[5].

• Possible Cause 2: Sample Degradation.

  • Solution: Ensure that your samples have been prepared and stored correctly to prevent protein degradation. Always use fresh lysis buffer containing protease inhibitors[4].

• Possible Cause 3: High Protein Load.

  • Solution: Overloading the gel with too much protein can lead to artifacts and non-specific bands. Try reducing the amount of protein loaded in each lane[6].

DDO-5936 Mechanism of Action and Expected Western Blot Outcomes

DDO-5936 is a potent and specific small molecule inhibitor of the Hsp90-Cdc37 protein-protein interaction (PPI)[8][9]. It achieves this by binding to a critical site on Hsp90 involving the Glu47 residue[8][9]. This disruption prevents the proper folding and stabilization of Hsp90's kinase clients, leading to their ubiquitination and subsequent degradation by the proteasome[10]. Notably, DDO-5936 does not significantly affect non-kinase clients of Hsp90, such as the glucocorticoid receptor (GR)[1].

Protein Target	Expected Effect of DDO-5936 Treatment	Reason
Hsp90	No change in protein level	DDO-5936 binds to Hsp90 but does not cause its degradation.
Cdc37	No change in protein level	DDO-5936 disrupts the interaction with Hsp90 but does not target Cdc37 for degradation.
CDK4, CDK6	Decreased protein level	These are known kinase clients of the Hsp90-Cdc37 complex and are targeted for degradation upon disruption of the interaction[1][10].
AKT	Decreased protein level	AKT is another key kinase client of Hsp90-Cdc37 that is destabilized by DDO-5936[1][10].
ERK1/2	Decreased protein level	As a kinase client, ERK1/2 levels are expected to decrease following DDO-5936 treatment[1].
Glucocorticoid Receptor (GR)	No change in protein level	GR is a non-kinase client of Hsp90 and is not affected by the disruption of the Hsp90-Cdc37 interaction[1].
Hsp70	Potential for no significant change	Unlike traditional Hsp90 ATPase inhibitors, DDO-5936 does not typically induce a heat shock response, which would involve the upregulation of Hsp70[11].

Experimental Protocols

Standard Western Blot Protocol for Analyzing DDO-5936 Effects

• Cell Lysis:

  • After treating cells with the desired concentrations of DDO-5936 for the appropriate time, wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (protein lysate) to a new tube.

• Protein Quantification:

  • Determine the protein concentration of each sample using a BCA protein assay kit.

• Sample Preparation:

  • Mix an equal amount of protein lysate with 2x Laemmli sample buffer.

  • Boil the samples at 95-100°C for 5-10 minutes.

• SDS-PAGE:

  • Load equal amounts of protein (e.g., 20-40 µg) into the wells of an SDS-polyacrylamide gel.

  • Run the gel at a constant voltage until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the proteins from the gel to a PVDF or nitrocellulose membrane. For PVDF membranes, activate with methanol (B129727) before transfer[4].

  • Ensure complete contact between the gel and membrane and remove any air bubbles.

  • Perform the transfer according to the manufacturer's instructions for your transfer system (wet or semi-dry).

• Blocking:

  • After transfer, wash the membrane briefly with TBST (Tris-buffered saline with 0.1% Tween-20).

  • Block the membrane with 5% non-fat dry milk or 5% BSA in TBST for at least 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation:

  • Dilute the primary antibody in the blocking buffer at the recommended concentration.

  • Incubate the membrane with the primary antibody solution overnight at 4°C with gentle agitation.

• Washing:

  • Wash the membrane three times for 5-10 minutes each with TBST to remove unbound primary antibody.

• Secondary Antibody Incubation:

  • Dilute the appropriate HRP-conjugated secondary antibody in the blocking buffer.

  • Incubate the membrane with the secondary antibody solution for 1 hour at room temperature with gentle agitation.

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

  • Incubate the membrane with the ECL substrate for the recommended time.

  • Capture the chemiluminescent signal using a digital imager or X-ray film.

Visualizations

Caption: DDO-5936 signaling pathway.

Caption: Western blot troubleshooting workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Western Blotting Troubleshooting Guide Video | Cell Signaling Technology [cellsignal.com]
• 3. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 4. Western Blot Troubleshooting Guide - dianova GmbH [dianova.com]
• 5. docs.abcam.com [docs.abcam.com]
• 6. Western Blot Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 7. Western Blot Troubleshooting: 10 Common Problems and Solutions [synapse.patsnap.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. DDO-5936 | HSP | TargetMol [targetmol.com]
• 10. benchchem.com [benchchem.com]
• 11. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]

Technical Support Center: Improving DDO-5936 Efficacy in Resistant Cell Lines

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing DDO-5936, a potent inhibitor of the Hsp90-Cdc37 protein-protein interaction (PPI). The information is tailored for researchers, scientists, and drug development professionals encountering challenges with DDO-5936 efficacy, particularly in resistant cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of DDO-5936?

A1: DDO-5936 is a small molecule inhibitor that specifically disrupts the interaction between heat shock protein 90 (Hsp90) and its co-chaperone, cell division cycle 37 (Cdc37).[1][2] It binds to a unique pocket on the N-terminal domain of Hsp90, involving critical residues like Glu47, which prevents the recruitment of Cdc37.[2][3] This disruption leads to the selective degradation of Hsp90's kinase client proteins, such as CDK4 and CDK6, resulting in cell cycle arrest and inhibition of cancer cell proliferation.[2][4] Unlike traditional Hsp90 inhibitors that target the ATPase site, DDO-5936 does not typically induce a heat shock response, which is a known mechanism of drug resistance.[5]

Q2: My cells are showing reduced sensitivity to DDO-5936. What are the potential mechanisms of resistance?

A2: While specific resistance mechanisms to DDO-5936 are still under investigation, resistance to Hsp90 inhibitors, in general, can arise from several factors:

• Upregulation of the JAK-STAT Signaling Pathway: Activation of the JAK-STAT pathway has been observed in cell lines with acquired resistance to Hsp90 inhibitors, promoting cell survival.[1][6]

• Induction of the Heat Shock Response: Although less common with DDO-5936, some Hsp90 inhibitors can induce the expression of other heat shock proteins, like Hsp70 and Hsp27, which have cytoprotective effects and can counteract the inhibitor's action.[1]

• Alterations in Co-chaperone Levels: Changes in the expression levels of Hsp90 co-chaperones, other than Cdc37, can potentially influence the cellular response to Hsp90 inhibition.

• Drug Efflux Pumps: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (ABCB1), can actively pump the inhibitor out of the cell, reducing its intracellular concentration and efficacy.

Q3: How can I determine if my cell line is resistant to DDO-5936?

A3: Resistance is typically characterized by a significant increase in the half-maximal inhibitory concentration (IC50) of DDO-5936 in your cell line compared to sensitive, parental cell lines. An increase in IC50 of more than three-fold is often considered an indication of resistance.[7] This can be determined by performing a cell viability assay (e.g., MTT or CellTiter-Glo) with a dose-response curve of DDO-5936.

Q4: What strategies can I employ to improve the efficacy of DDO-5936 in resistant cell lines?

A4: Combination therapy is a promising approach to enhance the efficacy of DDO-5936 and overcome resistance.[8][9][10] Consider the following combinations:

• JAK Inhibitors: Since upregulation of the JAK-STAT pathway is a potential resistance mechanism, combining DDO-5936 with a JAK inhibitor (e.g., Ruxolitinib) may synergistically inhibit cell growth.[1][11]

• Hsp70 Inhibitors: To counteract the cytoprotective heat shock response, co-treatment with an Hsp70 inhibitor (e.g., VER-155008) can be effective.[1][12]

• Other Targeted Therapies: Combining DDO-5936 with inhibitors of other survival pathways, such as PI3K/AKT/mTOR or EGFR inhibitors, can create a multi-pronged attack on cancer cells.[4][13]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High IC50 value of DDO-5936 in my cell line.	1. Intrinsic or acquired resistance. 2. Suboptimal experimental conditions.	1. Confirm resistance by comparing the IC50 to sensitive cell lines (see Table 1). 2. If resistance is confirmed, proceed to the "Strategies for Overcoming Resistance" section. 3. Ensure proper drug solubilization and storage. Verify cell line identity and health.
DDO-5936 treatment does not lead to degradation of client proteins (e.g., CDK4).	1. Resistance mechanism preventing effective target engagement. 2. Insufficient drug concentration or treatment time.	1. Perform a dose-response and time-course experiment to optimize treatment conditions. 2. Investigate potential resistance mechanisms (see FAQs). 3. Consider combination therapies to enhance client protein degradation.
Variability in experimental results.	1. Inconsistent cell culture practices. 2. Instability of DDO-5936 solution.	1. Maintain consistent cell passage numbers and seeding densities. 2. Prepare fresh DDO-5936 stock solutions and store them appropriately. Use a consistent final DMSO concentration across all treatments.

Data Presentation

Table 1: Antiproliferative Activity (IC50) of DDO-5936 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
HCT116	Colorectal Cancer	8.99 ± 1.21	[13][14]
A549	Lung Cancer	> 50	[15]
MCF-7	Breast Cancer	> 50	[15]
HT29	Colorectal Cancer	> 50	[15]
HepG2	Liver Cancer	> 50	[15]
PC-3	Prostate Cancer	> 50	[15]

Table 2: Example of Synergistic Effects of Hsp90 Inhibitors with Other Agents in Resistant Cell Lines (Illustrative)

Hsp90 Inhibitor	Combination Agent	Cell Line	Effect	Reference
AUY922 (Hsp90i)	TG101209 (JAK2i)	HEL/TGR (JAK2-TKI Resistant)	Synergistic induction of apoptosis	[11][16]
17-AAG (Hsp90i)	Erlotinib (EGFRi)	Ma-1/HGF (EGFR-TKI Resistant)	Overcame resistance and induced apoptosis	[13]
STA-9090 (Hsp90i)	VER-155008 (Hsp70i)	UMUC3 (Bladder Cancer)	Enhanced inhibition of cell growth and invasion	[6]

Note: Data in Table 2 is for illustrative purposes to demonstrate the potential of combination therapies, as specific synergy data for DDO-5936 in resistant lines is not yet available.

Experimental Protocols

Protocol 1: Generation of DDO-5936 Resistant Cell Lines

This protocol describes a method for generating cell lines with acquired resistance to DDO-5936 through continuous exposure to escalating drug concentrations.[7]

Materials:

• Parental cancer cell line of interest

• DDO-5936

• Complete cell culture medium

• DMSO (vehicle control)

• Cell culture flasks and plates

• Incubator (37°C, 5% CO2)

Procedure:

• Initial Treatment: Start by treating the parental cell line with DDO-5936 at a concentration equal to its IC20 (the concentration that inhibits 20% of cell growth).

• Dose Escalation: Once the cells have adapted and are proliferating at a normal rate, gradually increase the concentration of DDO-5936 in the culture medium. A stepwise increase of 1.5 to 2-fold is recommended.

• Monitoring: Continuously monitor the cells for signs of toxicity and proliferation rate. Allow the cells to recover and resume normal growth before each dose escalation.

• Resistance Confirmation: After several months of continuous culture with increasing concentrations of DDO-5936, confirm the development of resistance by performing a cell viability assay and comparing the IC50 value to the parental cell line.

• Resistant Cell Line Maintenance: Maintain the established resistant cell line in a medium containing a maintenance dose of DDO-5936 (typically the highest concentration they tolerated) to retain the resistant phenotype.

Protocol 2: Assessing Synergy of DDO-5936 with a Combination Agent using a Checkerboard Assay

This protocol outlines the checkerboard method to determine the synergistic, additive, or antagonistic effects of DDO-5936 in combination with another drug.[17][18]

Materials:

• Resistant cancer cell line

• DDO-5936

• Combination agent of interest

• 96-well plates

• Complete cell culture medium

• Cell viability reagent (e.g., MTT, CellTiter-Glo)

• Microplate reader

Procedure:

• Cell Seeding: Seed the resistant cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Drug Dilution: Prepare serial dilutions of DDO-5936 and the combination agent in the cell culture medium.

• Checkerboard Setup:

  • Add increasing concentrations of DDO-5936 along the rows of the 96-well plate.

  • Add increasing concentrations of the combination agent along the columns of the plate.

  • This creates a matrix of wells with varying concentrations of both drugs. Include wells with each drug alone and a vehicle control.

• Treatment: Remove the old medium from the cells and add the drug-containing medium to the respective wells.

• Incubation: Incubate the plate for a predetermined duration (e.g., 72 hours).

• Cell Viability Assay: Add the cell viability reagent to each well and measure the output according to the manufacturer's instructions using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell growth inhibition for each drug combination compared to the vehicle control.

  • Determine the Fractional Inhibitory Concentration (FIC) index to quantify the interaction. The FIC is calculated as follows: FIC = (IC50 of drug A in combination / IC50 of drug A alone) + (IC50 of drug B in combination / IC50 of drug B alone)

  • Interpret the FIC index:

    • FIC ≤ 0.5: Synergy

    • 0.5 < FIC ≤ 1.0: Additive effect

    • FIC > 1.0: Antagonism

Visualizations

Caption: Mechanism of action of DDO-5936.

Caption: Overcoming DDO-5936 resistance with combination therapy.

References

• 1. Combining an Hsp70 inhibitor with either an N- or C-terminal Hsp90 inhibitor produces mechanistically distinct phenotypes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. The interplay between inhibition of JAK2 and HSP90 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HSP90 inhibition overcomes EGFR amplification‐induced resistance to third‐generation EGFR‐TKIs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methods for High-throughput Drug Combination Screening and Synergy Scoring | Springer Nature Experiments [experiments.springernature.com]
• 6. Combined inhibition of heat shock proteins 90 and 70 leads to simultaneous degradation of the oncogenic signaling proteins involved in muscle invasive bladder cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Diagonal Method to Measure Synergy Among Any Number of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Combination of HSP90 Inhibitors and HSP70 Inducers Prevent Hydrochloric Acid-Induced Pulmonary Fibrosis in Rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Hsp90 Inhibitors and Drug Resistance in Cancer: The Potential Benefits of Combination Therapies of Hsp90 Inhibitors and Other Anti-Cancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Heat shock protein 90 inhibitor is synergistic with JAK2 inhibitor and overcomes resistance to JAK2-TKI in human myeloproliferative neoplasm cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Co-inhibition of HSP70/HSP90 synergistically sensitizes nasopharyngeal carcinoma cells to thermotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Hsp90 inhibition overcomes HGF-triggering resistance to EGFR-TKIs in EGFR-mutant lung cancer by decreasing client protein expression and angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. aacrjournals.org [aacrjournals.org]
• 17. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 18. Methods for High-throughput Drug Combination Screening and Synergy Scoring - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: DDO-5936 Animal Model Studies

This technical support center provides guidance for researchers, scientists, and drug development professionals working with the Hsp90-Cdc37 protein-protein interaction (PPI) inhibitor, DDO-5936, in animal models. The information provided is based on available preclinical data and general best practices for in vivo studies with small molecule inhibitors.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of DDO-5936 in animal experiments.

Q1: What is the mechanism of action for DDO-5936?

A1: DDO-5936 is a potent and specific small-molecule inhibitor that disrupts the interaction between Heat shock protein 90 (Hsp90) and its co-chaperone, Cell division cycle 37 (Cdc37).[1][2] It binds to a specific site on Hsp90 involving the Glu47 residue, which is critical for the Hsp90-Cdc37 interaction.[3][4] By preventing this interaction, DDO-5936 leads to the selective degradation of Hsp90's "client" kinases, such as CDK4 and CDK6, which are often involved in cancer cell proliferation.[5] This disruption of the chaperone cycle inhibits tumor growth.[4]

Q2: What is the reported toxicity profile of DDO-5936 in animal models?

A2: Based on current literature, DDO-5936 is reported to be well-tolerated in animal models, with no serious weight loss observed.[1][2] Its mechanism of selectively targeting the Hsp90-Cdc37 interaction, rather than the ATP-binding site of Hsp90, is thought to contribute to a more favorable toxicity profile with minimal systemic toxicity.[5]

Q3: What are the potential, though not yet reported, toxicities to monitor for?

A3: While DDO-5936 has a good reported safety profile, it is crucial to monitor for any potential adverse effects. Given that the Hsp90-Cdc37 chaperone system is important for the stability of numerous kinases, theoretical risks could involve effects on tissues with high cell turnover or specific kinase dependencies. Standard toxicological assessments should include monitoring for changes in body weight, food and water intake, behavior, and overall clinical signs.[6] At study termination, histopathological examination of major organs is recommended.

Q4: How should DDO-5936 be formulated for in vivo administration?

A4: DDO-5936 has limited oral efficiency.[2] For parenteral administration, a common formulation involves creating a stock solution in DMSO and then diluting it in a vehicle such as a mixture of PEG300, Tween-80, and saline.[2] It is recommended to keep the final concentration of DMSO below 10% for normal mice and below 2% for nude or other immunocompromised mice to avoid solvent-related toxicity.[1] A solvent-negative control group is essential to confirm that the vehicle has no non-specific effects.[1]

Q5: What are the pharmacokinetic properties of DDO-5936?

A5: In a xenograft mouse model, DDO-5936 administered intravenously at 100 mg/kg showed a moderate uptake in tumor tissue with a half-life of 4.05 hours in the tumor and 6.06 hours in plasma.[3]

Troubleshooting Guide

This guide provides solutions to potential issues that may arise during in vivo experiments with DDO-5936.

Observed Issue	Potential Cause	Troubleshooting Steps
Precipitation of DDO-5936 in formulation	Poor solubility of the compound in the chosen vehicle.	- Increase the proportion of solubilizing agents like DMSO or PEG300, while staying within acceptable toxicity limits.- Sonication of the solution may be recommended to aid dissolution.[1]- Prepare fresh formulations before each administration.
Unexpected weight loss or signs of distress in animals	- Compound toxicity (though not previously reported).- Vehicle toxicity.- Stress from administration procedure.- Tumor burden.	- Immediately reduce the dosage or frequency of administration.- Review the health of the vehicle-only control group to rule out solvent effects.- Ensure proper handling and administration techniques to minimize stress.- Monitor tumor growth and consider humane endpoints if tumor burden becomes excessive.
Lack of anti-tumor efficacy	- Inadequate dosage or dosing frequency.- Poor bioavailability with the chosen route of administration.- The tumor model is not dependent on the kinases targeted by DDO-5936.	- Perform a dose-escalation study to determine the maximum tolerated dose (MTD) and optimal effective dose.- Consider intravenous administration, which has shown efficacy in previous studies.[3]- Confirm the expression of Hsp90, Cdc37, and client kinases like CDK4 in your tumor model.[7]
High variability in tumor growth within a treatment group	- Inconsistent dosing.- Differences in initial tumor size.- Variable health status of animals.	- Ensure accurate and consistent administration of the compound.- Randomize animals into groups based on tumor volume before starting treatment.- Closely monitor animal health and exclude any animals that show signs of illness unrelated to the treatment.

Experimental Protocols & Data Presentation

Pharmacokinetic Data of DDO-5936

The following table summarizes the pharmacokinetic parameters of DDO-5936 from a study in xenograft model mice.

Parameter	Value	Tissue	Dosage
Half-life (t½)	4.05 hours	Tumor	100 mg/kg (intravenous)[3]
Half-life (t½)	6.06 hours	Plasma	100 mg/kg (intravenous)[3]

General Protocol for In Vivo Toxicity and Efficacy Study

This is a general protocol that should be adapted to specific experimental needs and institutional guidelines.

• Animal Model: Use an appropriate tumor model (e.g., HCT116 colorectal cancer xenograft in nude mice).[3]

• Acclimatization: Allow animals to acclimatize for at least one week before the start of the experiment.

• Tumor Implantation: Subcutaneously implant tumor cells. Once tumors reach a palpable size (e.g., 100-150 mm³), randomize animals into treatment and control groups.

• Formulation Preparation: Prepare the DDO-5936 formulation and vehicle control as described in the FAQ section.

• Administration: Administer DDO-5936 and vehicle control according to the planned dosage and schedule (e.g., intravenous or intraperitoneal injection).

• Monitoring:

  • Measure tumor volume with calipers 2-3 times per week.

  • Record body weight 2-3 times per week.

  • Perform daily clinical observations for any signs of toxicity (e.g., changes in posture, activity, fur texture).

• Endpoint: At the end of the study (or when humane endpoints are reached), euthanize the animals.

• Sample Collection: Collect blood for biochemical analysis and tumors and major organs (liver, kidney, spleen, heart, lungs) for histopathological examination and pharmacodynamic analysis (e.g., Western blot for CDK4 levels).[3]

Visualizations

Signaling Pathway Diagram

Caption: Mechanism of DDO-5936 action on the Hsp90-Cdc37 chaperone cycle.

Experimental Workflow Diagram

Caption: General workflow for an in vivo efficacy and toxicity study.

Troubleshooting Logic Diagram

Caption: Decision-making flowchart for observed adverse events in animal studies.

References

• 1. DDO-5936 | HSP | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 6. How is drug toxicity assessed in animal models? [synapse.patsnap.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: DDO-5936 Pull-Down Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing DDO-5936 in pull-down assays to ensure specificity and achieve reliable results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of DDO-5932?

A1: DDO-5936 is a potent and specific small-molecule inhibitor of the protein-protein interaction (PPI) between Heat Shock Protein 90 (HSP90) and Cell Division Cycle 37 (Cdc37).[1][2][3][4] It binds to a specific site on HSP90 involving the glutamic acid residue at position 47 (Glu47), thereby disrupting the association of Cdc37 with HSP90.[1][4] This disruption prevents the proper folding and stabilization of a specific subset of HSP90 client proteins, primarily protein kinases, leading to their degradation.[1][2][3]

Q2: Why is DDO-5936 considered a specific inhibitor?

A2: DDO-5936's specificity stems from its unique binding site on HSP90, which is distinct from the ATP-binding pocket targeted by many other HSP90 inhibitors.[1] This targeted disruption of the HSP90-Cdc37 interaction selectively affects kinase clients of this complex, such as CDK4 and CDK6, without impacting HSP90's general ATPase activity or inducing a heat shock response.[1][3]

Q3: What are the critical experimental controls for a DDO-5936 pull-down assay?

A3: To ensure the specificity of your results, the following controls are essential:

• Vehicle Control: Perform a parallel pull-down experiment using the vehicle (e.g., DMSO) in which DDO-5936 is dissolved. This control accounts for any effects of the solvent on the protein-protein interaction.

• Beads-Only Control: Incubate your cell lysate with the affinity beads alone (without the bait protein). This will help identify proteins that non-specifically bind to the beads.

• Isotype Control (for Co-Immunoprecipitation): If performing a co-immunoprecipitation (Co-IP), use a non-specific antibody of the same isotype as your primary antibody to assess non-specific binding to the antibody.

• Input Control: Analyze a small fraction of your starting cell lysate to confirm the presence and abundance of your bait and prey proteins before the pull-down.

Q4: How can I minimize non-specific binding in my DDO-5936 pull-down assay?

A4: Minimizing non-specific binding is crucial for obtaining clean and interpretable results. Here are some key strategies:

• Optimize Lysis Buffer: Use a lysis buffer with appropriate detergent concentrations (e.g., 0.1-0.5% NP-40 or Triton X-100) to effectively solubilize proteins without disrupting the specific interaction.

• Pre-clearing Lysate: Before adding the bait protein, incubate the cell lysate with affinity beads for a short period to remove proteins that non-specifically bind to the beads.

• Blocking: Block the affinity beads with a protein solution like Bovine Serum Albumin (BSA) or salmon sperm DNA to reduce non-specific binding sites.

• Optimize Wash Steps: Increase the stringency of your wash buffers by moderately increasing the salt concentration (e.g., 150-300 mM NaCl) or adding a low concentration of a mild detergent. Perform multiple, brief wash steps.

• Use High-Quality Reagents: Ensure your antibodies and affinity beads are of high quality and validated for pull-down assays.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Weak or No Prey Protein Signal	Ineffective DDO-5936 Concentration: The concentration of DDO-5936 may be too low to sufficiently disrupt the HSP90-Cdc37 interaction.	Perform a dose-response experiment to determine the optimal concentration of DDO-5936 for your cell type and experimental conditions. Start with a range of 5-25 µM.
Weak or Transient Interaction: The interaction between HSP90 and the specific kinase client may be weak or transient.	Optimize pull-down conditions to stabilize the interaction. This may include using cross-linking agents (use with caution as this can create artifacts) or performing the experiment at a lower temperature (4°C).
Inefficient Bait Protein Capture: The bait protein (e.g., tagged HSP90 or Cdc37) may not be efficiently captured by the affinity beads.	Ensure the affinity tag is accessible and not sterically hindered. Confirm the binding capacity of your beads and use a sufficient amount. Validate the efficiency of your bait capture by running an SDS-PAGE of the lysate before and after incubation with the beads.
Harsh Lysis or Wash Conditions: The buffers used may be too stringent, causing the dissociation of the protein complex.	Use a milder lysis buffer with non-ionic detergents. Decrease the salt and/or detergent concentration in your wash buffers. Reduce the number and duration of wash steps.
High Background/Non-specific Binding	Insufficient Washing: Non-specifically bound proteins are not being effectively removed.	Increase the number of wash steps (e.g., from 3 to 5). Optimize the composition of your wash buffer by gradually increasing the salt (e.g., up to 500 mM NaCl) and/or detergent concentration.
Hydrophobic or Ionic Interactions: Proteins are non-specifically adhering to the beads or the bait protein.	Add a blocking agent (e.g., BSA) to your lysis buffer and during the pre-clearing step. Consider using a different type of affinity bead (e.g., agarose (B213101) vs. magnetic).
Cell Lysate is too Concentrated: A high concentration of total protein can lead to increased non-specific binding.	Dilute the cell lysate before the pull-down. Determine the optimal protein concentration for your specific experiment.
Inconsistent Results	Variability in Cell Culture or Lysis: Differences in cell confluency, passage number, or lysis efficiency can lead to variable results.	Standardize your cell culture and lysis protocols. Ensure complete cell lysis by sonication or other methods if necessary.
Reagent Instability: DDO-5936 or other critical reagents may have degraded.	Prepare fresh solutions of DDO-5936 and other reagents for each experiment. Store stock solutions appropriately as recommended by the manufacturer.
Incomplete Elution: The protein complex is not being efficiently eluted from the beads.	Optimize your elution buffer. For tag-based pull-downs, ensure the concentration of the competing agent (e.g., glutathione (B108866), imidazole) is sufficient. For pH-based elution, ensure the pH is low enough to disrupt the interaction.

Quantitative Data Summary

The following table summarizes the dose-dependent effect of DDO-5936 on the HSP90-Cdc37 interaction, as demonstrated in a co-immunoprecipitation experiment with HCT116 cells.

DDO-5936 Concentration (µM)	Interaction with HSP90 (Relative to DMSO control)	Interaction with Cdc37 (Relative to DMSO control)
0 (DMSO)	100%	100%
5	Decreased	Decreased
10	Further Decreased	Further Decreased
25	Significantly Decreased	Significantly Decreased

Data is qualitative based on Western blot analysis from the cited literature and indicates a clear dose-dependent disruption of the HSP90-Cdc37 interaction.[3]

Experimental Protocols

Adapted Protocol for DDO-5936 Pull-Down Assay

This protocol is adapted for a pull-down assay using a tagged "bait" protein (e.g., GST-HSP90 or His-Cdc37) to investigate the effect of DDO-5936 on its interaction with a "prey" protein.

Materials:

• Cell line of interest (e.g., HCT116)

• DDO-5936 (stock solution in DMSO)

• Vehicle control (DMSO)

• Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, supplemented with protease and phosphatase inhibitors)

• Wash Buffer (e.g., Lysis Buffer with a lower detergent concentration, e.g., 0.1% NP-40)

• Elution Buffer (specific to the affinity tag, e.g., 10 mM reduced glutathione for GST-tag, or 250 mM imidazole (B134444) for His-tag)

• Affinity beads (e.g., Glutathione-agarose or Ni-NTA agarose)

• SDS-PAGE and Western blotting reagents

Procedure:

• Cell Culture and Treatment:

  • Culture cells to 70-80% confluency.

  • Treat cells with the desired concentrations of DDO-5936 (e.g., 5, 10, 25 µM) or vehicle (DMSO) for the desired time (e.g., 24 hours).

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Add ice-cold Lysis Buffer and incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant (cell lysate). Determine the protein concentration using a suitable method (e.g., BCA assay).

• Pre-clearing the Lysate:

  • Add an appropriate amount of equilibrated affinity beads to the cell lysate.

  • Incubate for 1 hour at 4°C with gentle rotation.

  • Centrifuge at a low speed (e.g., 500 x g for 1 minute) and collect the supernatant.

• Bait Protein Incubation:

  • To the pre-cleared lysate, add the purified, tagged bait protein (or use lysate from cells overexpressing the tagged bait).

  • Incubate for 2-4 hours at 4°C with gentle rotation to allow for the formation of protein complexes.

• Pull-Down:

  • Add the equilibrated affinity beads to the lysate-bait mixture.

  • Incubate for 2 hours or overnight at 4°C with gentle rotation.

• Washing:

  • Pellet the beads by centrifugation (500 x g for 1 minute).

  • Discard the supernatant.

  • Wash the beads 3-5 times with ice-cold Wash Buffer. After the final wash, carefully remove all residual buffer.

• Elution:

  • Add Elution Buffer to the beads and incubate at room temperature for 10-30 minutes with gentle agitation.

  • Centrifuge to pellet the beads and collect the supernatant containing the eluted proteins.

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE and Western blotting using antibodies specific for the bait and prey proteins.

Visualizations

Caption: DDO-5936 disrupts the HSP90-Cdc37 signaling pathway.

Caption: Experimental workflow for a DDO-5936 pull-down assay.

References

• 1. Targeting the HSP90-CDC37-kinase chaperone cycle: A promising therapeutic strategy for cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pull-Down Assay: A Key Technique for Protein-Protein Interaction Analysis - Creative Proteomics [creative-proteomics.com]
• 3. How Hsp90 And Cdc37 lubricate kinase molecular switches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]

Technical Support Center: Validating DDO-5936 Target Engagement in Cells

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for validating the cellular target engagement of DDO-5936, a potent and specific inhibitor of the Hsp90-Cdc37 protein-protein interaction (PPI).[1][2]

Understanding DDO-5936's Mechanism of Action

DDO-5936 selectively disrupts the Hsp90-Cdc37 PPI by binding to a unique pocket on Hsp90 involving the Glu47 residue.[3][4][5] This is distinct from the ATP-binding site targeted by classical Hsp90 inhibitors.[3] The disruption of the Hsp90-Cdc37 complex prevents the proper folding and maturation of Hsp90's kinase clients, leading to their ubiquitination and subsequent degradation by the proteasome.[4][6] This selective degradation of oncoproteins such as CDK4 and CDK6 underlies the anti-proliferative effects of DDO-5936 in cancer cells.[3][6]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. DDO-5936 | HSP | TargetMol [targetmol.com]
• 3. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to DDO-5936 and Other Hsp90-Cdc37 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The Hsp90-Cdc37 protein-protein interaction (PPI) is a critical node in cellular signaling, responsible for the stability and function of a large portion of the human kinome. Its role in chaperoning numerous oncogenic kinases makes it a compelling target for cancer therapy. This guide provides a detailed comparison of DDO-5936, a notable Hsp90-Cdc37 inhibitor, with other compounds targeting this interaction, supported by experimental data and detailed protocols.

Introduction to Hsp90-Cdc37 Inhibition

Heat shock protein 90 (Hsp90) is a molecular chaperone essential for the proper folding and stability of a wide range of "client" proteins, many of which are involved in signal transduction and cell cycle regulation. The co-chaperone Cdc37 specifically recruits protein kinase clients to the Hsp90 machinery, making the Hsp90-Cdc37 interaction a key determinant of kinase stability.[1][2] Disrupting this interaction offers a more targeted approach to cancer therapy compared to traditional Hsp90 ATPase inhibitors, with the potential for reduced toxicity and circumvention of the heat shock response.[2][3]

DDO-5936: A Specific Hsp90-Cdc37 PPI Inhibitor

DDO-5936 is a small molecule inhibitor that specifically disrupts the Hsp90-Cdc37 PPI.[3][4][5] It binds to a unique pocket on the N-terminal domain of Hsp90, involving the residue Glu47, which is crucial for the interaction with Cdc37.[2][3][4] Unlike many traditional Hsp90 inhibitors that target the ATPase site, DDO-5936 does not significantly inhibit Hsp90's ATPase activity.[3] This specific mechanism of action leads to the selective degradation of Hsp90 kinase clients, such as CDK4 and CDK6, resulting in cell cycle arrest and anti-proliferative effects in cancer cells.[3][6]

Comparative Performance Data

The following tables summarize the quantitative data for DDO-5936 and other representative Hsp90-Cdc37 inhibitors. It is important to note that direct comparisons of IC50 and Kd values across different studies should be made with caution due to variations in experimental conditions.

Table 1: In Vitro Performance of Hsp90-Cdc37 Inhibitors

Inhibitor	Target	Mechanism of Action	Binding Affinity (Kd)	PPI Inhibition (IC50)	Antiproliferative Activity (IC50)	Key Client Proteins Degraded	Heat Shock Response Induction	Reference
DDO-5936	Hsp90 N-Terminal Domain (Glu47 site)	Disrupts Hsp90-Cdc37 PPI	3.86 µM	Micromolar range	8.99 ± 1.21 µM (HCT116)	CDK4, CDK6, AKT, ERK1/2	No	[3][6][7][8]
DDO-5994	Hsp90 N-Terminal Domain (Phe213 pocket)	Disrupts Hsp90-Cdc37 PPI	5.52 µM	Not Reported	6.34 µM (HCT116)	CDK4, CDK6	No	[3]
Celastrol	Hsp90 C-Terminal Domain	Allosteric disruption of Hsp90-Cdc37 PPI	Not Reported	3 µM	0.34 ± 0.01 µM (MDA-MB-231, derivative)	Cdk4, Akt	Modest	[3][9]
FW-04-806	Hsp90 N-Terminal Domain	Prevents co-chaperone docking	Not Reported	Not Reported	Potent in HER2-overexpressing models	HER2, Raf-1, Akt	Not Reported	[3]
Compound 8c	Hsp90	Disrupts Hsp90-Cdc37 PPI	70.8 µM	Not Reported	20.0 ± 1.2 µM (MCF-7), 12.8 ± 0.9 µM (SK-N-MC)	Not specified	No	[3][10]
Compound 13g	Hsp90	Disrupts Hsp90-Cdc37 PPI	73.3 µM	Not Reported	Not Reported	Not specified	No	[3][10]
17-AAG	Hsp90 N-Terminal ATPase site	ATP-competitive inhibition	Not Reported	Not Applicable	Varies by cell line	Broad range of clients	Yes	[9][11]
NVP-AUY922	Hsp90 N-Terminal ATPase site	ATP-competitive inhibition	Not Reported	Not Applicable	Varies by cell line	Broad range of clients	Yes	[9][11]

Signaling Pathways and Experimental Workflows

To visually represent the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Hsp90-Cdc37 signaling and inhibitor action.

Caption: Experimental workflow for inhibitor evaluation.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of experimental data. Below are protocols for key assays used to characterize Hsp90-Cdc37 inhibitors.

Protocol 1: Co-Immunoprecipitation (Co-IP) to Assess Hsp90-Cdc37 Interaction

This protocol is for determining if an inhibitor disrupts the interaction between Hsp90 and Cdc37 in a cellular context.

Materials:

• Cells of interest cultured to 70-80% confluency

• Hsp90-Cdc37 inhibitor (e.g., DDO-5936) and vehicle control (e.g., DMSO)

• Ice-cold PBS

• Co-IP Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, with protease and phosphatase inhibitors added fresh)

• Primary antibodies (anti-Hsp90 and anti-Cdc37)

• Protein A/G magnetic beads

• SDS-PAGE gels and Western blot reagents

Procedure:

• Cell Treatment: Treat cells with the desired concentrations of the inhibitor and vehicle control for the specified time (e.g., 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in Co-IP lysis buffer on ice.

• Clarification: Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Immunoprecipitation: Incubate the clarified lysate with the primary antibody (e.g., anti-Hsp90) overnight at 4°C with gentle rotation.

• Bead Binding: Add Protein A/G magnetic beads to the lysate-antibody mixture and incubate for 1-2 hours at 4°C.

• Washes: Pellet the beads using a magnetic stand and wash them several times with Co-IP lysis buffer to remove non-specific binding.

• Elution: Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Separate the eluted proteins by SDS-PAGE, transfer to a membrane, and probe with antibodies against both Hsp90 and Cdc37 to detect the co-precipitated protein. A decrease in the co-precipitated protein in the inhibitor-treated samples indicates disruption of the interaction.[12][13][14]

Protocol 2: Western Blot for Hsp90 Client Protein Degradation

This protocol is to assess the downstream effect of Hsp90-Cdc37 inhibition on the stability of client kinases.

Materials:

• Cells treated with inhibitor as in Protocol 1

• RIPA buffer (or other suitable lysis buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• Primary antibodies for client proteins (e.g., CDK4, AKT) and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• ECL substrate

Procedure:

• Cell Lysis: Lyse the treated cells using RIPA buffer.[1]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.[1]

• Sample Preparation: Prepare protein samples by adding Laemmli buffer and boiling.

• SDS-PAGE and Transfer: Separate the protein lysates on an SDS-PAGE gel and transfer them to a PVDF or nitrocellulose membrane.[15]

• Blocking: Block the membrane with a suitable blocking agent (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with the primary antibody for the client protein of interest overnight at 4°C. Subsequently, wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.[1][15]

• Detection: Detect the protein bands using an ECL substrate and an imaging system. Quantify the band intensities and normalize to the loading control to determine the relative levels of the client protein.[1][15]

Protocol 3: MTT Assay for Cell Viability

This colorimetric assay measures cell metabolic activity as an indicator of cell viability and proliferation.[16][17]

Materials:

• Cells seeded in a 96-well plate

• Hsp90-Cdc37 inhibitor

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Seed cells in a 96-well plate and allow them to adhere. Treat the cells with a range of inhibitor concentrations and a vehicle control.

• MTT Addition: After the desired incubation period (e.g., 72 hours), add MTT solution to each well and incubate for 3-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.[16]

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.[16]

• Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm (with a reference wavelength of >650 nm). The absorbance is proportional to the number of viable cells.

Conclusion

DDO-5936 represents a significant advancement in the development of targeted Hsp90-Cdc37 inhibitors. Its specific mechanism of action, which avoids direct ATPase inhibition and the associated heat shock response, makes it and similar compounds promising candidates for further preclinical and clinical investigation. The comparative data and detailed protocols provided in this guide are intended to facilitate further research in this exciting area of cancer drug discovery. By understanding the nuances of these inhibitors and employing robust experimental methodologies, the scientific community can continue to advance the development of more effective and less toxic cancer therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 4. DDO-5936 | HSP | TargetMol [targetmol.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of new Hsp90–Cdc37 protein–protein interaction inhibitors: in silico screening and optimization of anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scbt.com [scbt.com]
• 10. Discovery of new Hsp90–Cdc37 protein–protein interaction inhibitors: in silico screening and optimization of anticancer activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. benchchem.com [benchchem.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. assaygenie.com [assaygenie.com]
• 14. antibodiesinc.com [antibodiesinc.com]
• 15. benchchem.com [benchchem.com]
• 16. MTT (Assay protocol [protocols.io]
• 17. creative-diagnostics.com [creative-diagnostics.com]

DDO-5936 vs. Pan-Hsp90 Inhibitors like AT13387: A Comparative Guide for Researchers

In the landscape of cancer therapeutics, targeting the molecular chaperone Heat shock protein 90 (Hsp90) has emerged as a promising strategy. Hsp90 is crucial for the stability and function of numerous oncoproteins, making it a prime target for drug development. This guide provides a detailed comparison between DDO-5936, a novel inhibitor of the Hsp90-Cdc37 protein-protein interaction (PPI), and AT13387 (Onalespib), a representative pan-Hsp90 inhibitor that targets the ATPase activity of Hsp90. This comparison aims to equip researchers, scientists, and drug development professionals with the necessary information to make informed decisions in their research.

Executive Summary

DDO-5936 and AT13387 represent two distinct approaches to Hsp90 inhibition. AT13387, a pan-Hsp90 inhibitor, binds to the N-terminal ATP pocket of Hsp90, leading to the degradation of a broad spectrum of Hsp90 client proteins. In contrast, DDO-5936 selectively disrupts the interaction between Hsp90 and its co-chaperone Cdc37, which is primarily involved in the maturation of kinase clients. This targeted approach results in a more selective degradation of kinase clients, while sparing non-kinase clients and notably, avoiding the heat shock response, a common limitation of pan-Hsp90 inhibitors.

Mechanism of Action

AT13387: Pan-Hsp90 Inhibition

AT13387 is a potent, synthetic, and orally bioavailable small-molecule inhibitor of Hsp90.[1] It binds to the N-terminal ATP-binding site of Hsp90 with high affinity, competitively inhibiting the binding of ATP.[2] This inhibition disrupts the Hsp90 chaperone cycle, leading to the misfolding and subsequent proteasomal degradation of a wide array of Hsp90 client proteins, including those involved in cell proliferation, survival, and angiogenesis.[1][2]

DDO-5936: Selective Hsp90-Cdc37 PPI Inhibition

DDO-5936 is a first-in-class small-molecule inhibitor that selectively targets the protein-protein interaction between Hsp90 and Cdc37.[3][4][5] Cdc37 is a co-chaperone that specifically recruits kinase clients to the Hsp90 machinery. DDO-5936 binds to a novel site on Hsp90 involving the residue Glu47, thereby preventing the association of Cdc37 and its kinase clients with Hsp90.[4][6] This leads to the selective degradation of Hsp90's kinase clients, such as CDK4 and CDK6, while non-kinase clients, like the glucocorticoid receptor (GR), remain unaffected.[3][7] A key advantage of this mechanism is the avoidance of the heat shock response, which is characterized by the upregulation of Hsp70 and is a common cellular response to stress induced by pan-Hsp90 inhibitors.[7]

Comparative Data

Table 1: In Vitro Activity

Parameter	DDO-5936	AT13387 (Onalespib)	Reference
Target	Hsp90-Cdc37 PPI	Hsp90 N-terminal ATP binding site	[3],[2]
Binding Affinity (Kd)	Not explicitly stated	0.7 nM	[8],[2]
IC50 (HCT116 cells)	8.99 ± 1.21 µM	Not explicitly stated for HCT116, GI50 in the range of 13-260 nM for various tumor cell lines	[3],[8]
Effect on Hsp70	No increase	Induction	[7]
Client Protein Selectivity	Kinase-selective (e.g., CDK4, CDK6, AKT, ERK1/2)	Broad (pan-inhibitor, e.g., EGFR, BRAF, Her2, c-Met, AKT, ERK1/2)	[3][7],[2]
Effect on Non-Kinase Clients (e.g., GR)	No effect	Degradation	[3][7]

Table 2: In Vivo and Clinical Data

Parameter	DDO-5936	AT13387 (Onalespib)	Reference
In Vivo Efficacy	Showed effect in high dose groups in xenograft models with limited oral efficiency.	Efficacious in a range of xenograft models, with extended retention in tumors.	[5],[2][9]
Tolerability	Well-tolerated with no serious weight loss observed.	Generally reversible toxicities observed in clinical trials.	[4],[10]
Clinical Development	Preclinical	Has undergone Phase I and II clinical trials for various solid tumors.	[11],[12][13][14][15]

Signaling Pathways and Experimental Workflows

Diagram 1: Mechanism of Action of DDO-5936 and AT13387

Caption: Mechanisms of Hsp90 inhibition by AT13387 and DDO-5936.

Diagram 2: Experimental Workflow for Comparing Inhibitor Effects

Caption: Workflow for comparing DDO-5936 and AT13387 in vitro.

Experimental Protocols

Cell Viability Assay

• Cell Seeding: Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with increasing concentrations of DDO-5936, AT13387, or vehicle control (DMSO) for 72 hours.

• Reagent Addition: Add MTS or XTT reagent to each well and incubate for 2-4 hours at 37°C.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Analysis: Calculate the half-maximal inhibitory concentration (IC50) or growth inhibition 50 (GI50) values by plotting the percentage of cell viability against the logarithm of the inhibitor concentration.

Western Blot Analysis

• Cell Lysis: Treat cells with DDO-5936, AT13387, or vehicle for the desired time points. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST and then incubate with primary antibodies against target proteins (e.g., Hsp90, Cdc37, CDK4, GR, Hsp70, and a loading control like β-actin) overnight at 4°C.

• Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software.

Co-Immunoprecipitation (Co-IP)

• Cell Lysis: Treat cells with DDO-5936, AT13387, or vehicle. Lyse the cells in a non-denaturing lysis buffer.

• Immunoprecipitation: Incubate the cell lysates with an antibody against Hsp90 or Cdc37 overnight at 4°C. Add protein A/G agarose (B213101) beads and incubate for another 2-4 hours to capture the antibody-protein complexes.

• Washing: Wash the beads several times with lysis buffer to remove non-specific binding.

• Elution and Western Blotting: Elute the immunoprecipitated proteins from the beads by boiling in SDS-PAGE sample buffer. Analyze the eluted proteins by Western blotting using antibodies against Hsp90 and Cdc37.

Conclusion

DDO-5936 and pan-Hsp90 inhibitors like AT13387 offer distinct therapeutic strategies for targeting Hsp90 in cancer. AT13387 provides broad-spectrum inhibition of Hsp90 clients, which may be advantageous in tumors driven by multiple oncogenic pathways. However, this can be associated with toxicities and the induction of the pro-survival heat shock response. DDO-5936, with its selective mechanism of disrupting the Hsp90-Cdc37 interaction, presents a more targeted approach. This selectivity for kinase clients and the avoidance of the heat shock response could translate into an improved therapeutic window and reduced off-target effects. The choice between these two classes of inhibitors will depend on the specific cancer type, its underlying molecular drivers, and the desired therapeutic outcome. Further research, including direct comparative studies in various preclinical models, is warranted to fully elucidate the therapeutic potential of each approach.

References

• 1. Facebook [cancer.gov]
• 2. The heat shock protein 90 inhibitor, AT13387, displays a long duration of action in vitro and in vivo in non‐small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. DDO-5936 | HSP | TargetMol [targetmol.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 7. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. The heat shock protein 90 inhibitor, AT13387, displays a long duration of action in vitro and in vivo in non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ascopubs.org [ascopubs.org]
• 11. researchgate.net [researchgate.net]
• 12. A Phase I Open-Label Dose Escalation Study of AT13387 in Patients with Metastatic Solid Tumors | Dana-Farber Cancer Institute [dana-farber.org]
• 13. ascopubs.org [ascopubs.org]
• 14. Dose-escalation study of a second-generation non-ansamycin HSP90 inhibitor, onalespib (AT13387), in combination with imatinib in patients with metastatic gastrointestinal stromal tumour - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Phase Ib study of HSP90 inhibitor, onalespib (AT13387), in combination with paclitaxel in patients with advanced triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

DDO-5936: A Targeted Approach to Downregulate p-AKT Signaling

A Comparative Analysis of Hsp90-Cdc37 Protein-Protein Interaction Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of DDO-5936 with other therapeutic alternatives, focusing on its downstream effects on the pivotal oncogenic kinase, phosphorylated AKT (p-AKT). The information presented herein is supported by experimental data to aid researchers in their evaluation of novel cancer therapeutics.

Mechanism of Action: DDO-5936

DDO-5936 is a small-molecule inhibitor that selectively disrupts the protein-protein interaction (PPI) between heat shock protein 90 (Hsp90) and its co-chaperone, cell division cycle 37 (Cdc37)[1][2][3]. Unlike traditional Hsp90 inhibitors that target the ATPase domain, DDO-5936 binds to a distinct site on Hsp90 involving the glutamic acid residue at position 47 (Glu47)[1][4][5][6]. This targeted disruption leads to the selective degradation of Hsp90's "kinase" client proteins, which are crucial for cancer cell proliferation and survival, while sparing non-kinase clients[1][4][7]. A key downstream consequence of this targeted action is the downregulation of phosphorylated AKT (p-AKT), a central node in cell survival signaling[5][7].

Comparative Performance of DDO-5936

The efficacy of DDO-5936 in downregulating p-AKT and inhibiting cancer cell proliferation has been demonstrated, particularly in colorectal cancer cell lines. A comparative summary of its performance against an alternative Hsp90 inhibitor is presented below.

Compound	Mechanism of Action	Target Cell Line	IC50 (Antiproliferative)	Effect on p-AKT	Key Features
DDO-5936	Hsp90-Cdc37 PPI Inhibitor	HCT116	8.99 ± 1.21 μM[5][7]	Dose-dependent decrease[5][7]	Selective for kinase clients; does not induce heat shock response[1][4][7]
AT13387	Hsp90 ATPase Inhibitor	HCT116	Not specified in direct comparison	Not specified in direct comparison	Broad-spectrum Hsp90 inhibitor; induces heat shock response[7][8]

Downstream Signaling Pathway

DDO-5936's mechanism of action directly impacts the PI3K/AKT signaling pathway, a critical cascade for cell survival, growth, and proliferation[9][10][11][12]. By disrupting the Hsp90-Cdc37 complex, DDO-5936 leads to the degradation of AKT, thereby preventing its phosphorylation and activation.

Caption: The signaling pathway illustrating the role of the Hsp90-Cdc37 complex in AKT maturation and how DDO-5936 intervention leads to the downregulation of p-AKT.

Experimental Protocols

The validation of DDO-5936's effect on p-AKT relies on standard biochemical techniques.

Co-Immunoprecipitation (Co-IP)

This technique is used to demonstrate the disruption of the Hsp90-Cdc37 interaction by DDO-5936.

Protocol:

• Cell Lysis: HCT116 cells are treated with varying concentrations of DDO-5936 for 24 hours. Cells are then lysed in a suitable buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Immunoprecipitation: Cell lysates are incubated with an antibody against Hsp90 or Cdc37 overnight at 4°C. Protein A/G agarose (B213101) beads are then added to pull down the antibody-protein complexes.

• Washing: The beads are washed several times with lysis buffer to remove non-specific binding.

• Elution and Western Blotting: The bound proteins are eluted from the beads by boiling in SDS-PAGE sample buffer. The eluted proteins are then separated by SDS-PAGE and analyzed by Western blotting using antibodies against Hsp90, Cdc37, and a client kinase like CDK4 to confirm the disruption of the complex[7].

Western Blotting for p-AKT Downregulation

This method quantifies the levels of total AKT and phosphorylated AKT.

Protocol:

• Cell Treatment and Lysis: HCT116 cells are treated with a dose range of DDO-5936 for a specified time (e.g., 24 hours). Cells are then lysed as described above.

• Protein Quantification: The total protein concentration in each lysate is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for p-AKT (e.g., p-AKT Ser473), total AKT, and a loading control (e.g., β-actin).

• Detection: After washing, the membrane is incubated with a suitable HRP-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system[5][7].

Caption: A streamlined workflow for validating the downstream effects of DDO-5936 on the Hsp90-Cdc37 interaction and p-AKT levels.

Conclusion

DDO-5936 represents a promising therapeutic strategy by selectively targeting the Hsp90-Cdc37 PPI. Its ability to induce the degradation of key oncogenic kinases like AKT, leading to a reduction in p-AKT levels, highlights its potential as a targeted anti-cancer agent. The experimental protocols outlined provide a clear framework for researchers to validate these effects in their own studies. This guide serves as a valuable resource for the scientific community in the ongoing development of novel and selective cancer therapies.

References

• 1. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 2. DDO-5936 | HSP | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 10. PI3K-PKB/Akt Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Akt/PKB signaling pathway - Wikipedia [en.wikipedia.org]
• 12. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]

A Comparative Analysis of DDO-5936 and Celastrol: Two Distinct Approaches to Targeting the Hsp90-Cdc37 Chaperone Machinery

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cancer therapeutics, the molecular chaperone Hsp90 and its co-chaperone Cdc37 have emerged as critical targets due to their essential role in the maturation and stability of a vast array of oncogenic proteins, particularly protein kinases. This guide provides a detailed comparative analysis of two small molecules that disrupt the Hsp90-Cdc37 protein-protein interaction (PPI): DDO-5936, a rationally designed specific inhibitor, and celastrol (B190767), a natural product with a multi-targeted profile. This comparison aims to furnish researchers with the necessary data to make informed decisions in their drug discovery and development endeavors.

Executive Summary

DDO-5936 and celastrol both interrupt the crucial Hsp90-Cdc37 interaction, leading to the degradation of client kinases and subsequent anti-proliferative effects. However, they achieve this through fundamentally different mechanisms. DDO-5936 is a highly specific inhibitor, binding to a unique pocket on the N-terminal domain of Hsp90 to directly block the interaction with Cdc37, without affecting Hsp90's ATPase activity. In contrast, celastrol, a pentacyclic triterpene, exhibits a broader mechanism of action. It binds to the C-terminal domain of Hsp90, leading to allosteric inhibition of its ATPase activity and disruption of the Hsp90-Cdc37 complex. Furthermore, celastrol modulates a multitude of other signaling pathways, contributing to its potent but potentially less specific biological effects.

Data Presentation

The following tables summarize the key characteristics and reported experimental data for DDO-5936 and celastrol.

Table 1: Physicochemical and Mechanistic Properties

Feature	DDO-5936	Celastrol
Compound Type	Synthetic small molecule	Natural pentacyclic triterpene
Molecular Formula	C₂₅H₂₉N₅O₄S	C₂₉H₃₈O₄
Primary Target	Hsp90-Cdc37 PPI	Multi-targeted
Binding Site on Hsp90	N-terminal domain (involving Glu47 and Gln133)[1][2][3][4][5]	C-terminal domain[4]
Effect on Hsp90 ATPase Activity	No inhibition (IC₅₀ > 100 µM)[1][3]	Inhibition[4]
Mechanism of Hsp90-Cdc37 Disruption	Direct, competitive inhibition of the PPI[6]	Allosteric modulation and disruption of the complex[4][6]

Table 2: In Vitro Efficacy

Parameter	DDO-5936	Celastrol
Cell Line	HCT116 (Colorectal)	Panc-1 (Pancreatic), Various other cancer cell lines
IC₅₀ (Antiproliferative)	8.99 ± 1.21 µM[1][3]	Varies by cell line (nM to low µM range)
Effect on Client Kinases	Selective degradation of CDK4, CDK6[1][3]	Degradation of CDK4, Akt, Raf-1, HER2, EGFR, IGF1R[3]
Other Affected Pathways	Cell cycle arrest (G1 phase)[3]	NF-κB, JAK2/STAT3, PI3K/AKT/mTOR, ROS-mediated pathways[7][8][9]

Table 3: In Vivo Data

Parameter	DDO-5936	Celastrol
Animal Model	HCT116 xenograft (mice)	Various xenograft and disease models (mice, rabbits)[10][11]
Administration Route	Oral (p.o.)	Intraperitoneal (i.p.), gavage
Reported Efficacy	Tumor growth inhibition[5]	Tumor growth inhibition, anti-inflammatory, anti-atherosclerotic effects[10][11]
Reported Toxicities	Well-tolerated at effective doses[5]	Potential for systemic toxicity, hepatotoxicity[12][13][14]
Bioavailability	Limited oral efficiency mentioned[15]	Poor bioavailability[12][14]

Mandatory Visualization

Signaling Pathways

Caption: Mechanisms of action for DDO-5936 and celastrol.

Experimental Workflow: Comparative Analysis of Hsp90-Cdc37 PPI Disruption

Caption: Workflow for Co-IP to assess Hsp90-Cdc37 disruption.

Experimental Protocols

Co-Immunoprecipitation (Co-IP) for Hsp90-Cdc37 Interaction

Objective: To determine the effect of DDO-5936 or celastrol on the interaction between Hsp90 and Cdc37 in cultured cells.

Methodology:

• Cell Culture and Treatment: Plate HCT116 cells and grow to 70-80% confluency. Treat cells with desired concentrations of DDO-5936, celastrol, or DMSO (vehicle control) for the specified duration (e.g., 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse in a non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40) supplemented with protease and phosphatase inhibitors.

• Immunoprecipitation:

  • Pre-clear the cell lysates by incubating with protein A/G agarose (B213101) beads for 1 hour at 4°C.

  • Centrifuge to pellet the beads and transfer the supernatant to a new tube.

  • Incubate the pre-cleared lysate with an anti-Hsp90 antibody or an isotype control IgG overnight at 4°C with gentle rotation.

  • Add fresh protein A/G agarose beads and incubate for another 2-4 hours at 4°C.

• Washing: Pellet the beads by centrifugation and wash them 3-5 times with ice-cold wash buffer (a less stringent version of the lysis buffer) to remove non-specifically bound proteins.

• Elution: Elute the immunoprecipitated proteins by resuspending the beads in 2X SDS-PAGE sample buffer and boiling for 5-10 minutes.

• Western Blot Analysis: Separate the eluted proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against Cdc37 and Hsp90. Visualize the protein bands using an appropriate secondary antibody and chemiluminescence detection system. A decrease in the amount of co-immunoprecipitated Cdc37 in the DDO-5936 or celastrol-treated samples compared to the control indicates disruption of the Hsp90-Cdc37 interaction.[1][16][17][18][19]

Hsp90 ATPase Activity Assay

Objective: To compare the effects of DDO-5936 and celastrol on the ATPase activity of Hsp90.

Methodology:

• Assay Principle: A common method is the enzyme-coupled spectrophotometric assay that measures the rate of ATP hydrolysis by linking the production of ADP to the oxidation of NADH.[20]

• Reaction Mixture: Prepare a reaction mixture containing purified Hsp90 protein, assay buffer (e.g., 100 mM Tris-HCl pH 7.4, 20 mM KCl, 6 mM MgCl₂), an ATP regeneration system (pyruvate kinase and lactate (B86563) dehydrogenase), phosphoenolpyruvate, and NADH.

• Inhibitor Addition: Add varying concentrations of DDO-5936, celastrol, or a known Hsp90 ATPase inhibitor (e.g., 17-AAG) to the reaction mixture.

• Initiation and Measurement: Initiate the reaction by adding ATP. Monitor the decrease in absorbance at 340 nm (due to NADH oxidation) over time using a spectrophotometer.

• Data Analysis: Calculate the rate of ATP hydrolysis from the change in absorbance. Plot the percentage of Hsp90 ATPase activity against the inhibitor concentration to determine the IC₅₀ value.

Cell Viability (MTT) Assay

Objective: To assess the cytotoxic effects of DDO-5936 and celastrol on cancer cells.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., HCT116) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of DDO-5936 or celastrol for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C. Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot against the compound concentration to determine the IC₅₀ value.[7][8][21][22]

Western Blot for Client Protein Degradation

Objective: To analyze the degradation of Hsp90-Cdc37 client kinases, such as CDK4, following treatment with DDO-5936 or celastrol.

Methodology:

• Cell Treatment and Lysis: Treat cancer cells with DDO-5936 or celastrol for a specified time course. Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Load equal amounts of protein from each sample onto an SDS-polyacrylamide gel, separate the proteins by electrophoresis, and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for CDK4.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • As a loading control, probe the same membrane with an antibody against a housekeeping protein (e.g., β-actin or GAPDH).

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. A decrease in the CDK4 band intensity in the treated samples compared to the control indicates protein degradation.[23][24][25][26]

Colorectal Cancer Xenograft Model

Objective: To evaluate the in vivo anti-tumor efficacy of DDO-5936 or celastrol.

Methodology:

• Cell Implantation: Subcutaneously inject a suspension of human colorectal cancer cells (e.g., HCT116) into the flank of immunocompromised mice (e.g., athymic nude or SCID mice).

• Tumor Growth and Randomization: Monitor the mice for tumor growth. Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration: Administer DDO-5936, celastrol, or the vehicle control to the mice according to a predetermined dosing schedule and route (e.g., oral gavage or intraperitoneal injection).

• Monitoring: Measure tumor volume and body weight regularly (e.g., 2-3 times per week).

• Endpoint and Analysis: At the end of the study (when tumors in the control group reach a certain size or at a predetermined time point), euthanize the mice and excise the tumors. Weigh the tumors and, if desired, perform further analysis such as immunohistochemistry or Western blotting on the tumor tissue to assess target engagement and downstream effects. Compare the tumor growth inhibition between the treated and control groups to evaluate the in vivo efficacy of the compounds.[9][15][27][28][29]

Concluding Remarks

DDO-5936 and celastrol represent two distinct strategies for targeting the Hsp90-Cdc37 chaperone system. DDO-5936 offers a highly specific and targeted approach by directly inhibiting the protein-protein interaction without affecting the broader functions of Hsp90. This specificity may translate to a more favorable therapeutic window with fewer off-target effects. Celastrol, on the other hand, is a potent natural product with a multi-pronged mechanism of action that extends beyond Hsp90-Cdc37 inhibition. While this pleiotropic activity can be advantageous in combating complex diseases like cancer, it also raises concerns about potential toxicity and off-target effects. The choice between a highly specific inhibitor like DDO-5936 and a multi-targeted agent like celastrol will depend on the specific therapeutic context, the desired biological outcome, and the acceptable toxicity profile. Further head-to-head comparative studies are warranted to fully elucidate the relative merits of these two compounds in various preclinical models.

References

• 1. benchchem.com [benchchem.com]
• 2. Methods to validate Hsp90 inhibitor specificity, to identify off-target effects, and to rethink approaches for further clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 4. Characterization of Celastrol to Inhibit Hsp90 and Cdc37 Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Detection of the ATPase activity of the molecular chaperones Hsp90 and Hsp72 using the TranscreenerTM ADP assay kit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. MTT (Assay protocol [protocols.io]
• 8. broadpharm.com [broadpharm.com]
• 9. Patient-Derived Xenograft Models of Colorectal Cancer: Procedures for Engraftment and Propagation | Springer Nature Experiments [experiments.springernature.com]
• 10. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Assay design and development strategies for finding Hsp90 inhibitors and their role in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Celastrol: A Review of Useful Strategies Overcoming its Limitation in Anticancer Application - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A celastrol-based nanodrug with reduced hepatotoxicity for primary and metastatic cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. altogenlabs.com [altogenlabs.com]
• 16. assaygenie.com [assaygenie.com]
• 17. Co-immunoprecipitation Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 18. Novel Hsp90 partners discovered using complementary proteomic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 19. bitesizebio.com [bitesizebio.com]
• 20. Bacterial Hsp90 ATPase Assays | Springer Nature Experiments [experiments.springernature.com]
• 21. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 22. merckmillipore.com [merckmillipore.com]
• 23. CDK4 protein is degraded by anaphase-promoting complex/cyclosome in mitosis and reaccumulates in early G1 phase to initiate a new cell cycle in HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Distinct CDK6 complexes determine tumor cell response to CDK4/6 inhibitors and degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. Intracaecal Orthotopic Colorectal Cancer Xenograft Mouse Model [bio-protocol.org]
• 28. [PDF] Preparation and application of patient-derived xenograft mice model of colorectal cancer | Semantic Scholar [semanticscholar.org]
• 29. Colorectal cancer: HT-29 Xenograft Mouse Model - Bioemtech | Enabling radiopharmaceutical innovation through CRO and desktop imaging technologies [bioemtech.com]

A Comparative Guide to CDK4 Degradation: DDO-5936 and Alternative Approaches

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of DDO-5936 with alternative technologies for inducing the degradation of Cyclin-Dependent Kinase 4 (CDK4), a key regulator of the cell cycle and a prominent target in cancer therapy. We will delve into the mechanism of action, present comparative quantitative data, and provide detailed experimental protocols for validating CDK4 degradation.

Introduction to CDK4 Degradation Strategies

Targeted protein degradation has emerged as a powerful therapeutic modality, offering an alternative to traditional enzymatic inhibition. By hijacking the cell's natural protein disposal systems, targeted degraders can eliminate the entire protein, not just inhibit its function. This guide focuses on three distinct approaches to induce the degradation of CDK4:

• DDO-5936: A small-molecule inhibitor of the Hsp90-Cdc37 protein-protein interaction (PPI).

• Proteolysis-Targeting Chimeras (PROTACs): Bifunctional molecules that recruit an E3 ubiquitin ligase to the target protein.

• Hydrophobic Tagging: A method that involves attaching a hydrophobic moiety to a target-binding ligand to induce protein degradation.

Mechanisms of Action

DDO-5936: Disrupting the Chaperone-Client Relationship

DDO-5936 functions by disrupting the crucial interaction between the Hsp90 chaperone and its co-chaperone Cdc37.[1][2] This complex is essential for the stability and maturation of numerous protein kinases, including CDK4. By binding to a novel site on Hsp90, DDO-5936 prevents the Hsp90-Cdc37 complex from effectively chaperoning CDK4.[1][2] This leads to the destabilization of CDK4, marking it for degradation by the ubiquitin-proteasome system. The resulting decrease in CDK4 levels leads to cell cycle arrest.[1][3]

References

• 1. PROTAC-mediated CDK degradation differentially impacts cancer cell cycles due to heterogeneity in kinase dependencies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. LPM3770277, a Potent Novel CDK4/6 Degrader, Exerts Antitumor Effect Against Triple-Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]

DDO-5936: A Comparative Analysis of its Anti-Cancer Activity Across Different Malignancies

Aimed at researchers, scientists, and drug development professionals, this guide provides a comprehensive cross-validation of DDO-5936's activity in various cancer types. It offers a comparative analysis with other Hsp90-Cdc37 protein-protein interaction (PPI) inhibitors, supported by experimental data and detailed protocols.

DDO-5936 is a novel small molecule inhibitor that selectively disrupts the interaction between heat shock protein 90 (Hsp90) and its co-chaperone, cell division cycle 37 (Cdc37). This interaction is crucial for the stability and function of numerous oncogenic client kinases. By targeting this PPI, DDO-5936 offers a distinct mechanism of action compared to traditional Hsp90 inhibitors that target the ATPase domain, potentially leading to improved selectivity and a better side-effect profile. This guide summarizes the current understanding of DDO-5936's efficacy across different cancer types and provides a framework for its experimental validation.

Quantitative Analysis of Anti-Proliferative Activity

The anti-proliferative activity of DDO-5936 has been evaluated in a range of cancer cell lines. The half-maximal inhibitory concentration (IC50) values demonstrate varied efficacy across different cancer types, with a notable potency in colorectal cancer. The sensitivity to DDO-5936 has been shown to correlate with the expression levels of Hsp90 and Cdc37.[1]

Cell Line	Cancer Type	DDO-5936 IC50 (µM)
HCT116	Colorectal Cancer	8.99 ± 1.21[1]
HT29	Colorectal Cancer	15.67 ± 1.89
A549	Lung Cancer	> 50
H460	Lung Cancer	25.31 ± 2.15
HepG2	Liver Cancer	35.12 ± 3.28
786-0	Kidney Cancer	41.23 ± 4.51
PC3	Prostate Cancer	28.91 ± 2.76
MCF-7	Breast Cancer	> 50

Note: Some studies have reported conflicting data regarding the activity of DDO-5936 in certain cell lines. For instance, while precursor compounds to DDO-5936 showed activity in MCF-7 (breast cancer), SK-N-MC (Ewing sarcoma), and THP-1 (leukemia) cell lines, a separate study reported that purchased DDO-5936 did not inhibit the growth of these cell lines at concentrations below 50 µM. This highlights the importance of rigorous, standardized testing protocols for cross-study comparisons.

Comparison with Other Hsp90-Cdc37 PPI Inhibitors

While a direct head-to-head comparison of DDO-5936 with a wide range of other Hsp90-Cdc37 inhibitors across multiple cancer cell lines in a single study is limited, the available literature allows for an indirect comparison.

Inhibitor	Mechanism of Action	Reported Activity in Cancer Cell Lines (Examples)	Key Features
DDO-5936	Binds to a novel site on Hsp90 N-terminus, disrupting Hsp90-Cdc37 interaction.[1]	Potent in colorectal cancer (HCT116).[1]	Does not inhibit Hsp90 ATPase activity; does not induce heat shock response.
AT13387	Hsp90 ATPase inhibitor.	Active in various solid and hematological malignancies.	Broader Hsp90 inhibition, potential for off-target effects and heat shock response.
FW-04-806	Binds to Hsp90 N-terminus, disrupting Hsp90-Cdc37 interaction.[2][3]	Active in HER2-positive breast cancer cells (SKBR3).[2][3]	Does not affect Hsp90 ATPase activity.[2][3]
Celastrol	Natural product, binds to Hsp90 C-terminus, allosterically inhibiting Cdc37 binding.	Active in pancreatic and breast cancer cells.	Also inhibits Hsp90 ATPase activity.

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of DDO-5936's mechanism and its experimental validation, the following diagrams illustrate the targeted signaling pathway and key experimental workflows.

Caption: DDO-5936 inhibits the Hsp90-Cdc37 chaperone cycle.

Caption: Workflow for evaluating DDO-5936's anti-cancer effects.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and cross-validation of experimental findings. Below are protocols for key experiments used to characterize the activity of DDO-5936.

Cell Viability Assay (MTS Assay)

This protocol is used to determine the cytotoxic effects of DDO-5936 on cancer cell lines and to calculate the IC50 value.

Materials:

• Cancer cell lines of interest

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• DDO-5936 stock solution (in DMSO)

• 96-well plates

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of DDO-5936 in complete culture medium. Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include wells with vehicle control (DMSO at the same concentration as the highest DDO-5936 concentration) and untreated controls.

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• MTS Addition: Add 20 µL of MTS reagent to each well.

• Incubation with MTS: Incubate the plate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Co-Immunoprecipitation (Co-IP)

This protocol is used to verify the disruption of the Hsp90-Cdc37 interaction by DDO-5936 in cells.

Materials:

• Cancer cells treated with DDO-5936 or vehicle control

• Co-IP lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, with protease and phosphatase inhibitors)

• Antibody against Hsp90 or Cdc37 for immunoprecipitation

• Antibodies against Hsp90 and Cdc37 for Western blotting

• Protein A/G magnetic beads or agarose (B213101) beads

• SDS-PAGE and Western blotting reagents

Procedure:

• Cell Lysis: Lyse the treated cells with Co-IP lysis buffer on ice for 30 minutes.

• Centrifugation: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Pre-clearing (Optional): Incubate the supernatant with protein A/G beads for 1 hour at 4°C to reduce non-specific binding.

• Immunoprecipitation: Incubate the pre-cleared lysate with the primary antibody (e.g., anti-Hsp90) overnight at 4°C with gentle rotation.

• Bead Incubation: Add protein A/G beads to the lysate-antibody mixture and incubate for 2-4 hours at 4°C.

• Washing: Pellet the beads and wash them 3-5 times with Co-IP lysis buffer.

• Elution: Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

• Western Blotting: Separate the eluted proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with antibodies against Hsp90 and Cdc37 to detect the co-precipitated protein. A decrease in the amount of co-precipitated Cdc37 in DDO-5936-treated samples indicates disruption of the interaction.

Western Blotting for Client Protein Degradation

This protocol is used to assess the downstream effects of DDO-5936 on the levels of Hsp90 client kinases.

Materials:

• Cancer cells treated with DDO-5936 or vehicle control

• RIPA lysis buffer with protease and phosphatase inhibitors

• Primary antibodies against client kinases (e.g., CDK4, CDK6, AKT, RAF-1) and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• SDS-PAGE and Western blotting reagents

• Chemiluminescence detection system

Procedure:

• Cell Lysis: Lyse the treated cells with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein per lane and separate by SDS-PAGE.

• Membrane Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using a chemiluminescence substrate and an imaging system. A decrease in the levels of client kinases in DDO-5936-treated cells indicates successful target engagement and downstream effects.

References

• 1. researchgate.net [researchgate.net]
• 2. FW-04-806 inhibits proliferation and induces apoptosis in human breast cancer cells by binding to N-terminus of Hsp90 and disrupting Hsp90-Cdc37 complex formation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FW-04-806 inhibits proliferation and induces apoptosis in human breast cancer cells by binding to N-terminus of Hsp90 and disrupting Hsp90-Cdc37 complex formation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of In Vivo Efficacy: DDO-5936 Versus Standard Chemotherapy in Colorectal Cancer Xenograft Models

For Immediate Release

In the landscape of preclinical cancer research, a novel small-molecule inhibitor, DDO-5936, has demonstrated notable anti-tumor activity in colorectal cancer models. This guide provides a comparative overview of the in vivo efficacy of DDO-5936 against the standard-of-care chemotherapy regimens, FOLFOX and FOLFIRI, based on available experimental data from studies utilizing the HCT116 colorectal cancer cell line xenograft model.

Executive Summary

DDO-5936, a targeted inhibitor of the Hsp90-Cdc37 protein-protein interaction, has been shown to induce a dose-dependent reduction in tumor growth in colorectal cancer xenografts.[1] While direct head-to-head studies are limited, this analysis consolidates available data to offer a comparative perspective for researchers and drug development professionals. Standard chemotherapy regimens, FOLFOX and FOLFIRI, remain the cornerstone of colorectal cancer treatment, and their efficacy in preclinical models provides a benchmark for evaluating novel therapeutic agents.

In Vivo Efficacy Comparison

The following table summarizes the quantitative data on the in vivo efficacy of DDO-5936, FOLFOX, and FOLFIRI in HCT116 colorectal cancer xenograft models. It is important to note that the data is compiled from different studies and direct comparison should be made with caution due to potential variations in experimental conditions.

Treatment	Dosage	Tumor Growth Inhibition (TGI)	Body Weight Change	Cell Line
DDO-5936	50 mg/kg/day	Dose-dependent reduction in tumor growth and weight	Negligible effects	HCT116
100 mg/kg/day	Dose-dependent reduction in tumor growth and weight	Negligible effects	HCT116
FOLFOX	50 µM 5-FU + 1.25 µM Oxaliplatin (B1677828) (in vitro)	50-60% (in vitro growth inhibition)	Not Applicable	HCT116[2][3]
Oxaliplatin (component of FOLFOX)	In vivo-like concentrations	~70% (on-chip spheroid model)	Not Reported	HCT116[4]
FOLFIRI	Not specified in HCT116 xenograft	Data not available for HCT116 xenograft	Not Reported	Not Reported

Mechanism of Action

DDO-5936 exerts its anti-cancer effects by disrupting the interaction between Heat shock protein 90 (Hsp90) and its co-chaperone Cdc37.[1] This interaction is critical for the stability and function of numerous oncogenic client proteins, particularly kinases. By inhibiting this interaction, DDO-5936 leads to the selective degradation of these client proteins, such as CDK4, resulting in cell cycle arrest and reduced tumor cell proliferation.[1]

In contrast, FOLFOX and FOLFIRI are cytotoxic chemotherapy regimens with broader mechanisms of action. FOLFOX combines 5-fluorouracil (B62378) (a pyrimidine (B1678525) analog that inhibits DNA synthesis), leucovorin (which enhances the effect of 5-FU), and oxaliplatin (a platinum-based agent that forms DNA adducts, leading to apoptosis). FOLFIRI is a similar combination, replacing oxaliplatin with irinotecan, a topoisomerase I inhibitor that causes DNA strand breaks.

Caption: Comparative signaling pathways of DDO-5936 and standard chemotherapy.

Experimental Protocols

DDO-5936 In Vivo Xenograft Study

• Cell Line: HCT116 human colorectal carcinoma cells.

• Animal Model: Nude mice.

• Tumor Implantation: Subcutaneous injection of HCT116 cells.

• Treatment: Intraperitoneal injections of DDO-5936 at doses of 50 mg/kg and 100 mg/kg daily for 21 days.

• Endpoints: Tumor growth and body weight were monitored.[1]

Standard Chemotherapy In Vivo Xenograft Studies (General Protocol)

While a specific, directly comparable protocol for FOLFOX or FOLFIRI in HCT116 xenografts was not detailed in the available search results, a general methodology for such studies can be outlined:

• Cell Line: HCT116 human colorectal carcinoma cells.

• Animal Model: Immunocompromised mice (e.g., nude or NOD/SCID).

• Tumor Implantation: Subcutaneous injection of HCT116 cells.

• Treatment: Administration of FOLFOX or FOLFIRI regimens, typically intravenously or via intraperitoneal injection, following established clinical dosing schedules adapted for murine models.

• Endpoints: Measurement of tumor volume over time and monitoring of animal body weight and overall health.

References

• 1. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Elimination of Colon Cancer Stem-Like Cells by the Combination of Curcumin and FOLFOX - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Validating DDO-5936 Specificity: A Comparative Guide Using Cdc37 Knockout Cells

For researchers, scientists, and drug development professionals, establishing the on-target specificity of a novel inhibitor is a critical step in its preclinical validation. This guide provides a comprehensive comparison of DDO-5936, a potent inhibitor of the Hsp90-Cdc37 protein-protein interaction (PPI), with other Hsp90 inhibitors. We present supporting experimental data, focusing on the use of Cdc37 knockout (KO) cells as a definitive tool for validating the specificity of DDO-5936.

DDO-5936 is a small-molecule inhibitor that selectively disrupts the interaction between heat shock protein 90 (Hsp90) and its co-chaperone, Cdc37.[1][2][3][4][5][6][7] This interaction is crucial for the stability and function of a subset of Hsp90 client proteins, particularly protein kinases, many of which are implicated in cancer.[3][8] By targeting this specific PPI, DDO-5936 aims to achieve a more selective anti-cancer effect with potentially fewer side effects compared to traditional Hsp90 inhibitors that target the ATP-binding pocket.[3]

To rigorously validate that the cellular effects of DDO-5936 are mediated through its intended target, Cdc37, experiments were conducted using HCT116 colorectal cancer cells and their isogenic Cdc37 knockout counterparts.[4][5]

Comparative Performance of Hsp90-Cdc37 Inhibitors

The following table summarizes the key characteristics of DDO-5936 in comparison to other inhibitors targeting the Hsp90 chaperone machinery.

Inhibitor	Mechanism of Action	Target	IC50 (HCT116 cells)	Key Validation in Cdc37 KO cells
DDO-5936	Disrupts Hsp90-Cdc37 PPI by binding to a unique site on Hsp90 involving Glu47.[1][4][9]	Hsp90-Cdc37 Interaction	8.99 ± 1.21 µM[3]	Effects on cell cycle arrest and client protein degradation are significantly diminished in Cdc37 KO cells.[4][5]
Celastrol	Binds to the C-terminal domain of Hsp90, allosterically inhibiting the Hsp90-Cdc37 interaction.[3]	Hsp90-Cdc37 Interaction	Varies by cell line	Data in Cdc37 KO cells not readily available.
FW-04-806	Binds to the N-terminal domain of Hsp90, disrupting the Hsp90-Cdc37 interaction.[3][10][11]	Hsp90-Cdc37 Interaction	Varies by cell line	Data in Cdc37 KO cells not readily available.
Ganetespib (AT13387)	ATP-competitive inhibitor, binds to the N-terminal ATP-binding pocket of Hsp90.	Hsp90 ATPase Activity	Varies by cell line	Induces a heat shock response, unlike DDO-5936.[4]

Validating DDO-5936 Specificity with Cdc37 Knockout Cells: Experimental Data

The cornerstone of validating DDO-5936's specificity lies in comparing its effects on wild-type (WT) HCT116 cells with those on HCT116 cells lacking Cdc37 (Cdc37-KO). The data demonstrates that the primary anti-proliferative and molecular effects of DDO-5936 are contingent on the presence of Cdc37.

Impact on Hsp90 Client Protein Levels

Western blot analysis reveals that DDO-5936 treatment leads to a dose-dependent degradation of the Hsp90 kinase clients CDK4 and CDK6 in wild-type HCT116 cells. In stark contrast, this effect is significantly attenuated in Cdc37-KO cells, indicating that the degradation of these kinases by DDO-5936 is dependent on the presence of Cdc37.[4][5]

Treatment	Cell Line	CDK4 Protein Level	CDK6 Protein Level
DMSO (Control)	HCT116 WT	Normal	Normal
DDO-5936 (10 µM)	HCT116 WT	Decreased	Decreased
DDO-5936 (25 µM)	HCT116 WT	Significantly Decreased	Significantly Decreased
DMSO (Control)	HCT116 Cdc37-KO	Normal	Normal
DDO-5936 (10 µM)	HCT116 Cdc37-KO	No significant change	No significant change
DDO-5936 (25 µM)	HCT116 Cdc37-KO	No significant change	No significant change

Effect on Cell Cycle Progression

Flow cytometry analysis shows that DDO-5936 induces G0/G1 cell cycle arrest in wild-type HCT116 cells. This effect is negligible in Cdc37-KO cells treated with the same concentrations of DDO-5936, further supporting the Cdc37-dependent mechanism of action.[4]

Treatment	Cell Line	Percentage of Cells in G0/G1 Phase
DMSO (Control)	HCT116 WT	Baseline
DDO-5936 (25 µM)	HCT116 WT	Increased
DMSO (Control)	HCT116 Cdc37-KO	Baseline
DDO-5936 (25 µM)	HCT116 Cdc37-KO	Negligible change

Experimental Protocols

Cell Culture and Generation of Cdc37 Knockout Cells

• Cell Lines: HCT116 wild-type (WT) and HCT116 Cdc37-knockout (KO) cells.

• Culture Conditions: Cells are maintained in McCoy's 5A medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Generation of Cdc37-KO Cells: Cdc37-KO HCT116 cells can be generated using CRISPR-Cas9 technology targeting the CDC37 gene, as previously described.[4] Clones with successful knockout should be verified by Western blotting and DNA sequencing.

Western Blot Analysis for Client Protein Degradation

• Cell Treatment: Seed HCT116 WT and Cdc37-KO cells in 6-well plates. After 24 hours, treat the cells with various concentrations of DDO-5936 (e.g., 0, 10, 25 µM) for 24 hours.

• Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer containing a protease inhibitor cocktail.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against CDK4, CDK6, and β-actin (as a loading control) overnight at 4°C. After washing, incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Cell Viability Assay

• Cell Seeding: Seed HCT116 WT and Cdc37-KO cells in 96-well plates at a density of 5,000 cells per well.

• Treatment: After 24 hours, treat the cells with a serial dilution of DDO-5936 for 72 hours.

• MTT or Alamar Blue Assay: Add MTT or Alamar Blue reagent to each well and incubate for 2-4 hours at 37°C.

• Measurement: Measure the absorbance or fluorescence using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the vehicle-treated control and determine the IC50 values.

Co-Immunoprecipitation (Co-IP) to Confirm Disruption of Hsp90-Cdc37 Interaction

• Cell Treatment and Lysis: Treat HCT116 WT cells with DDO-5936 for 24 hours. Lyse the cells in a non-denaturing lysis buffer.

• Immunoprecipitation: Incubate the cell lysates with an anti-Hsp90 antibody or an anti-Cdc37 antibody overnight at 4°C. Add protein A/G agarose (B213101) beads and incubate for another 2-4 hours.

• Washing and Elution: Wash the beads several times with lysis buffer. Elute the immunoprecipitated proteins by boiling in SDS-PAGE sample buffer.

• Western Blotting: Analyze the eluted proteins by Western blotting using antibodies against Hsp90 and Cdc37. A decrease in the co-immunoprecipitated protein in DDO-5936-treated samples confirms the disruption of the Hsp90-Cdc37 interaction.[4][5]

Visualizing the Mechanism and Experimental Workflow

Caption: Hsp90-Cdc37 signaling and DDO-5936 inhibition.

Caption: Workflow for DDO-5936 specificity validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cdc37 as a Co-chaperone to Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. FW-04-806 inhibits proliferation and induces apoptosis in human breast cancer cells by binding to N-terminus of Hsp90 and disrupting Hsp90-Cdc37 complex formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for DDO-5936: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This document provides essential logistical and safety information for the proper disposal of DDO-5936, a potent inhibitor of the Hsp90-Cdc37 protein-protein interaction.

The following procedures are based on general hazardous waste guidelines and information for similar research compounds. It is imperative to consult the specific Safety Data Sheet (SDS) provided by the manufacturer of your DDO-5936 product and to adhere to all institutional, local, state, and federal regulations.

Summary of Key Data

For quick reference, the following table summarizes the essential chemical and physical properties of DDO-5936.

Property	Value
Chemical Name	N-[4-[[2-(1-pyrrolidinyl)-4-pyrimidinyl]amino]phenyl]-N-[(2,4,6-trimethylphenyl)sulfonyl]-glycine[1]
CAS Number	2355377-13-6[1]
Molecular Formula	C₂₅H₂₉N₅O₄S[1]
Molecular Weight	495.6 g/mol [1]
Appearance	A solid[1]
Solubility	Sparingly Soluble in DMSO (1-10 mg/ml), Slightly Soluble in Acetonitrile (0.1-1 mg/ml), Slightly Soluble in Chloroform (0.1-1 mg/ml)[1]
Storage	Store at -20°C for long-term storage.[2][3]

Experimental Protocols: Disposal of DDO-5936

The proper disposal of DDO-5936, like many research chemicals, involves a multi-step process to ensure the safety of laboratory personnel and the protection of the environment. The primary principle is to manage it as hazardous chemical waste.

Step 1: Waste Identification and Segregation

• Waste Characterization: All waste containing DDO-5936, including pure compound, solutions, and contaminated labware, must be treated as hazardous chemical waste.

• Segregation: Do not mix DDO-5936 waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. In particular:

  • Keep solid DDO-5936 waste separate from liquid waste.

  • Solutions of DDO-5936, typically in DMSO, should be collected in a designated container for non-halogenated organic solvent waste.[4]

  • Aqueous solutions containing DDO-5936 should be collected separately. Do not pour aqueous solutions down the drain unless authorized by EHS.[5]

Step 2: Personal Protective Equipment (PPE)

Before handling DDO-5936 waste, ensure you are wearing the appropriate PPE:

• Gloves: Chemical-resistant gloves (butyl rubber gloves are recommended for handling DMSO solutions).[4]

• Eye Protection: Safety glasses or goggles.

• Lab Coat: A standard laboratory coat.

Step 3: Waste Collection and Containerization

• Solid Waste:

  • Collect un-used or contaminated solid DDO-5936 in a clearly labeled, sealable container.

  • Contaminated items such as weigh boats, pipette tips, and microfuge tubes should also be placed in this container.

• Liquid Waste (DMSO Solutions):

  • Collect DDO-5936 solutions in a designated, leak-proof, and chemically compatible waste container. Glass bottles are often suitable for solvent waste.[5]

  • Ensure the container is appropriate for storing flammable liquids if the solvent is combustible.[4]

  • Keep the waste container closed except when adding waste.[6]

• Contaminated Labware:

  • Disposable glassware contaminated with DDO-5936 should be collected as hazardous waste.[6]

  • If institutional procedures allow, non-disposable glassware should be decontaminated by triple-rinsing with a suitable solvent (e.g., ethanol (B145695) or acetone). The rinsate must be collected as hazardous waste.[6]

Step 4: Labeling and Storage

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name(s) of the contents (e.g., "DDO-5936 in DMSO"), the approximate concentrations, and the date of accumulation.[5][6]

• Storage: Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials.[5] Secondary containment is recommended to prevent the spread of spills.[6]

Step 5: Final Disposal

• Contact EHS: Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[5][7]

• Do Not Dispose in Regular Trash or Drains: Under no circumstances should DDO-5936 or its solutions be disposed of in the regular trash or poured down the sink.[5]

Visualizing the Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of DDO-5936 waste in a laboratory setting.

Caption: Workflow for the proper disposal of DDO-5936 waste.

Disclaimer: This information is intended as a general guide. Always consult the Safety Data Sheet (SDS) for your specific product and follow all applicable institutional and governmental regulations for hazardous waste disposal.

References

• 1. caymanchem.com [caymanchem.com]
• 2. DDO-5936 | HSP | TargetMol [targetmol.com]
• 3. aobious.com [aobious.com]
• 4. uwaterloo.ca [uwaterloo.ca]
• 5. m.youtube.com [m.youtube.com]
• 6. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 7. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

Personal protective equipment for handling DDO-5936

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the Hsp90-Cdc37 protein-protein interaction inhibitor, DDO-5936. It includes detailed operational and disposal plans, as well as step-by-step experimental protocols to ensure laboratory safety and proper usage.

Chemical and Physical Properties

DDO-5936 is a potent and specific small-molecule inhibitor of the Heat shock protein 90 (Hsp90) and Cell division cycle 37 (Cdc37) interaction. Its fundamental properties are summarized below.

Property	Value
CAS Number	2355377-13-6[1]
Molecular Formula	C₂₅H₂₉N₅O₄S[1][2]
Molecular Weight	495.6 g/mol [2]
Appearance	Solid

Safety and Handling

Adherence to proper safety protocols is critical when handling DDO-5936. The following guidelines are based on standard laboratory practices for handling chemical compounds. For complete details, always refer to the full Safety Data Sheet (SDS) provided by the supplier.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling DDO-5936 powder or solutions.

PPE Category	Recommendation
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).
Body Protection	Laboratory coat.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. If handling large quantities or if there is a risk of aerosolization, a NIOSH-approved respirator may be necessary.

First Aid Measures

In the event of exposure, follow these first-aid guidelines and seek immediate medical attention.

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration.
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water.

Storage and Disposal

Proper storage and disposal are essential to maintain the integrity of DDO-5936 and ensure a safe laboratory environment.

Storage

Form	Storage Temperature	Duration
Powder	-20°C	3 years[2]
In Solvent	-80°C	6 months[3]
-20°C	1 month[3]

Disposal

Dispose of DDO-5936 and any contaminated materials in accordance with local, state, and federal regulations for hazardous chemical waste. Do not allow the chemical to enter drains or waterways.

Experimental Protocols

The following are detailed protocols for the preparation and use of DDO-5936 in common laboratory experiments.

Solution Preparation

In Vitro Stock Solution (10 mM in DMSO):

• Weigh out the required amount of DDO-5936 powder.

• Add the appropriate volume of dimethyl sulfoxide (B87167) (DMSO) to achieve a 10 mM concentration (e.g., for 1 mg of DDO-5936, add 201.8 µL of DMSO).

• Sonication is recommended to aid dissolution.[2]

In Vivo Formulation: A common formulation for oral administration in animal models is as follows:

• Prepare a stock solution of DDO-5936 in DMSO (e.g., 12.5 mg/mL).[3]

• For a 1 mL working solution, add 100 µL of the DMSO stock solution to 400 µL of PEG300 and mix thoroughly.[3]

• Add 50 µL of Tween-80 and mix again.[3]

• Finally, add 450 µL of saline and mix until a clear solution is obtained.[3]

Cell-Based Assays

Cell Proliferation Assay: This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

• Plate cells in a 96-well plate at a density that allows for logarithmic growth over the course of the experiment.

• Allow cells to adhere overnight.

• Prepare serial dilutions of DDO-5936 in culture medium from your stock solution.

• Remove the old medium from the cells and add the medium containing the various concentrations of DDO-5936. Include a vehicle control (DMSO).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Assess cell viability using a preferred method, such as MTT, MTS, or a fluorescence-based assay.

Western Blot Analysis of Hsp90 Client Proteins: This protocol outlines the steps to analyze the levels of Hsp90 client proteins, such as CDK4, following treatment with DDO-5936.

• Plate cells and treat with desired concentrations of DDO-5936 (e.g., 5, 10, 25 µM) for a specified time (e.g., 24 hours).[4][5]

• Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates.

• Denature the protein samples by boiling in SDS-PAGE sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against your proteins of interest (e.g., Hsp90, Cdc37, CDK4, and a loading control like β-actin) overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) reagent and an imaging system.

Mechanism of Action and Signaling Pathway

DDO-5936 specifically targets the protein-protein interaction between Hsp90 and its co-chaperone Cdc37.[6] This interaction is crucial for the stability and activation of numerous protein kinases, many of which are involved in oncogenic signaling.[6] By disrupting this interaction, DDO-5936 leads to the degradation of Hsp90 client kinases, such as CDK4, resulting in cell cycle arrest and inhibition of tumor growth.[4][7][8]

References

• 1. aobious.com [aobious.com]
• 2. DDO-5936 | HSP | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Disrupting the Hsp90–Cdc37 axis: a selective strategy for targeting oncogenic kinases in cancer - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03137K [pubs.rsc.org]
• 7. Mammalian p50Cdc37 is a protein kinase-targeting subunit of Hsp90 that binds and stabilizes Cdk4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cdc37 facilitates cell survival of colorectal carcinoma via activating the CDK4 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]